4-Chlorofuran-2-carboxylic acid

• CAS: 4303-17-7

Core Science & Biosynthesis

4-Chlorofuran-2-carboxylic Acid (CAS 4303-17-7): A Comprehensive Technical Guide on Synthesis, Properties, and Pharmaceutical Applications

Executive Summary

As the landscape of rational drug design evolves, halogenated heteroaromatic building blocks have become indispensable for tuning the stereoelectronic properties of active pharmaceutical ingredients (APIs). 4-Chlorofuran-2-carboxylic acid (CAS 4303-17-7) is a highly specialized intermediate that serves as a critical bioisostere for substituted phenyl and thiophene rings. The strategic placement of the chlorine atom at the C4 position of the furan ring provides a unique hydrophobic anchor that enhances target binding affinity without introducing excessive steric bulk.

This technical whitepaper provides an in-depth analysis of the physicochemical profile, regioselective synthetic methodologies, and emerging pharmacological applications of 4-chlorofuran-2-carboxylic acid, grounded in field-proven protocols and peer-reviewed literature.

Physicochemical Profiling

Accurate physicochemical characterization is paramount for downstream formulation, analytical validation, and synthetic integration. Table 1 summarizes the core quantitative data and structural properties of 4-chlorofuran-2-carboxylic acid, synthesized from commercial specifications provided by leading chemical suppliers 1 [1] and 2 [2].

Table 1: Physicochemical Properties of 4-Chlorofuran-2-carboxylic acid

Property	Value / Description
Chemical Name	4-Chlorofuran-2-carboxylic acid
CAS Registry Number	4303-17-7
Molecular Formula	C₅H₃ClO₃
Molecular Weight	146.53 g/mol
Purity Standard	≥95–98% (HPLC)
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO, Methanol, and Ethyl Acetate; slightly soluble in Water
Structural Features	Halogenated five-membered heteroaromatic carboxylic acid

Synthetic Methodologies & Mechanistic Pathways

Synthesizing the 4-chloro isomer of furoic acid presents a classic regiochemical challenge in heterocyclic chemistry. Because the furan ring is highly electron-rich, electrophilic aromatic substitution preferentially occurs at the highly nucleophilic C5 position (alpha to the oxygen). Consequently, direct chlorination of 2-furoic acid predominantly yields 5-chloro-2-furoic acid.

The Causality of the Synthetic Choice

To bypass this regiochemical limitation and isolate the C4-chlorinated product, a two-step "over-chlorination and selective reduction" strategy is employed. The protocol involves the exhaustive chlorination of 2-furoic acid to yield 4,5-dichloro-2-furoic acid. Subsequently, advantage is taken of the differential bond dissociation energies between the alpha (C5) and beta (C4) carbon-halogen bonds. The C5–Cl bond is significantly more susceptible to reductive cleavage due to the stabilization of the resulting radical/anion intermediate by the adjacent oxygen heteroatom. Treatment with Zinc dust in acetic acid selectively dechlorinates the C5 position, yielding the desired 4-chlorofuran-2-carboxylic acid with high regiochemical fidelity.

Fig 1: Regioselective synthesis workflow for 4-chlorofuran-2-carboxylic acid via dechlorination.

Experimental Protocols: Self-Validating Regioselective Synthesis

The following step-by-step methodology outlines the bench-scale synthesis of 4-chlorofuran-2-carboxylic acid via the selective alpha-dechlorination pathway. This protocol is designed as a self-validating system, ensuring that intermediate checkpoints confirm mechanistic success.

Step 1: Preparation of 4,5-Dichloro-2-furoic acid

• Reagent Charging: Suspend 2-furoic acid (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Catalysis & Addition: Add a catalytic amount of aluminum chloride (AlCl₃). Slowly add sulfuryl chloride (SO₂Cl₂, 2.5 equiv) dropwise at 0 °C to control the exothermic electrophilic aromatic substitution.

• Reaction Progression: Warm the mixture to reflux (40 °C) and stir for 12 hours. The reaction is driven to completion, ensuring exhaustive chlorination at both the C4 and C5 positions.

• Workup: Quench carefully with ice water, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Recrystallize from ethanol to yield pure 4,5-dichloro-2-furoic acid.

Step 2: Selective Reductive Dechlorination

• Reduction Setup: Dissolve the isolated 4,5-dichloro-2-furoic acid (1.0 equiv) in glacial acetic acid to achieve a 0.5 M concentration.

• Zinc Addition: Gradually add activated Zinc dust (2.0 equiv) in small portions at room temperature. Critical Control Point: The exothermic nature of the reduction requires careful temperature monitoring; maintain the internal temperature below 60 °C to prevent over-reduction (cleavage of the C4–Cl bond).

• Mechanistic Action: The zinc acts as a single-electron transfer (SET) reducing agent. The C5–Cl bond is selectively cleaved due to the lower activation energy required to form the alpha-furyl intermediate, which is rapidly protonated by the acetic acid solvent.

• Isolation: Filter the unreacted Zinc dust through a Celite pad. Dilute the filtrate with water and extract with diethyl ether. Wash the organic layer with brine, dry, and evaporate.

• Analytical Validation: Confirm the regioselective product via ¹H-NMR (CDCl₃). The successful disappearance of the C5-chlorine is definitively marked by the emergence of a distinct doublet for the C5 proton (approx. 7.4 ppm, J = 1.8 Hz), coupling with the C3 proton (approx. 7.1 ppm, J = 1.8 Hz).

Applications in Drug Development & Medicinal Chemistry

Beyond its utility as a basic building block, 4-chlorofuran-2-carboxylic acid is increasingly utilized in the synthesis of targeted therapeutics, particularly in immunology and oncology. Recent studies published in the Journal of Medicinal Chemistry demonstrate that furan-2-carboxylic acid derivatives act as potent, non-competitive dual inhibitors of D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) 3 [3].

Mechanistic Insight into Target Binding

MIF-1 and D-DT are pro-inflammatory cytokines that bind to the CD74 receptor, triggering the ERK1/2 MAPK signaling cascade—a pathway heavily implicated in autoimmune diseases and tumorigenesis. The incorporation of the 4-chlorofuran-2-carboxylic acid scaffold into larger drug molecules allows for precise steric and electronic interactions within the enzyme active sites:

• Hydrogen Bonding: The carboxylic acid moiety forms critical hydrogen bonds with Pro-1 and Lys-32 residues, while the furan oxygen interacts directly with Pro-1.

• Hydrophobic Anchoring: The chlorine atom at the C4 position provides a targeted hydrophobic interaction that enhances binding affinity without introducing the steric clash associated with bulkier substituents (such as methoxy or bromo groups) against residues like Met-114.

Fig 2: Dual inhibition of D-DT and MIF-1 signaling pathways by furan-2-carboxylic acid derivatives.

Conclusion

4-Chlorofuran-2-carboxylic acid (CAS 4303-17-7) represents a sophisticated intersection of heterocyclic chemistry and rational drug design. By mastering its regioselective synthesis through controlled reductive dechlorination, researchers can reliably access this high-purity API intermediate. Its unique stereoelectronic profile continues to enable the development of next-generation dual inhibitors for complex inflammatory and oncological targets.

References

• Title: 4303-17-7 | 4-chlorofuran-2-carboxylic acid Source: MolCore URL
• Title: 4303-17-7 | 4-Chlorofuran-2-carboxylic acid Source: Ambeed URL
• Title: Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1)

Sources

• 1. molcore.com [molcore.com]
• 2. 4303-17-7|4-Chlorofuran-2-carboxylic acid| Ambeed [ambeed.com]
• 3. pubs.acs.org [pubs.acs.org]

The Chemical and Pharmacological Landscape of 4-Chlorofuran-2-Carboxylic Acid: A Technical Whitepaper

Executive Summary

4-Chlorofuran-2-carboxylic acid (CAS No. 4303-17-7) is a highly functionalized heterocyclic building block that has transitioned from a niche active pharmaceutical ingredient (API) intermediate to a focal point in targeted drug discovery[1]. Characterized by an electron-rich furan ring, a C2-carboxylic acid moiety, and a C4-chlorine substituent, this compound and its derivatives exhibit unique physicochemical properties that enable high-affinity interactions with challenging protein targets. Recent breakthroughs have highlighted the furan-2-carboxylic acid scaffold as a potent pharmacophore for inhibiting D-dopachrome tautomerase (D-DT), macrophage migration inhibitory factor-1 (MIF-1)[2], and mycobacterial salicylate synthase (MbtI)[3].

This whitepaper provides an in-depth analysis of the structural dynamics, synthetic methodologies, and pharmacological applications of 4-chlorofuran-2-carboxylic acid, equipping researchers with actionable protocols for its integration into modern drug development workflows.

Physicochemical Profiling & Structural Dynamics

The strategic placement of the chlorine atom at the C4 position of the furan ring fundamentally alters the electronic landscape of the molecule. The electron-withdrawing inductive effect of the halogen lowers the pKa of the C2-carboxylic acid compared to unsubstituted furoic acid, enhancing its capacity to form robust salt bridges in physiological environments. Furthermore, the halogen introduces a localized hydrophobic patch that facilitates precise binding within the lipophilic pockets of target enzymes.

Table 1: Core Physicochemical Properties

Property	Value / Description
Chemical Name	4-Chlorofuran-2-carboxylic acid
CAS Registry Number	4303-17-7[1]
Molecular Formula	C₅H₃ClO₃[1]
Molecular Weight	146.53 g/mol [1]
SMILES String	O=C(C1=C(Cl)C=CO1)O or ClC1=COC(C(=O)O)=C1[4][5]
Structural Class	Halogenated Heterocyclic Carboxylic Acid

Synthetic Methodologies: From Precursor to Target API

The synthesis of 4-chlorofuran-2-carboxylic acid requires precise control over the halogenation and subsequent functionalization of the furan ring, which is notoriously sensitive to over-reaction and ring-opening under harsh conditions.

Historical and Scalable Synthetic Route

The foundational synthesis of 4-chlorofuran-2-carboxylic acid relies on the controlled degradation and selective reduction of highly chlorinated precursors. The classical pathway involves the tetrachlorination of ethyl furoate, followed by thermal degradation to yield a mixture of chlorinated derivatives, predominantly 4,5-dichloro-2-furoic acid[6]. The critical step is the selective reductive dechlorination at the C5 position, leveraging the differential reactivity of the halogens.

Synthetic pathway for 4-chlorofuran-2-carboxylic acid via selective reduction.

Protocol 1: Selective Reductive Dechlorination of 4,5-Dichloro-2-furoic acid

Causality & Logic: Zinc dust in a mildly acidic aqueous medium acts as a selective single-electron transfer reducing agent. The C5-chlorine is more sterically accessible and electronically activated for oxidative addition/reduction compared to the C4-chlorine, allowing for regioselective dechlorination[6].

Step-by-Step Methodology:

• Preparation: Suspend 1.0 equivalent of purified 4,5-dichloro-2-furoic acid in a 10% aqueous acetic acid solution within a round-bottom flask equipped with a reflux condenser.

• Activation: Slowly add 2.5 equivalents of activated Zinc dust in small portions over 30 minutes. Self-Validation Check: Monitor for controlled hydrogen gas evolution to ensure the zinc is actively reducing the substrate.

• Reflux: Heat the reaction mixture to 80°C and maintain for 4 hours under continuous stirring.

• Filtration: Cool the mixture to room temperature and filter through a Celite pad to remove unreacted zinc and zinc salts. Wash the pad with hot water.

• Precipitation: Acidify the filtrate with concentrated HCl to pH 1-2. The target 4-chlorofuran-2-carboxylic acid will precipitate as a white/pale-yellow solid.

• Purification: Recrystallize the crude product from hot water or aqueous ethanol to achieve >98% purity.

Pharmacological Applications & Target Mechanisms

Dual Inhibition of D-DT and MIF-1

D-dopachrome tautomerase (D-DT) and macrophage migration inhibitory factor-1 (MIF-1) are homologous cytokines that drive tumor progression and immune evasion by triggering chronic inflammation[2]. The furan-2-carboxylic acid scaffold has been identified as a highly potent pharmacophore for dual inhibition of these targets.

Derivatives such as 5-(4-chlorobenzamido)furan-2-carboxylic acid demonstrate micromolar potency against both enzymes[2]. The carboxylic acid moiety at C2 is non-negotiable for activity; it anchors the molecule deep within the tautomerase active site by forming a critical salt bridge with Lys-32 and hydrogen bonds with Pro-1 and Ile-64[2]. The furan oxygen serves as an additional hydrogen-bond acceptor, interacting directly with the catalytic Pro-1 residue[2].

Table 2: Comparative IC50 Values of Furan-2-Carboxylic Acid Derivatives[2]

Compound Scaffold	D-DT IC50 (µM)	MIF-1 IC50 (µM)	Mechanism / Interaction
Furan-2-carboxylic acid derivative (4h)	2.4 ± 0.6	9.8 ± 0.5	H-bonds with Pro-1, Lys-32, Ile-64
Optimized Furan derivative (10b)	1.5	1.0	Enhanced lipophilic interactions
Thiophene-2-carboxylic acid analog	Inactive	Inactive	Poor alignment with H-bond acceptors

Disruption of Mycobacterial Iron Acquisition

In the fight against Mycobacterium tuberculosis, furan-2-carboxylic acid derivatives are utilized to target MbtI, a Mg²⁺-dependent salicylate synthase[3]. MbtI catalyzes the conversion of chorismate to salicylate, an obligatory precursor for siderophore biosynthesis. By mimicking the transition state, functionalized furan-2-carboxylic acids competitively inhibit MbtI, starving the mycobacteria of essential iron[3].

Mechanism of action for furan-2-carboxylic acid derivatives inhibiting D-DT and MIF-1.

Experimental Protocols for Biological Evaluation

To validate the efficacy of synthesized 4-chlorofuran-2-carboxylic acid derivatives, a robust tautomerase inhibition assay is required.

Protocol 2: Self-Validating D-DT/MIF-1 Tautomerase Activity Assay

Causality & Logic: D-DT and MIF-1 catalyze the tautomerization of D-dopachrome to 5,6-dihydroxyindole-2-carboxylic acid. This reaction can be tracked spectrophotometrically by monitoring the decrease in absorbance at 475 nm. A self-validating setup must include a known inhibitor (e.g., 4-CPPC) to ensure enzyme viability and assay sensitivity[2].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a fresh solution of D-dopachrome by mixing L-3,4-dihydroxyphenylalanine (L-DOPA) methyl ester with sodium periodate. Allow the mixture to incubate for 5 minutes at room temperature until a deep orange color develops.

• Enzyme Equilibration: In a 96-well UV-transparent microplate, add recombinant D-DT or MIF-1 (final concentration ~100 nM) in 50 mM sodium phosphate buffer (pH 6.0).

• Compound Addition: Add the furan-2-carboxylic acid derivative dissolved in DMSO (final DMSO concentration <1%).

  • Validation Control A: Add DMSO only (Vehicle Control) to establish baseline uninhibited kinetics.

  • Validation Control B: Add 10 µM 4-CPPC (Positive Control) to confirm assay sensitivity.

• Incubation: Incubate the enzyme-inhibitor mixture for 15 minutes at 25°C to allow for equilibrium binding.

• Reaction Initiation: Rapidly add the D-dopachrome substrate to all wells to initiate the reaction.

• Data Acquisition: Immediately monitor the decrease in absorbance at 475 nm using a microplate reader for 5 minutes (kinetic mode, 10-second intervals).

• Analysis: Calculate the initial velocity (

  ) from the linear portion of the curve. Determine the IC50 by plotting fractional activity ( ) against the log of the inhibitor concentration.

References

• Journal of Medicinal Chemistry (ACS Publications) - Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Available at: [Link]

• MDPI - 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Available at: [Link]

• Google Patents - US2588852A - Process for preparing beta-bromo, alpha chloro, beta-formyl acrylic acid (Historical synthesis of 4-chloro-furoic acid via reduction).

Sources

• 1. molcore.com [molcore.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. 69727-40-8|3,4-Dichlorofuran-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. 4-Chlorofuran-2-carboxylic acid,4303-17-7-Amadis Chemical [amadischem.com]
• 6. US2588852A - Process for preparing beta-bromo, alpha chloro, beta-formyl acrylic acid - Google Patents [patents.google.com]

Technical Guide on 4-Chloro-2-furoic Acid: A Compound with Undefined Identity

A comprehensive review of available scientific literature and chemical databases has revealed that "4-Chloro-2-furoic acid" is not a recognized or documented chemical compound. Extensive searches for its molecular formula, molecular weight, CAS number, and synthesis protocols have not yielded any specific information for a compound with this name.

This technical guide aims to address the query as thoroughly as possible by exploring related, well-documented compounds and explaining the nomenclature of furoic acids. This exploration is intended to provide context for researchers, scientists, and drug development professionals who may be investigating chlorinated furoic acid derivatives.

Understanding Furoic Acid Nomenclature

Furoic acid, or furan-2-carboxylic acid, is a five-membered aromatic ring containing one oxygen atom, with a carboxylic acid group attached at the second position. The numbering of the furan ring begins at the oxygen atom (position 1) and proceeds clockwise. Therefore, a "4-chloro" substituent would be located on one of the carbon atoms of the furan ring.

While various chlorinated isomers of furoic acid exist, such as 3-chloro-2-furancarboxylic acid and 5-chloro-2-furoic acid, there is no readily available information for the 4-chloro isomer. This suggests that 4-Chloro-2-furoic acid may be either an exceptionally rare compound, a novel synthetic target that has not been reported in the literature, or a potential misnomer for a different chemical entity.

Exploration of Structurally Related and Commonly Mistaken Compounds

In the interest of providing valuable information to researchers in this field, this guide will briefly cover a few related compounds that are sometimes mistaken for or share structural similarities with the queried substance.

1. 5-(4-Chlorophenyl)-2-furoic acid

This compound is a derivative of 2-furoic acid where a 4-chlorophenyl group is attached to the 5th position of the furan ring.

• Molecular Formula: C₁₁H₇ClO₃

• Molecular Weight: 222.62 g/mol

This molecule is of interest in medicinal chemistry as a scaffold for developing new therapeutic agents.

2. 4-Chloro-2-fluorobenzoic acid

This is a substituted benzoic acid and is structurally distinct from furoic acids. However, its name bears some resemblance to the queried compound.

• Molecular Formula: C₇H₄ClFO₂[1][2]

• Molecular Weight: 174.55 g/mol [1]

It serves as a building block in the synthesis of various pharmaceuticals.

3. Furosemide-Related Structures

Furosemide, a potent diuretic drug, is chemically named 4-chloro-2-[(furan-2-ylmethyl)amino]-5-sulfamoylbenzoic acid. While it contains a "4-chloro" substituent and a furan moiety, it is a complex benzoic acid derivative and not a simple chlorinated furoic acid.

Hypothetical Structure of 4-Chloro-2-furoic acid

Should a researcher be interested in the synthesis of the theoretical "4-Chloro-2-furoic acid," a logical starting point would be the chlorination of 2-furoic acid. The direct chlorination of furan rings can be complex due to the ring's sensitivity to strong acids and oxidizing agents. The reaction would need to be carefully controlled to achieve the desired regioselectivity for the 4-position.

A potential, though unverified, synthetic pathway could be conceptualized as follows:

Sources

• 1. 4-Chloro-2-fluorobenzoic acid | C7H4ClFO2 | CID 99152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Chloro-2-fluorobenzoic acid 98 446-30-0 [sigmaaldrich.com]

Difference between 4-chlorofuran-2-carboxylic acid and 5-chloro isomer

This guide provides an in-depth technical analysis of 4-chlorofuran-2-carboxylic acid versus its 5-chloro isomer .[1] It is designed for medicinal chemists and process scientists who need to navigate the synthetic accessibility, electronic profiling, and metabolic liabilities of these two pharmacophores.

Structural Divergence, Synthetic Accessibility, and Pharmacophoric Utility

Executive Summary: The "Alpha vs. Beta" Dilemma

In drug design, the furan ring serves as a critical bioisostere for phenyl and heteroaryl rings, offering unique hydrogen-bonding capabilities and reduced lipophilicity. However, the choice between the 4-chloro (beta-substituted) and 5-chloro (alpha-substituted) isomers of furan-2-carboxylic acid is rarely arbitrary.[1]

• 5-Chlorofuran-2-carboxylic acid is the industry standard: synthetically accessible via direct electrophilic substitution and metabolically robust because the chlorine blocks the reactive C5 position.[1]

• 4-Chlorofuran-2-carboxylic acid is a "high-value, high-effort" isomer.[1] It requires complex de novo ring synthesis but offers a distinct vector for structure-activity relationship (SAR) probing, particularly when the C5 position must remain unsubstituted for steric or electronic reasons.[1]

Structural & Electronic Profiling

The furan ring is an electron-rich, pi-excessive heterocycle.[1] The oxygen atom donates electron density into the ring via resonance (+M effect), making the ring susceptible to electrophilic attack.

Electronic Distribution and Acidity (pKa)

The position of the chlorine atom drastically alters the electronic landscape of the carboxylic acid group.

Feature	5-Chlorofuran-2-carboxylic acid	4-Chlorofuran-2-carboxylic acid
Substitution Pattern	2,5-disubstituted (Linear/Para-like)	2,4-disubstituted (Meta-like)
Electronic Effect	Chlorine exerts strong -I (inductive) effect through the oxygen and C5.[1]	Chlorine exerts -I effect, but lacks direct conjugation path to carboxyl via oxygen.[1]
Acidity (pKa)	Stronger Acid (~2.6) .[1] The EWG at C5 stabilizes the carboxylate anion effectively.[1]	Moderate Acid . Stronger than unsubstituted furoic acid (~3.[1]16) but typically weaker than the 5-isomer.[1]
Dipole Moment	Vectors of C-Cl and C-COOH are roughly opposing, reducing net dipole.[1]	Vectors are at an acute angle, creating a distinct dipole field.[1]

Reactivity Hotspots

• 5-Chloro Isomer: The C5 position is blocked.[1] Electrophilic attack (e.g., nitration) is forced to the C4 position, but the ring is deactivated.

• 4-Chloro Isomer: The C5 position remains open and highly activated by the ring oxygen.[1] This makes the 4-chloro isomer metabolically unstable (see Section 4) and prone to polymerization during synthesis.[1]

Synthetic Pathways: The Accessibility Gap

The most significant practical difference between these isomers is their synthesis.[1]

Synthesis of 5-Chlorofuran-2-carboxylic acid

This isomer is synthesized via direct electrophilic aromatic substitution (EAS) .[1] The alpha-position (C5) is the most nucleophilic site in furan.[1]

Protocol Logic:

• Starting Material: Furan-2-carboxylic acid (or its ester).[1][2]

• Reagent: Chlorine gas (

  ) or N-Chlorosuccinimide (NCS).[1]

• Mechanism: The electrophile attacks C5 selectively.[1]

• Yield: High (>80%).

Synthesis of 4-Chlorofuran-2-carboxylic acid

Direct chlorination never yields the 4-isomer as the major product.[1] Synthesis requires blocking strategies or de novo ring construction .[1]

Route A: The Blocking Strategy

• Protect C5 with a silyl group (e.g., TMS).[1]

• Lithiate at C3/C4 (difficult control).[1]

• Chlorinate.[1]

• Deprotect.[1]

Route B: Feist-Benary Cyclization (Preferred) Condensation of an alpha-haloketone with a beta-keto ester, followed by cyclization.[1] This allows placement of the chlorine prior to ring formation.[1]

Figure 1: Synthetic divergence. The 5-isomer is accessible via direct functionalization, while the 4-isomer requires ring construction.

Metabolic Stability & Toxicity (The "Furan Problem")

This is the critical differentiator for drug development. Furan rings are structural alerts due to their potential to be oxidized by Cytochrome P450 (CYP450) enzymes into reactive metabolites.[1][3]

The Mechanism of Bioactivation

CYP450 enzymes typically attack the electron-rich alpha-positions (C2 and C5).

• Oxidation: Formation of a furan-epoxide or cis-enedione.[1][3][4]

• Nucleophilic Attack: These electrophilic intermediates react with cellular nucleophiles (DNA, proteins/glutathione), leading to hepatotoxicity.[1]

Isomer Comparison

• 5-Chloro Isomer (Safer): The chlorine atom at C5 blocks the primary site of metabolic oxidation.[1] The C-Cl bond is strong and resistant to oxidative cleavage.[1] This "metabolic blocking" is a standard medicinal chemistry tactic to improve half-life (

  ) and reduce toxicity.[1]

• 4-Chloro Isomer (Riskier): The C5 position is unsubstituted.[1] It remains a "soft spot" for CYP450 oxidation.[1] Consequently, 4-chlorofuran derivatives often show higher clearance and greater potential for forming toxic adducts compared to their 5-chloro counterparts.[1]

Figure 2: Metabolic fate.[1] The 5-chloro substituent prevents the formation of toxic enedione intermediates.

Experimental Protocols

Synthesis of 5-Chlorofuran-2-carboxylic acid (Standard Protocol)

This protocol utilizes the ester intermediate for easier purification.

Reagents: Ethyl 2-furoate, Sulfuryl chloride (

) or gas, (cat).[1]

• Chlorination: Dissolve ethyl 2-furoate (10 mmol) in

  (DCM). Cool to 0°C.[1][5]

• Addition: Add sulfuryl chloride (11 mmol) dropwise.

• Reaction: Stir at RT for 2 hours. Monitor by TLC (the product is less polar).[1]

• Workup: Quench with saturated

  . Extract with DCM.[1]

• Hydrolysis: Reflux the ester in 10% NaOH/Ethanol for 1 hour. Acidify with HCl to precipitate the free acid.[1]

• Purification: Recrystallize from water/ethanol. MP: ~179-180°C.[1]

Suzuki-Miyaura Coupling (General Applicability)

Both isomers can serve as coupling partners, though the chloride is a challenging electrophile compared to bromide.

• Catalyst:

  with SPhos or XPhos (electron-rich ligands are required to activate the C-Cl bond).[1]

• Base:

  or .[1]

• Solvent: Toluene/Water (10:[1]1) at 100°C.

References

• Peterson, L. A. (2013).[1][4] Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. Link

• Keay, B. A., & Dibble, P. W. (1997).[1] Furans and their Benzo Derivatives: Synthesis and Applications. Comprehensive Heterocyclic Chemistry II.

• BenchChem Technical Support . (2025). Catalyst Selection for Cross-Coupling Reactions in 5-Aryl Furan Synthesis. Link[1]

• Horgan, C., & O'Sullivan, T. P. (2022).[1] Recent developments in the practical application of novel carboxylic acid bioisosteres. Current Medicinal Chemistry. Link[1]

• PubChem Compound Summary . (2025). 5-Chlorofuran-2-carboxylic acid (CID 11966).[1] Link[1]

Sources

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• 2. arkat-usa.org [arkat-usa.org]
• 3. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactive metabolites in the biotransformation of molecules containing a furan ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Engineering Beta-Chlorinated Furan Carboxylic Acid Derivatives: A Comprehensive Technical Guide

Executive Summary

The rational design of heterocyclic building blocks is a cornerstone of modern medicinal chemistry. Among these, beta-chlorinated furan carboxylic acid derivatives (where the chlorine atom occupies the C3 or C4 position of the furan ring) represent a highly specialized class of bioisosteres. Unlike their alpha-chlorinated counterparts (e.g., 5-chlorofuran-2-carboxylic acid), which are easily accessed via direct electrophilic aromatic substitution, beta-chlorinated furans require sophisticated synthetic routing. This guide provides an in-depth analysis of the mechanistic chemistry, self-validating synthetic protocols, and advanced pharmacological applications of these derivatives, specifically focusing on their roles in antibacterial and enzymatic inhibition pathways.

The Chemical Landscape and Causality of Substitution

Furan is an electron-rich heteroaromatic ring. The oxygen atom donates electron density into the ring, making it highly susceptible to electrophilic aromatic substitution (EAS). However, this reactivity is regioselective: the alpha positions (C2 and C5) are vastly preferred over the beta positions (C3 and C4) because the intermediate sigma complex (Wheland intermediate) at the alpha position is stabilized by three resonance structures, whereas beta-substitution only yields two[1].

Consequently, attempting to directly chlorinate furan-2-carboxylic acid (furoic acid) overwhelmingly yields 5-chlorofuran-2-carboxylic acid. To synthesize beta-chlorinated derivatives such as 3-chlorofuran-2-carboxylic acid or 4-chlorofuran-2-carboxylic acid , chemists must bypass direct EAS. The most reliable method is Directed ortho-Metalation (DoM) or halogen-metal exchange, leveraging the inductive electron-withdrawing effect of the chlorine atom to acidify adjacent protons.

Physicochemical Profiling

The strategic placement of a chlorine atom at the beta position rather than the alpha position subtly alters the molecule's electronic topology. The inductive effect (-I) of the beta-chlorine lowers the pKa of the adjacent carboxylic acid, enhancing its ability to form stable amide bonds in combinatorial libraries, while the lipophilicity (LogP) is optimized for membrane permeability.

Table 1: Comparative Physicochemical Properties of Chlorofuran Carboxylic Acids

Compound	Substitution Pattern	Molecular Weight ( g/mol )	Monoisotopic Mass (Da)	Predicted XLogP	TPSA (Ų)
2-Chlorofuran-3-carboxylic acid	Alpha-Cl, Beta-COOH	146.53	145.977	1.5	50.4
3-Chlorofuran-2-carboxylic acid	Beta-Cl, Alpha-COOH	146.53	145.977	1.6	50.4
4-Chlorofuran-2-carboxylic acid	Beta-Cl, Alpha-COOH	146.53	145.977	1.6	50.4
5-Chlorofuran-2-carboxylic acid	Alpha-Cl, Alpha-COOH	146.53	145.977	1.8	50.4

(Data derived from computational models and PubChem standard metrics[1])

Mechanistic Synthesis: Directed ortho-Metalation (DoM) Workflow

To achieve absolute regiocontrol, the synthesis of 3-chlorofuran-2-carboxylic acid is executed via the deprotonation of 3-chlorofuran. The causality here is driven by pKa differentials: the C2 proton is highly acidic due to the synergistic inductive effects of the adjacent ring oxygen and the C3 chlorine atom.

Caption: Directed ortho-metalation (DoM) synthesis workflow for 3-chlorofuran-2-carboxylic acid.

Self-Validating Protocol: Synthesis of 3-Chlorofuran-2-carboxylic acid

This protocol is designed with built-in observational checkpoints to ensure reaction fidelity at each stage.

Step 1: Preparation of the Lithiated Intermediate

• Flame-dry a 250 mL Schlenk flask under an argon atmosphere to eliminate moisture, which would prematurely quench the carbanion.

• Dissolve 3-chlorofuran (10.0 mmol) in 50 mL of anhydrous Tetrahydrofuran (THF).

• Cool the reaction mixture to -78°C using a dry ice/acetone bath. Validation Check: The internal temperature must stabilize below -70°C to prevent ring-opening of the lithiofuran.

• Add n-butyllithium (10.5 mmol, 1.05 eq, 2.5 M in hexanes) dropwise over 15 minutes.

• Stir for 1 hour at -78°C. Validation Check: The solution will transition from colorless to a pale yellow tint, confirming the formation of the 2-lithio-3-chlorofuran intermediate.

Step 2: Electrophilic Quench and Isolation 6. Vigorously bubble dry carbon dioxide (CO₂) gas through the solution for 30 minutes, or pour the reaction mixture over a large excess of freshly crushed dry ice. Validation Check: A thick white slurry (the lithium carboxylate salt) will immediately precipitate, indicating a successful electrophilic quench. 7. Allow the mixture to warm to room temperature slowly as the excess CO₂ sublimates. 8. Quench the reaction by adding 20 mL of distilled water, dissolving the lithium salt. Extract the aqueous layer with diethyl ether (2 x 20 mL) to remove unreacted starting material and non-polar byproducts. 9. Acidify the aqueous layer to pH 2.0 using 1M HCl. Validation Check: A dense white precipitate of the free 3-chlorofuran-2-carboxylic acid will crash out of solution. 10. Filter the precipitate, wash with cold water, and dry under a high vacuum. Confirm purity via ¹H-NMR (CDCl₃): Look for two doublets (J ≈ 2.0 Hz) in the aromatic region corresponding to the C4 and C5 protons, completely lacking the C2 proton signal.

Biological Activity and Drug Development Applications

Beta-chlorinated furan carboxylic acids are highly prized in direct-to-biology (D2B) high-throughput screening and combinatorial chemistry. They are frequently converted into carboxamides using coupling reagents (e.g., EDC, HOBt, and DIPEA) to generate libraries of biologically active compounds[2].

MreB Inhibition in Gram-Negative Bacteria

The prokaryotic protein MreB is an actin homolog essential for maintaining the rod-like structure and facilitating cell division in Gram-negative bacteria. Chlorofuran carboxamides have been identified as potent MreB inhibitors[2]. The beta-chloro substitution provides a specific steric and electrostatic profile that fits deeply into the ATP-binding pocket of MreB.

Caption: Mechanism of action for MreB filament disruption by chlorofuran derivatives.

Transglutaminase Inhibition

Transglutaminases are enzymes that catalyze the cross-linking of proteins, and their dysregulation is implicated in neurodegenerative diseases and fibrosis. Patent literature demonstrates that substituting standard aromatic rings with chlorofuran-carboxylic acid derivatives yields novel, highly selective transglutaminase-2 (TG2) inhibitors[3]. The electronegativity of the chlorine atom modulates the electrophilicity of the adjacent amide carbonyl, fine-tuning the covalent interaction with the enzyme's active site cysteine.

Antituberculosis Agents via Ugi Multicomponent Reactions

The synthesis of α-aminoacyl amide derivatives using the Ugi four-component reaction relies heavily on heteroaromatic carboxylic acids. Chlorofuran-2-carboxylic acids have been successfully utilized alongside various isocyanides and aldehydes to generate potent antituberculosis agents effective against Mycobacterium tuberculosis H37Rv, addressing the critical need for multidrug-resistant TB (MDR-TB) treatments.

Table 2: Pharmacological Applications of Chlorofuran Derivatives

Target / Disease State	Derivative Class	Mechanism of Action	Reference
Gram (-) Bacteria	Chlorofuran Carboxamides	Binds MreB, preventing actin-like filament polymerization, leading to cell lysis.	[2]
Fibrosis / Neurological	Chlorofuran-based Inhibitors	Covalent or competitive inhibition of Transglutaminase-2 (TG2).	[3]
Tuberculosis (MDR-TB)	α-aminoacyl amides	Disruption of mycobacterial cell wall synthesis (synthesized via Ugi reaction).

Conclusion

The transition from simple alpha-substituted furans to beta-chlorinated furan carboxylic acid derivatives represents a leap in structural precision for drug design. By mastering the regioselective synthesis via directed lithiation and understanding the profound impact of beta-chlorine substitution on pKa and target binding, researchers can unlock new chemical spaces. Whether disrupting bacterial cytoskeleton homologs or inhibiting fibrotic enzymes, these building blocks remain indispensable tools in the medicinal chemist's arsenal.

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• Novel MreB inhibitors with antibacterial activity against Gram (−) bacteria - PMC - NIH. National Institutes of Health (NIH). Available at:[Link]

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Solubility Profile of 4-Chlorofuran-2-carboxylic acid in Organic Solvents: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: 4-Chlorofuran-2-carboxylic acid is a heterocyclic compound whose utility in organic synthesis and pharmaceutical development is significant. As a functionalized furan, it serves as a valuable building block for more complex molecules. A thorough understanding of its solubility is paramount for its effective use, influencing everything from reaction kinetics and purification strategies (like crystallization) to formulation and bioavailability in drug discovery pipelines. This guide provides a comprehensive analysis of the theoretical and practical aspects of the solubility of 4-Chlorofuran-2-carboxylic acid, moving from its fundamental physicochemical properties to detailed experimental protocols for its determination.

Physicochemical Properties & Predicted Solubility Behavior

The solubility of a compound is dictated by its molecular structure. In the case of 4-Chlorofuran-2-carboxylic acid, three key features govern its interaction with various solvents: the furan ring, the carboxylic acid group, and the chloro substituent.

• Carboxylic Acid Group (-COOH): This is the most influential functional group. It is highly polar and capable of acting as both a hydrogen bond donor (from the hydroxyl proton) and a hydrogen bond acceptor (at the carbonyl and hydroxyl oxygens). This feature predicts good solubility in polar, protic solvents like alcohols (e.g., methanol, ethanol) and some degree of solubility in water.[1] Furthermore, its acidic nature (predicted pKa ≈ 2.84) means it will readily deprotonate in basic solutions to form a highly polar carboxylate salt, dramatically increasing its solubility in aqueous bases.[2]

• Furan Ring: The heterocyclic aromatic ring is less polar than the carboxylic acid group but contributes to the molecule's overall character. The oxygen atom in the ring can act as a hydrogen bond acceptor.

• Chloro Substituent (-Cl): The chlorine atom is electronegative, adding to the molecule's polarity. However, it also increases the molecular weight and the nonpolar surface area, which tends to decrease solubility in water compared to its non-chlorinated parent, furan-2-carboxylic acid.

Based on these features, a "like dissolves like" principle suggests that 4-Chlorofuran-2-carboxylic acid will exhibit the highest solubility in polar organic solvents, moderate solubility in solvents of intermediate polarity, and low solubility in nonpolar solvents like hexane.

Analog-Based Solubility Data: Insights from Furan-2-carboxylic Acid

Direct, quantitative solubility data for 4-Chlorofuran-2-carboxylic acid is not extensively published. However, significant insight can be gained by examining data for its parent compound, Furan-2-carboxylic acid. A detailed study determined its solubility in seven different organic solvents at temperatures ranging from 283.15 K to 333.15 K.[3] This data serves as a crucial baseline for predicting the behavior of the chlorinated derivative.

Table 1: Mole Fraction Solubility (x₁) of Furan-2-carboxylic Acid in Various Organic Solvents [3]

Temperature (K)	Methanol	Methylisobutylketone	Acetonitrile	1,2-dichloroethane	Diisopropylether	Toluene	Hexane
283.15	0.2285	0.1614	0.1039	0.0469	0.0278	0.0116	0.0006
293.15	0.2842	0.2058	0.1345	0.0632	0.0401	0.0178	0.0009
303.15	0.3491	0.2599	0.1718	0.0845	0.0567	0.0267	0.0013
313.15	0.4243	0.3255	0.2173	0.1119	0.0789	0.0393	0.0019
323.15	0.5111	0.4045	0.2727	0.1468	0.1085	0.0568	0.0028
333.15	0.6094	0.5002	0.3401	0.1912	0.1478	0.0811	0.0041

Interpretation and Extrapolation:

• The data confirms the expected trend: solubility is highest in the polar protic solvent (methanol) and decreases significantly with decreasing solvent polarity, being extremely low in the nonpolar solvent (hexane).[3]

• For 4-Chlorofuran-2-carboxylic acid, we predict a similar order of solubility. However, the absolute solubility values may be slightly lower in highly polar solvents due to the increased hydrophobic character from the chlorine atom. Conversely, its solubility might be marginally enhanced in solvents of intermediate polarity like 1,2-dichloroethane due to favorable dipole-dipole interactions.

Experimental Protocol for Quantitative Solubility Determination

When published data is unavailable, researchers must determine solubility empirically. The isothermal saturation method, followed by gravimetric or spectroscopic analysis, is a robust and widely adopted technique.[3][4]

Step-by-Step Methodology: Isothermal Saturation

• Preparation: Place a known mass or volume of the selected organic solvent into a jacketed glass vessel connected to a precision thermostatic bath.

• Equilibration: Add an excess amount of 4-Chlorofuran-2-carboxylic acid to the solvent. The key is to ensure undissolved solid remains, confirming saturation.

• Saturation: Stir the mixture vigorously using a magnetic stirrer at a constant, controlled temperature for a sufficient duration (typically 12-24 hours) to ensure the solution reaches equilibrium. This is a critical step; insufficient time will lead to an underestimation of solubility.

• Sedimentation: Stop the stirring and allow the undissolved solid to settle for at least 2-4 hours while maintaining the constant temperature. This prevents suspended particles from being sampled.

• Sampling: Carefully withdraw a known volume of the clear, supernatant solution using a pre-heated pipette fitted with a filter (e.g., a syringe filter) to avoid sampling any solid particles. Transfer the sample to a pre-weighed vial.

• Analysis (Gravimetric Method): Determine the mass of the collected sample. Evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a moderate temperature) until a constant weight of the dried solute is achieved.[4]

• Calculation: Calculate the solubility as mass of solute per mass of solvent ( g/100g solvent) or convert to other units like mole fraction.

Workflow for Solubility Determination

Caption: Workflow for isothermal saturation solubility measurement.

Qualitative Solubility Classification

A rapid and informative approach involves classifying the compound's solubility in a series of specific solvents. This method provides strong indications of the primary functional groups present.[5]

• Water: As a small, polar molecule with an acidic group, it is expected to be at least slightly soluble in water.

• Diethyl Ether: Soluble. Indicates the presence of polar functional groups but not so polar as to be exclusively water-soluble.

• 5% Aqueous NaOH: Soluble. A compound insoluble in water but soluble in dilute NaOH is strongly indicative of an acidic functional group, such as a carboxylic acid.[5][6] The acid reacts to form a soluble sodium salt.

• 5% Aqueous NaHCO₃: Soluble. Solubility in sodium bicarbonate, a weaker base, indicates a relatively strong organic acid, which is characteristic of carboxylic acids.[5]

• 5% Aqueous HCl: Insoluble. As an acid, it will not react with or be protonated by another acid, so no solubility enhancement is expected.

Decision Tree for Solubility Classification

Caption: Predicted qualitative solubility classification pathway.

Safety and Handling Considerations

While detailed safety information should always be obtained from the current Safety Data Sheet (SDS), general precautions for handling chlorinated organic acids are necessary.[7][8][9][10][11]

• Handling: Use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust. Handle in a well-ventilated area or a fume hood.[9][11]

• Hazards: Compounds in this class are often classified as skin and eye irritants.[9] Ingestion should be avoided.

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, often under an inert atmosphere.[2][9]

Conclusion

While comprehensive published solubility data for 4-Chlorofuran-2-carboxylic acid is sparse, a robust solubility profile can be constructed through theoretical analysis, analog data, and systematic experimental verification. Its behavior is dominated by the polar, acidic carboxylic acid function, leading to high solubility in polar organic solvents and aqueous bases. For researchers and drug development professionals, the provided experimental workflows offer a clear path to generating the precise, quantitative data needed for process optimization, purification, and formulation design.

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Authored by: Dr. Gemini, Senior Application Scientist

An In-Depth Technical Guide to the pKa of 4-Chlorofuran-2-Carboxylic Acid: Theoretical and Practical Considerations for Drug Development

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic properties.[1] This guide provides a comprehensive analysis of the pKa of 4-chlorofuran-2-carboxylic acid, a substituted heterocyclic carboxylic acid of interest in medicinal chemistry. In the absence of a directly measured experimental value, this paper synthesizes theoretical principles, discusses the expected electronic effects of the chloro-substituent on the furan scaffold, and provides detailed protocols for both the experimental determination and computational prediction of its pKa. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the acidic properties of this and related molecular frameworks.

Introduction: The Significance of pKa in Drug Development

The extent of ionization of a drug molecule at physiological pH is governed by its pKa value(s). This, in turn, dictates its solubility, permeability across biological membranes, and binding interactions with its target protein.[1] For an acidic compound like 4-chlorofuran-2-carboxylic acid, the pKa value will determine the ratio of the un-ionized (protonated) form to the ionized (deprotonated) carboxylate form in different biological compartments. This balance is crucial for oral absorption, distribution in the body, and ultimately, therapeutic efficacy. A thorough understanding of a compound's pKa is therefore not merely an academic exercise but a cornerstone of rational drug design.[2]

Theoretical Analysis of the pKa of 4-Chlorofuran-2-Carboxylic Acid

The Parent Molecule: Furan-2-Carboxylic Acid

Furan-2-carboxylic acid, also known as 2-furoic acid, serves as our reference compound. Its experimental pKa is approximately 3.12 at 25 °C.[3] The acidity of this molecule is influenced by the furan ring, which is an aromatic heterocycle.

Substituent Effects: The Role of the 4-Chloro Group

The introduction of a chlorine atom at the 4-position of the furan ring is expected to increase the acidity of the carboxylic acid, thereby lowering its pKa value. This is primarily due to the electron-withdrawing inductive effect of the halogen.[4][5]

• Inductive Effect: Chlorine is an electronegative atom that pulls electron density towards itself through the sigma (σ) bonds of the furan ring.[5] This effect helps to stabilize the negative charge of the carboxylate anion formed upon deprotonation. By delocalizing the negative charge, the conjugate base is stabilized, which shifts the acid-base equilibrium towards dissociation, resulting in a stronger acid.[4]

• Resonance Effect: While halogens can also exert a resonance effect by donating a lone pair of electrons to the aromatic system, the inductive effect is generally considered to be dominant for halogens in influencing the acidity of carboxylic acids.[4]

Given that the pKa of furan-2-carboxylic acid is 3.12[3], and the electron-withdrawing nature of the chlorine substituent, it is predicted that the pKa of 4-chlorofuran-2-carboxylic acid will be lower than 3.12. The magnitude of this decrease will depend on the strength of the inductive effect as transmitted through the furan ring.

The following diagram illustrates the key chemical structures and the inductive effect of the chlorine atom.

Caption: Dissociation equilibrium of 4-chlorofuran-2-carboxylic acid.

Experimental Determination of pKa

The most common and reliable method for determining the pKa of a carboxylic acid is through potentiometric titration.[6]

Principle of Potentiometric Titration

This method involves the gradual addition of a strong base (e.g., NaOH) of known concentration to a solution of the weak acid (4-chlorofuran-2-carboxylic acid). The pH of the solution is monitored throughout the titration using a pH meter. A plot of pH versus the volume of titrant added yields a titration curve. The pKa is the pH at which the acid is half-neutralized ([HA] = [A⁻]). This corresponds to the midpoint of the buffer region on the titration curve.[6][7]

Step-by-Step Experimental Protocol

• Preparation of Solutions:

  • Prepare a standard solution of approximately 0.1 M sodium hydroxide (NaOH) and accurately determine its concentration by titrating against a primary standard (e.g., potassium hydrogen phthalate).

  • Accurately weigh a sample of 4-chlorofuran-2-carboxylic acid and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.05 M).

• Titration Setup:

  • Calibrate a pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).

  • Place a known volume of the 4-chlorofuran-2-carboxylic acid solution into a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Fill a burette with the standardized NaOH solution.

• Titration Procedure:

  • Record the initial pH of the acid solution.

  • Add the NaOH solution in small, precise increments (e.g., 0.1-0.5 mL).

  • After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH.

  • Continue the additions until the pH has risen significantly, well past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point, which is the point of steepest inflection on the curve. This can be more accurately found by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.

  • The volume of NaOH at the half-equivalence point is half the volume at the equivalence point.

  • The pKa is the pH value on the titration curve that corresponds to the half-equivalence point volume.[6][7]

The following diagram illustrates the experimental workflow for pKa determination.

Caption: Workflow for experimental pKa determination by potentiometric titration.

Computational Prediction of pKa

In addition to experimental methods, computational chemistry offers powerful tools for predicting pKa values.[8][9] These methods can be particularly useful for screening large numbers of compounds or for understanding the electronic factors that influence acidity.

Quantum Mechanical (QM) Methods

Quantum mechanical calculations, such as those based on Density Functional Theory (DFT), can be used to calculate the Gibbs free energy change (ΔG) for the acid dissociation reaction in solution.[8][10] The pKa can then be derived from this value. These calculations often employ a thermodynamic cycle and a continuum solvation model to account for the effects of the solvent (water).[9] While computationally intensive, these methods can provide highly accurate pKa predictions.[8]

Quantitative Structure-Activity Relationship (QSAR) Models

QSAR models use statistical methods to correlate chemical structure with physicochemical properties like pKa.[1] These models are trained on large datasets of compounds with experimentally determined pKa values.[11] Descriptors that encode the structural and electronic features of the molecule are used to build a predictive model. Commercial software packages often include QSAR-based pKa prediction modules.[11]

The general workflow for computational pKa prediction is outlined below.

Caption: Computational workflows for pKa prediction.

Summary of pKa Values and Predictions

The following table summarizes the known pKa of the parent compound and the predicted pKa for 4-chlorofuran-2-carboxylic acid.

Compound	pKa Value	Method	Reference
Furan-2-carboxylic acid	~3.12	Experimental	[3]
4-Chlorofuran-2-carboxylic acid	< 3.12	Predicted (based on inductive effects)	N/A

Conclusion

While an experimentally determined pKa for 4-chlorofuran-2-carboxylic acid is not documented in the readily available literature, a strong theoretical case can be made for its pKa being lower (i.e., more acidic) than that of the parent furan-2-carboxylic acid (pKa ≈ 3.12). This is attributed to the electron-withdrawing inductive effect of the chlorine substituent at the 4-position, which stabilizes the resulting carboxylate anion. For drug development purposes, it is highly recommended that the pKa of this compound be determined experimentally using potentiometric titration, as detailed in this guide. Computational methods can also provide valuable estimates and insights into the electronic properties of this molecule. A precise understanding of this fundamental property will be invaluable for optimizing the pharmacokinetic and pharmacodynamic profiles of any drug candidate based on this scaffold.

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A Technical Guide to the Safe Handling of 4-Chlorofuran-2-carboxylic Acid in a Research Setting

Senior Application Scientist Note: Researchers and drug development professionals frequently encounter novel or poorly characterized chemical entities. While a comprehensive Material Safety Data Sheet (MSDS) for every compound may not be publicly available, a rigorous, science-led approach to safety, grounded in the principles of chemical reactivity and toxicology, is paramount. This guide addresses the specific case of 4-Chlorofuran-2-carboxylic acid, for which detailed public safety data is scarce, and provides a framework for its safe handling based on an analysis of its chemical structure and the known hazards of related compounds.

Section 1: Compound Identification and Hazard Assessment

1.1. Chemical Identity

Property	Value	Source
Chemical Name	4-Chlorofuran-2-carboxylic acid	-
CAS Number	4303-17-7	[1]
Molecular Formula	C₅H₃ClO₃	[1][2]
Molecular Weight	146.53 g/mol	[1]

1.2. Rationale for a Precautionary Hazard Assessment

In the absence of specific toxicological and safety data, a conservative approach to hazard assessment is mandatory. The chemical structure of 4-Chlorofuran-2-carboxylic acid contains several functional groups that suggest potential hazards:

• Carboxylic Acid Moiety: Carboxylic acids are acidic and can be corrosive or irritating to the skin, eyes, and respiratory tract.[3][4][5] Their acidity and potential for hydrogen bonding also influence their physical properties and solubility.[3][4][5]

• Furan Ring: The furan ring is a heterocyclic aromatic compound. While furan itself has known toxicity, the properties of substituted furans can vary significantly.

• Chlorine-Substituted Aromatic Ring: Halogenated aromatic compounds can have unique toxicological profiles and may be persistent in the environment. The presence of a chlorine atom can influence the reactivity and biological activity of the molecule.

Based on these structural features, and in the absence of contrary data, 4-Chlorofuran-2-carboxylic acid should be handled as a potentially hazardous substance. The safety protocols outlined below are based on the likely hazards of skin and eye irritation/corrosion and respiratory tract irritation, which are common to many chlorinated and acidic organic compounds.[1][6]

Section 2: Prudent Laboratory Practices and Personal Protective Equipment (PPE)

Given the uncharacterized nature of this compound, a robust framework of engineering controls and personal protective equipment is essential to minimize exposure.

2.1. Engineering Controls

• Fume Hood: All handling of 4-Chlorofuran-2-carboxylic acid, including weighing, transferring, and preparing solutions, must be conducted in a properly functioning chemical fume hood to prevent inhalation of any dust or vapors.

• Safety Shower and Eyewash Station: An operational and easily accessible safety shower and eyewash station are mandatory in the laboratory where this compound is handled.[7]

2.2. Personal Protective Equipment (PPE)

The following PPE is required when handling 4-Chlorofuran-2-carboxylic acid:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield	Provides protection against splashes and airborne particles. Standard safety glasses are insufficient.
Hand Protection	Nitrile or neoprene gloves	Provides a barrier against skin contact. Gloves should be inspected before use and changed frequently, especially if contact is suspected.
Body Protection	A flame-resistant laboratory coat	Protects against spills and contamination of personal clothing.
Respiratory Protection	Not generally required if handled in a fume hood	If there is a risk of generating significant dust or aerosols that cannot be contained by a fume hood, a NIOSH-approved respirator with appropriate cartridges should be used.

Section 3: Handling, Storage, and Emergency Procedures

3.1. Safe Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is donned correctly and that the fume hood is operational.

• Aliquotting: When weighing or transferring the solid compound, use techniques that minimize dust generation, such as careful scooping with a spatula.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing.

• Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with soap and water.[2] Decontaminate all surfaces and equipment used.

3.2. Storage

• Store 4-Chlorofuran-2-carboxylic acid in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

• Keep it away from incompatible materials such as strong bases and oxidizing agents.

3.3. Emergency Procedures

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[1][6]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][6]
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Section 4: Waste Disposal

All waste containing 4-Chlorofuran-2-carboxylic acid must be treated as hazardous waste.

• Solid Waste: Collect in a designated, labeled hazardous waste container.

• Liquid Waste: Collect in a designated, labeled hazardous waste container. Do not pour down the drain.

• Disposal: All waste must be disposed of in accordance with local, state, and federal regulations.

Section 5: Visualizing the Safety Workflow

The following diagram illustrates the critical decision-making and safety workflow for handling a compound with limited safety data, such as 4-Chlorofuran-2-carboxylic acid.

Caption: A flowchart outlining the necessary steps for safely handling chemicals with limited safety information.

References

• Farmaco. CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. 2010 Nov 9. Available from: [Link]

• University of Illinois. Chapter 13 Carboxylic Acids. Available from: [Link]

• Chemistry LibreTexts. 6.4: Physical Properties of Carboxylic Acids. 2021 Jan 7. Available from: [Link]

• University of British Columbia. 25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Available from: [Link]

Sources

• 1. molcore.com [molcore.com]
• 2. 4-Chlorofuran-2-carboxylic acid,4303-17-7-Amadis Chemical [amadischem.com]
• 3. capotchem.com [capotchem.com]
• 4. chemscene.com [chemscene.com]
• 5. US20090131688A1 - Method for the synthesis of 4-benzofuran-carboxylic acid - Google Patents [patents.google.com]
• 6. aksci.com [aksci.com]
• 7. fishersci.com [fishersci.com]

Comprehensive Technical Guide to 4-Chlorofuran-2-Carboxylic Acid: Procurement, Validation, and Synthetic Applications

Executive Summary & Strategic Importance

In modern drug discovery and agrochemical development, halogenated heteroaromatics serve as critical building blocks. Specifically, 4-chlorofuran-2-carboxylic acid (CAS: 4303-17-7) is highly valued as a bioisostere for substituted phenyl rings and as a versatile intermediate for cross-coupling reactions[1]. The presence of the electron-withdrawing chlorine atom at the C4 position modulates the lipophilicity (logP) and metabolic stability of the furan core, making it a strategic moiety in the design of kinase inhibitors and target-specific ligands.

As a Senior Application Scientist, I have observed that the primary bottleneck in utilizing this compound is not its reactivity, but rather its procurement economics and the necessity for rigorous quality control. This whitepaper provides an authoritative guide on sourcing, validating, and applying 4-chlorofuran-2-carboxylic acid in library synthesis.

Chemical Identity & Physical Properties

Before integrating this compound into a synthetic pipeline, it is crucial to establish its baseline chemical identity:

• IUPAC Name: 4-chlorofuran-2-carboxylic acid

• CAS Number: 4303-17-7[1]

• Molecular Formula: C5H3ClO3[2]

• Molecular Weight: 146.53 g/mol [1]

• Appearance: Typically a white to off-white crystalline powder.

Market Analysis & Supplier Economics

The commercial landscape for 4-chlorofuran-2-carboxylic acid is characterized by high costs per gram. Causality of Pricing: Furan rings are highly sensitive to electrophilic aromatic substitution. Direct chlorination of furan-2-carboxylic acid lacks regiocontrol, yielding complex mixtures of 5-chloro, 4,5-dichloro, and unreacted species. Synthesizing the pure 4-chloro isomer requires multi-step, directed ortho-metalation or halogen-dance sequences. This synthetic complexity and the subsequent difficult purification directly drive the market price to over $1,300 per gram[2].

Table 1: Supplier Pricing and Purity Comparison

Supplier	Stated Purity	Quantity	Price (USD)	Catalog Number
Amadis Chemical	97%	1 g	$1,332.00	A1086805[2]
AccelaChem	≥ 95%	1 g	$1,620.00	SY247641[3]
MolCore	NLT 98%	Custom / Bulk	POA (Price on Ask)	MC760000[1]
BLD Pharm	N/A	Custom	POA	BD400220[4]

Note: Prices are subject to market fluctuations and bulk inquiry discounts. Always request an updated Certificate of Analysis (CoA) prior to procurement.

Self-Validating Quality Control (QA/QC) Protocol

Given the high cost of this intermediate, relying solely on supplier CoAs is a risk. Every protocol must be a self-validating system. Upon receiving a batch, implement the following tri-orthogonal validation matrix before committing the material to library synthesis.

• HPLC Analysis (Purity): Run on a C18 reverse-phase column using a gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA) with UV detection at 254 nm. Causality: TFA suppresses the ionization of the carboxylic acid, ensuring a sharp, non-tailing peak. Purity must exceed 95%[3].

• 1H NMR in DMSO-d6 (Identity & Regiochemistry): The chemical shifts of the furan protons are diagnostic. You must observe two distinct signals (typically doublets with a small long-range coupling constant,

  Hz) in the 7.0–8.0 ppm range corresponding to the C3 and C5 protons. Validation: The strict absence of a C4 proton confirms the regiochemistry of the chlorine substitution[4].

• LC-MS ESI- (Isotopic Confirmation): Operate in negative electrospray ionization mode. Validation: Look for the

  ion at m/z 145.0. Crucially, verify the presence of the isotope peak at m/z 147.0 in a precise 3:1 ratio. This isotopic signature mathematically validates the presence of exactly one chlorine atom.

Figure 1: Self-validating QA/QC decision matrix for procured halogenated furan derivatives.

Experimental Methodology: Amide Coupling Workflow

The most frequent application of 4-chlorofuran-2-carboxylic acid in drug development is its conversion into an amide to probe structure-activity relationships (SAR).

Causality behind Reagent Selection: Because the C4-chlorine is electron-withdrawing, it decreases the nucleophilicity of the carboxylate. Standard coupling agents like EDC/HOBt are often too sluggish and result in poor yields. Therefore, HATU is selected. HATU rapidly generates a highly reactive HOAt active ester, overcoming the deactivating effect of the halogen. DIPEA (N,N-Diisopropylethylamine) is utilized as the base because its steric hindrance prevents it from acting as a competing nucleophile against the active ester.

Step-by-Step Protocol

• Activation: In an oven-dried flask under inert atmosphere, dissolve 4-chlorofuran-2-carboxylic acid (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration. Add HATU (1.2 eq) followed by DIPEA (2.0 eq). Stir at room temperature for 15 minutes.

  • Self-Validation Check: Remove a 5 µL aliquot, quench in methanol, and analyze via LC-MS. The presence of the methyl ester mass confirms that the active ester has successfully formed.

• Coupling: Add the desired primary or secondary amine (1.1 eq) dropwise to the reaction mixture. Allow the reaction to stir at room temperature for 2 to 4 hours.

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 1:1). The disappearance of the UV-active baseline spot (free acid) and the appearance of a higher

    spot confirms reaction completion.

• Aqueous Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc). Wash the organic layer sequentially with:

  • Saturated aqueous

    (to remove acidic byproducts and HOAt).

  • 1N

    (to remove unreacted amine and DIPEA).

  • 5% aqueous

    (3x washes). Causality: DMF partitions heavily into the organic layer and will ruin subsequent normal-phase chromatography. washes effectively pull DMF into the aqueous phase.

• Purification: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield the target furan-amide.

Figure 2: HATU-mediated amide coupling workflow for 4-chlorofuran-2-carboxylic acid.

References

• AccelaChem. "4303-17-7,4-Chlorofuran-2-carboxylic Acid-AccelaChem". Pricing and Purity Specifications.[Link][3]

Sources

• 1. molcore.com [molcore.com]
• 2. 4-Chlorofuran-2-carboxylic acid,4303-17-7-Amadis Chemical [amadischem.com]
• 3. 4303-17-7,4-Chlorofuran-2-carboxylic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. 69727-40-8|3,4-Dichlorofuran-2-carboxylic acid|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of 4-Chlorofuran-2-Carboxylic Acid

Introduction: The Strategic Importance of Functionalized Furans

The furan scaffold is a privileged heterocycle in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional organic materials.[1] The targeted synthesis of polysubstituted furans is therefore of high strategic importance. Palladium-catalyzed cross-coupling reactions represent the most powerful and versatile tools for constructing carbon-carbon bonds with high precision and functional group tolerance.[2][3]

This guide provides a detailed examination of the Suzuki-Miyaura cross-coupling of 4-chlorofuran-2-carboxylic acid, a challenging yet valuable building block. The presence of both a moderately reactive aryl chloride and a potentially interfering carboxylic acid moiety necessitates a carefully optimized protocol. We will explore the underlying mechanistic principles, provide a robust, step-by-step experimental protocol, and discuss key considerations for reaction setup and troubleshooting.

Core Challenges & Strategic Considerations

The successful cross-coupling of 4-chlorofuran-2-carboxylic acid is contingent on overcoming two primary challenges:

• Aryl Chloride Reactivity: Aryl chlorides are significantly less reactive than the corresponding bromides or iodides in the oxidative addition step of the catalytic cycle, which is often rate-limiting.[4] Overcoming this hurdle requires a highly active catalyst system, typically involving electron-rich and sterically hindered phosphine ligands that promote the formation of the active Pd(0) species and facilitate its insertion into the C-Cl bond.[5]

• Carboxylic Acid Functionality: The free carboxylic acid can interact with the catalytic system in several ways. It can coordinate to the palladium center, potentially inhibiting catalytic activity. Furthermore, under harsh conditions (high temperatures, strong bases), heteroaromatic carboxylic acids can undergo decarboxylation, leading to undesired side products.[6][7] The selection of a mild base is therefore critical to preserve the carboxyl group while still facilitating the transmetalation step.

Our protocol is designed to navigate these challenges by employing a modern catalyst system and carefully controlled conditions to favor the desired C-C bond formation at the C4 position.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates.[8][9] Understanding this cycle is fundamental to troubleshooting and optimizing the reaction.

Caption: General experimental workflow for the Suzuki-Miyaura coupling.

Materials & Reagents:

• 4-Chlorofuran-2-carboxylic acid

• (4-Nitrophenyl)boronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl Acetate (EtOAc)

• Hexanes

• Hydrochloric Acid (1 M)

• Magnesium Sulfate (MgSO₄)

Procedure:

• Vessel Preparation: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 4-chlorofuran-2-carboxylic acid (1.0 equiv., e.g., 146.5 mg, 1.0 mmol), (4-nitrophenyl)boronic acid (1.2 equiv., 200 mg, 1.2 mmol), Pd(dppf)Cl₂ (0.03 equiv., 22 mg, 0.03 mmol), and potassium carbonate (3.0 equiv., 414 mg, 3.0 mmol).

• Inerting: Seal the flask with a septum, and evacuate and backfill with dry nitrogen or argon gas three times.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Reaction Execution: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the 4-chlorofuran-2-carboxylic acid starting material is consumed (typically 8-16 hours).

• Workup - Quenching: Cool the reaction mixture to room temperature. Carefully acidify the mixture to pH ~2-3 by the dropwise addition of 1 M HCl.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Workup - Washing: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of hexanes/ethyl acetate with 0.5% acetic acid) to yield the pure 4-(4-nitrophenyl)furan-2-carboxylic acid.

Reaction Scope & Optimization Data

The choice of catalyst, base, and solvent is crucial for success. The following table provides a starting point for optimization and illustrates the scope with different coupling partners. The yields are representative based on literature for similar Suzuki-Miyaura couplings of challenging heteroaryl chlorides.

Entry	Arylboronic Acid (Ar-B(OH)₂)	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Approx. Yield (%)
1	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃ (3)	Dioxane/H₂O	90	85
2	3-Tolylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃ (3)	Dioxane/H₂O	90	88
3	4-Acetylphenylboronic acid	Pd(dppf)Cl₂ (3)	K₃PO₄ (3)	Dioxane/H₂O	100	75
4	Thiophene-2-boronic acid	XPhos Pd G3 (2)	K₃PO₄ (3)	Dioxane/H₂O	100	79
5	4-Fluorophenylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃ (3)	DME/H₂O	95	65

Notes on Optimization:

• For electron-deficient or sterically hindered boronic acids, a stronger base like potassium phosphate (K₃PO₄) may be beneficial.

• Advanced palladium pre-catalysts, such as those based on biarylphosphine ligands (e.g., XPhos, SPhos), can offer higher activity, allowing for lower catalyst loadings or reaction temperatures. [2]* The ratio of organic solvent to water can influence reaction rates and should be optimized.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently inert atmosphere; Poor quality reagents/solvents.	Use a fresh bottle of catalyst or a pre-catalyst. Ensure rigorous inert atmosphere technique (glovebox or Schlenk line). Use anhydrous, degassed solvents.
Significant Homo-coupling	Presence of oxygen; Sub-optimal base.	Degas solvents thoroughly. Screen alternative bases (e.g., K₃PO₄, Cs₂CO₃).
Decarboxylation Observed	Reaction temperature is too high; Base is too strong.	Lower the reaction temperature and extend the reaction time. Use a milder base like K₂CO₃ or Na₂CO₃.
Protodeboronation of Boronic Acid	Excess water; Prolonged reaction time at high temperature.	Minimize water content in the reaction. Monitor the reaction closely and stop it once the starting material is consumed.

Conclusion

The palladium-catalyzed Suzuki-Miyaura coupling of 4-chlorofuran-2-carboxylic acid is a highly effective method for synthesizing valuable 4-arylfuran-2-carboxylic acids. Success hinges on the strategic selection of a highly active palladium catalyst capable of activating the C-Cl bond and the use of mild basic conditions to prevent unwanted side reactions involving the carboxylic acid moiety. The protocol and guidelines presented here offer a robust framework for researchers and drug development professionals to access this important class of molecules.

References

• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.

• Organic Chemistry Portal. (n.d.). Heck Reaction. Organic Chemistry Portal. [Link]

• Zhang, Y., et al. (2026). Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Journal of Medicinal Chemistry. [Link]

• Hoover, J. M., & Stahl, S. S. (2013). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research. [Link]

• Goossen, L. J., et al. (2006). Unexpected Intermolecular Pd-Catalyzed Cross-Coupling Reaction Employing Heteroaromatic Carboxylic Acids as Coupling Partners. Journal of the American Chemical Society. [Link]

• Ma, S., et al. (2010). Synthesis of Polysubstituted Furans Based on a Stepwise Sonogashira Coupling... The Journal of Organic Chemistry. [Link]

• Ullah, F., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling... Molecules. [Link]

• Forgione, P., et al. (2010). Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Various Authors. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ResearchGate. [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. Chemistry LibreTexts. [Link]

• Wikipedia. (n.d.). Decarboxylative cross-coupling. Wikipedia. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• Molinari, F., et al. (2022). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Molbank. [Link]

• da Silva, A. F. G., et al. (2023). Suzuki-Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. Chem. Proc.. [Link]

• Nobel Prize Outreach. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Nobel Prize. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

Sources

• 1. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
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• 9. Yoneda Labs [yonedalabs.com]

Application Notes and Protocols for Suzuki-Miyaura Coupling of 4-Chlorofuran-2-Carboxylic Acid

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the Suzuki-Miyaura cross-coupling of 4-chlorofuran-2-carboxylic acid, a valuable building block in medicinal chemistry and materials science. The inherent challenges associated with this substrate, namely the low reactivity of the heteroaryl chloride and the potential for interference from the carboxylic acid moiety, are addressed. This document outlines two primary strategies: a robust protocol involving the protection of the carboxylic acid as a methyl ester, and a discussion on the considerations for a direct coupling of the unprotected acid. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the rationale behind the chosen conditions to ensure reliable and reproducible results.

Introduction: Navigating the Challenges of Furan Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] Its application in the synthesis of biaryl and heteroaryl-aryl structures is particularly crucial in drug discovery.[2] However, the coupling of specific substrates, such as 4-chlorofuran-2-carboxylic acid, presents a unique set of challenges that require careful consideration and optimization.

Two primary factors contribute to the difficulty of this transformation:

• The Inert Nature of Heteroaryl Chlorides: The C-Cl bond in heteroaryl chlorides is significantly less reactive towards oxidative addition to a palladium(0) center compared to its bromide or iodide counterparts.[3] This is a general challenge in Suzuki-Miyaura couplings and necessitates the use of highly active catalyst systems, typically employing bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs).[4]

• The Ambivalent Role of the Carboxylic Acid: The carboxylic acid group introduces several potential complications. With a pKa of approximately 3.16, it will be deprotonated under the basic conditions of the Suzuki-Miyaura reaction to form a carboxylate.[5][6] This carboxylate can act as a ligand for the palladium catalyst, potentially leading to catalyst inhibition or the formation of inactive complexes.[7] Furthermore, furan-2-carboxylic acids are susceptible to thermal or catalyst-mediated decarboxylation, which can lead to undesired side products.[8][9]

Given these challenges, a protection strategy for the carboxylic acid is often the most reliable path to a successful and high-yielding coupling. This guide will primarily focus on a protocol utilizing a methyl ester protecting group, based on successful couplings of analogous substrates.[10]

Mechanistic Rationale and Strategy

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[3] For a challenging substrate like a heteroaryl chloride, the oxidative addition step is often rate-limiting. The use of bulky, electron-rich ligands on the palladium center enhances the electron density of the metal, promoting its insertion into the C-Cl bond.

Our primary strategy involves the initial protection of the carboxylic acid as a methyl ester. This serves two purposes:

• Elimination of Catalyst Inhibition: By converting the carboxylic acid to an ester, the potential for the carboxylate to interfere with the palladium catalyst is removed.

• Prevention of Decarboxylation: The ester group is significantly more stable to decarboxylation under the reaction conditions than the free carboxylic acid.

Following the successful Suzuki-Miyaura coupling of the protected substrate, the methyl ester can be readily hydrolyzed to yield the desired 4-aryl-furan-2-carboxylic acid.

Data Presentation: Recommended Reaction Conditions

The following table summarizes the recommended conditions for the Suzuki-Miyaura coupling of methyl 4-chlorofuran-2-carboxylate, derived from successful protocols for structurally similar compounds such as methyl 5-bromobenzofuran-2-carboxylate.[10]

Parameter	Recommended Condition	Rationale	Reference(s)
Substrate	Methyl 4-chlorofuran-2-carboxylate	Ester protection prevents side reactions.	[10]
Boronic Acid	Aryl or Heteroaryl Boronic Acid (1.2 - 1.5 equiv.)	Excess boronic acid drives the reaction to completion.	[10]
Palladium Pre-catalyst	Pd(OAc)₂ (2-5 mol%) or a pre-formed catalyst like XPhos Pd G3 (2-5 mol%)	Provides the active Pd(0) species. Pre-catalysts can offer faster activation.	[4]
Ligand	SPhos or XPhos (4-10 mol%)	Bulky, electron-rich ligand to facilitate oxidative addition of the aryl chloride.	[4]
Base	K₃PO₄ or Cs₂CO₃ (2-3 equiv.)	Strong, non-nucleophilic base to facilitate transmetalation without ester hydrolysis.	[10]
Solvent	Toluene/H₂O (10:1) or Dioxane/H₂O (10:1)	Biphasic system to dissolve both organic and inorganic reagents.	[10]
Temperature	80-110 °C	Sufficient thermal energy to overcome the activation barrier for C-Cl bond cleavage.	[10]
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation and deactivation of the Pd(0) catalyst.

Experimental Protocols

Protocol 1: Protection of 4-Chlorofuran-2-Carboxylic Acid

This protocol describes the conversion of the starting material to its methyl ester.

Workflow Diagram:

Caption: Workflow for the esterification of 4-chlorofuran-2-carboxylic acid.

Step-by-Step Methodology:

• To a solution of 4-chlorofuran-2-carboxylic acid (1.0 equiv.) in methanol (0.2 M), add concentrated sulfuric acid (0.1 equiv.) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude methyl 4-chlorofuran-2-carboxylate.

• Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure ester.

Protocol 2: Suzuki-Miyaura Coupling of Methyl 4-Chlorofuran-2-Carboxylate

This is the primary protocol for the C-C bond formation.

Reaction Diagram:

Caption: Key components for the Suzuki-Miyaura coupling reaction.

Step-by-Step Methodology:

• To an oven-dried Schlenk flask, add methyl 4-chlorofuran-2-carboxylate (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), potassium phosphate (K₃PO₄, 3.0 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.02 equiv.), and SPhos (0.04 equiv.).

• Evacuate and backfill the flask with argon three times.

• Add degassed toluene and water (10:1 v/v, to achieve a substrate concentration of 0.1 M in toluene) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired methyl 4-aryl-furan-2-carboxylate.

Protocol 3: Deprotection of the Methyl Ester

This final step yields the target carboxylic acid.

Step-by-Step Methodology:

• Dissolve the methyl 4-aryl-furan-2-carboxylate (1.0 equiv.) in a mixture of THF and water (3:1 v/v).

• Add lithium hydroxide (LiOH, 3.0 equiv.) and stir the mixture at room temperature for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, remove the THF under reduced pressure.

• Acidify the remaining aqueous solution to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the final product, 4-aryl-furan-2-carboxylic acid.

Discussion and Troubleshooting

• Direct Coupling of the Unprotected Acid: While not the primary recommended route, a direct coupling of 4-chlorofuran-2-carboxylic acid could be attempted. In this case, a stronger base (e.g., 3-4 equivalents of K₃PO₄) would be necessary to both deprotonate the carboxylic acid and facilitate the catalytic cycle. However, researchers should be aware of the increased risk of low yields due to catalyst inhibition and potential decarboxylation, especially at elevated temperatures.[7][9]

• Low Yields: If low yields are observed in Protocol 2, consider screening other ligands (e.g., XPhos, RuPhos) or using a pre-formed palladium catalyst (e.g., XPhos Pd G3). Increasing the temperature to 110 °C or prolonging the reaction time may also improve conversion.

• Decarboxylation: If decarboxylation is a significant issue even with the ester-protected substrate, reducing the reaction temperature and using a more active catalyst to shorten the reaction time is advised.

Conclusion

The Suzuki-Miyaura coupling of 4-chlorofuran-2-carboxylic acid is a challenging but achievable transformation. The most reliable and high-yielding approach involves a three-step sequence of esterification, cross-coupling, and hydrolysis. The detailed protocols provided in this guide, along with the mechanistic rationale, offer a solid foundation for researchers to successfully synthesize a variety of 4-aryl-furan-2-carboxylic acids for applications in drug discovery and materials science.

References

• Dounay, A. B., & Overman, L. E. (2003). The asymmetric intramolecular Heck reaction in natural product total synthesis. Chemical Reviews, 103(8), 2945–2964.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359–1470.
• Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling.
• Düfert, M. A., Jaretz, M., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(34), 12464–12467.
• Tyrell, J. H., & Willbe, C. (2004). The Suzuki reaction. Tetrahedron, 60(38), 8375-8397.
• Kudo, N., & Fu, G. C. (2004). A General and Efficient Method for the Suzuki Cross-Coupling of Aryl and Vinyl Chlorides. Organic Letters, 6(24), 4475–4478.
• Littke, A. F., & Fu, G. C. (2002). A Convenient and General Method for Pd-Catalyzed Suzuki Cross-Couplings of Aryl Chlorides and Arylboronic Acids.

• Wikipedia. (2023). 2-Furoic acid. Retrieved from [Link]

• Zapf, A., & Beller, M. (2004). The development of efficient catalysts for palladium-catalyzed coupling reactions of aryl chlorides.
• Pereira, C. S. M., & da Silva, A. B. F. (2020). Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. Food Chemistry, 331, 127329.
• Yin, L., & Liebscher, J. (2007). Carbon−Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 107(1), 133–173.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473.
• Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Al-Masoudi, N. A., & Al-Salihi, R. H. (2013). Microwave-assisted synthesis of 5-arylbenzofuran-2-carboxylates via Suzuki coupling using 2-quinolinealdoxime-Pd(II)-complex. ARKIVOC, 2013(iii), 210-226.
• Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis.
• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633–9695.
• Corbet, J.-P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651–2710.

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• 1. mdpi.com [mdpi.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. Pd(II)-Catalyzed Arylation and Intramolecular Amidation of γ-C(sp3)-H Bonds: En Route to Arylheteroarylmethane and Pyrrolidone Ring Annulated Furan/Thiophene Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palladium‐Catalyzed α‐Arylation of Carboxylic Acid Derivatives with Grignard Reagent [ouci.dntb.gov.ua]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media [mdpi.com]
• 10. Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: A Practical Guide to Amide Bond Formation Using 4-Chlorofuran-2-carboxylic Acid

Introduction

Amide bonds are a cornerstone of chemical synthesis, forming the critical linkage in peptides, pharmaceuticals, and advanced materials. The formation of these bonds by coupling a carboxylic acid with an amine is one of the most frequently performed reactions in drug discovery and development.[1] This application note provides a detailed, experience-driven guide for the successful synthesis of amides using 4-chlorofuran-2-carboxylic acid, a heterocyclic building block of interest in medicinal chemistry.

While the direct condensation of a carboxylic acid and an amine is possible, it requires high temperatures to drive off water, which is often incompatible with complex molecules.[2] Therefore, the use of coupling reagents to activate the carboxylic acid under mild conditions is standard practice.[2] This note will focus on the use of O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU), a highly efficient uronium salt-based coupling reagent known for its rapid kinetics, high yields, and ability to suppress side reactions like racemization.[3][4][5]

We will delve into the mechanistic reasoning for reagent selection, provide a robust, step-by-step protocol, and offer a troubleshooting guide to address common challenges, ensuring researchers can confidently and successfully utilize 4-chlorofuran-2-carboxylic acid in their synthetic campaigns.

Rationale and Reagent Selection: Why HATU?

The synthesis of amides from a carboxylic acid and an amine is a kinetically slow process that requires the activation of the carboxylic acid.[3] The choice of coupling reagent is critical and depends on factors like substrate reactivity, steric hindrance, and potential for epimerization.[3]

For a substrate like 4-chlorofuran-2-carboxylic acid, several factors come into play:

• Electronic Properties: The furan ring is an electron-rich heterocycle, while the chloro-substituent is electron-withdrawing. This electronic balance can influence the reactivity of the carboxyl group.

• Potential for Side Reactions: While the furan ring is less aromatic than benzene, its reactivity still needs to be considered to avoid unwanted side reactions under harsh conditions.

Comparison of Common Coupling Reagents:

Reagent Class	Example(s)	Advantages	Disadvantages
Carbodiimides	EDC, DCC	Cost-effective, readily available.	Lower reactivity for challenging substrates, risk of racemization, byproduct (urea) can be difficult to remove.[3]
Phosphonium Salts	BOP, PyBOP	High reactivity.	Stoichiometric phosphine oxide byproduct can complicate purification.
Uronium/Aminium Salts	HATU , HBTU	Very high reactivity, fast kinetics, low racemization, suitable for hindered substrates. [3][4][5]	Higher cost, generates tetramethylurea byproduct.[6]

Our Recommendation: HATU

We select HATU as the premier coupling reagent for this application. Its mechanism proceeds through a highly reactive OAt-active ester, which is more efficient than the HOBt-esters generated by older reagents like HBTU or carbodiimide/HOBt systems.[3][5][7] The nitrogen atom in the HOAt moiety is believed to accelerate the final coupling step via a neighboring group effect, making HATU particularly effective for difficult or electron-deficient substrates.[3][7] This superior reactivity often translates to cleaner reactions, higher yields, and shorter reaction times.

Mechanism of HATU-Mediated Coupling

Understanding the mechanism is key to optimizing and troubleshooting the reaction.[3]

• Deprotonation: A non-nucleophilic base, typically N,N-Diisopropylethylamine (DIPEA), deprotonates the carboxylic acid to form a carboxylate anion.

• Activation: The carboxylate anion attacks HATU to form a highly reactive OAt-active ester, releasing tetramethylurea (TMU) as a byproduct.[3][7][8]

• Nucleophilic Attack: The target amine attacks the carbonyl carbon of the activated ester. This step is often the rate-determining step.

• Amide Formation: The tetrahedral intermediate collapses to form the stable amide bond and releases 1-hydroxy-7-azabenzotriazole (HOAt).[5][7]

Detailed Experimental Protocol

This protocol provides a general method for coupling 4-chlorofuran-2-carboxylic acid with a primary or secondary amine using HATU.

Safety Precautions:

• Always perform reactions in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

• HATU and its byproducts can be sensitizers; avoid inhalation and skin contact.[6]

Materials and Reagents:

Reagent	Molar Equiv.	Purpose
4-Chlorofuran-2-carboxylic acid	1.0	Limiting Reagent
Amine (Primary or Secondary)	1.1 - 1.2	Nucleophile (slight excess drives completion)
HATU	1.1	Coupling Reagent
DIPEA (Hünig's base)	2.5 - 3.0	Non-nucleophilic base
Anhydrous DMF or DCM	-	Aprotic Solvent

Step-by-Step Procedure:

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-chlorofuran-2-carboxylic acid (1.0 eq.) and HATU (1.1 eq.).

• Dissolution: Add anhydrous DMF (or DCM) to dissolve the solids, aiming for a concentration of 0.1-0.5 M.

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon).

• Cooling: Cool the solution to 0 °C using an ice-water bath. This helps to control the initial exothermic reaction upon base addition.

• Base Addition: Add DIPEA (3.0 eq.) dropwise to the stirred solution. The solution may change color.

• Pre-activation: Allow the mixture to stir at 0 °C for 15-30 minutes. This pre-activation step ensures the formation of the reactive OAt-ester before the amine is introduced.

• Amine Addition: Add the amine (1.1 eq.), either neat if it is a liquid or as a solution in a minimal amount of anhydrous DMF.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-18 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the consumption of the limiting reagent is observed.[3][5]

Aqueous Workup and Purification:

• Dilution: Upon completion, dilute the reaction mixture with a suitable organic solvent like ethyl acetate or DCM.

• Washing: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

  • Saturated aqueous NH₄Cl or 1N HCl (to remove excess DIPEA and unreacted amine).[5]

  • Saturated aqueous NaHCO₃ (to remove unreacted carboxylic acid and HOAt).[5]

  • Brine (to remove residual water).[3]

• Drying and Concentration: Dry the separated organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude amide product by flash column chromatography on silica gel or by recrystallization, as appropriate for the specific product's properties.

Experimental Workflow Diagram

Caption: Workflow for HATU-mediated amide coupling.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. Here are some common issues and their solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive reagents (moisture contamination).2. Poorly nucleophilic amine.3. Steric hindrance around the amine or acid.	1. Use freshly opened anhydrous solvents and ensure reagents are dry.2. Increase reaction temperature (e.g., to 40-50 °C). Increase reaction time.3. Consider a more potent coupling reagent or a different synthetic route.
Formation of Byproducts	1. Side reaction with the amine and HATU.2. Anhydride formation from the carboxylic acid.	1. Ensure proper order of addition: pre-activate the acid with HATU/DIPEA before adding the amine.2. Use stoichiometric amounts of the acid or a slight excess of the amine.
Difficulty Removing Tetramethylurea (TMU) Byproduct	TMU is water-soluble but can sometimes persist in the organic layer, especially with polar products.	1. Perform multiple aqueous washes during workup.2. A back-extraction with dilute acid can sometimes help.3. TMU is often separable from less polar products via silica gel chromatography.
Epimerization (if chiral centers are present)	The base (DIPEA) can sometimes cause epimerization, although HATU is known to suppress this.	1. Use the minimum required amount of base.2. Consider using a less hindered base like 2,4,6-collidine.3. Maintain low reaction temperatures if possible.

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of amides from 4-chlorofuran-2-carboxylic acid. By leveraging the high reactivity of the HATU coupling reagent and understanding the key mechanistic steps, researchers can overcome common challenges associated with amide bond formation. Careful execution of the procedural steps, including pre-activation and a thorough aqueous workup, is critical for achieving high yields and purity. This guide serves as a comprehensive resource for scientists engaged in synthetic and medicinal chemistry, enabling the effective use of this valuable heterocyclic building block.

References

• Wikipedia. (n.d.). HATU. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. [Link]

• Valeur, E., & Bradley, M. (2008). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt). [Link]

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking amide bond synthesis. Nature, 480(7378), 471–479. (While not directly cited, this provides excellent background on the importance of amide bonds).

• Kim Reactor. (2024, April 14). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube. [Link]

• ResearchGate. (n.d.). Cyclic form of reaction mechanism from EDC/HOBt mediated amide coupling...[Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. [Link]

• Reddit. (2021, October 20). Tips and tricks for difficult amide bond formation? r/Chempros. [Link]

• ACS Publications. (2007, October 12). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. The Journal of Organic Chemistry. [Link]

• Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]

• Oreate AI Blog. (2026, February 17). The Art of Amide Bond Formation: Connecting Molecules With Precision. [Link]

• AIR Unimi. (n.d.). MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation. [Link]

• Falcigno, F., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal, 11(1), 96. [Link]

• PubChem. (n.d.). Furan-2-carboxylic acid [4-(4-chloro-phenyl)-thiazol-2-yl]-(3-morpholin-4-yl-propyl)-amide. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602. (While not directly cited, this is a canonical review on the topic).

• Khan Academy. (2023, March 10). Amide formation from carboxylic acid derivatives. YouTube. [Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. HATU - Wikipedia [en.wikipedia.org]
• 8. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]

Application Notes and Protocols for the Esterification of 4-Chlorofuran-2-Carboxylic Acid

For: Researchers, scientists, and drug development professionals

Introduction

Esters of 4-chlorofuran-2-carboxylic acid are valuable intermediates in the synthesis of a wide range of biologically active molecules and functional materials. The strategic introduction of an ester moiety can modulate the pharmacokinetic properties of a parent molecule, serve as a protecting group, or act as a handle for further chemical transformations. The electron-withdrawing nature of the chlorine atom and the aromaticity of the furan ring influence the reactivity of the carboxylic acid, necessitating the careful selection of esterification protocols to achieve high yields and purity.

This document provides detailed protocols for two distinct and reliable methods for the esterification of 4-chlorofuran-2-carboxylic acid: the classic Fischer-Speier esterification for simple alkyl esters and the milder, highly efficient Steglich esterification for more sensitive or complex alcohols. Additionally, a protocol for methylation using trimethylsilyldiazomethane (TMS-diazomethane) is presented as a safer alternative to the hazardous diazomethane. The causality behind experimental choices, potential challenges, and purification strategies are discussed to ensure successful implementation in a research and development setting.

Method 1: Fischer-Speier Esterification for Simple Alkyl Esters

The Fischer-Speier esterification is a robust and cost-effective method for synthesizing esters from carboxylic acids and simple alcohols, such as methanol and ethanol.[1][2][3][4][5] The reaction is acid-catalyzed and driven to completion by using a large excess of the alcohol, which also serves as the solvent, and by the removal of water.[2][3][4][6]

Scientific Rationale

The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., H₂SO₄), which enhances the electrophilicity of the carbonyl carbon.[3][6] The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. A series of proton transfers and the subsequent elimination of a water molecule lead to the formation of the ester.[3][6] The reversibility of the reaction necessitates shifting the equilibrium towards the product side.[2][3][4][6]

Experimental Protocol: Synthesis of Methyl 4-chlorofuran-2-carboxylate

Materials:

• 4-chlorofuran-2-carboxylic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask, dissolve 4-chlorofuran-2-carboxylic acid (1.0 eq) in a large excess of anhydrous methanol (e.g., 20-50 equivalents, serving as the solvent).

• Acid Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (0.1-0.2 eq) dropwise to the solution at room temperature. An exothermic reaction may be observed.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65 °C for methanol) using a heating mantle or oil bath.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until gas evolution ceases.

  • Reduce the volume of methanol using a rotary evaporator.

  • Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude methyl 4-chlorofuran-2-carboxylate.

  • If necessary, purify the crude product by column chromatography on silica gel or by vacuum distillation.[7]

Data Summary

Parameter	Condition	Rationale
Alcohol	Methanol (large excess)	Serves as both reactant and solvent; drives equilibrium forward.
Catalyst	Concentrated H₂SO₄	Protonates the carbonyl to activate the carboxylic acid.
Temperature	Reflux (~65 °C)	Increases reaction rate.
Reaction Time	4-12 hours	Time to reach completion; monitor by TLC.
Work-up	NaHCO₃ wash	Neutralizes the acid catalyst.
Purification	Column chromatography / Distillation	Removes impurities and unreacted starting materials.

Method 2: Steglich Esterification for Acid-Sensitive Substrates

The Steglich esterification is a mild and highly efficient method that utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.[8][9][10][11] This method is particularly advantageous for acid-sensitive substrates or when using more complex and valuable alcohols.[1][8][10]

Scientific Rationale

The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate by the reaction of the carboxylic acid with the carbodiimide.[10] DMAP then acts as an acyl transfer agent, reacting with the O-acylisourea to form a reactive N-acylpyridinium salt.[10][11] This intermediate is then readily attacked by the alcohol to form the desired ester. The byproduct, a urea derivative (dicyclohexylurea, DCU, in the case of DCC), is insoluble in most organic solvents and can be easily removed by filtration.[8]

Experimental Protocol: Synthesis of an Exemplary Ester of 4-chlorofuran-2-carboxylic acid

Materials:

• 4-chlorofuran-2-carboxylic acid

• Alcohol (e.g., a complex primary or secondary alcohol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (DCM) or other aprotic solvent

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Filtration apparatus

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 4-chlorofuran-2-carboxylic acid (1.0 eq), the alcohol (1.0-1.2 eq), and a catalytic amount of DMAP (0.1-0.2 eq) in anhydrous DCM.

• DCC Addition: Cool the solution to 0 °C in an ice bath. Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the stirred mixture.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-16 hours.

• Monitoring the Reaction: Monitor the progress of the reaction by TLC.

• Work-up:

  • A white precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by filtration.

  • Wash the filtrate with 1M HCl solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude ester by column chromatography on silica gel.

Data Summary

Parameter	Reagent/Condition	Rationale
Coupling Agent	DCC or EDC	Activates the carboxylic acid by forming an O-acylisourea.
Catalyst	DMAP	Acts as an acyl transfer agent, accelerating the reaction.[10][11]
Solvent	Anhydrous DCM	Aprotic solvent to prevent side reactions.
Temperature	0 °C to Room Temp.	Mild conditions suitable for sensitive substrates.
Reaction Time	4-16 hours	Time to reach completion; monitor by TLC.
Work-up	Filtration	Removes the insoluble dicyclohexylurea byproduct.
Purification	Column chromatography	Isolates the pure ester product.

Method 3: Methylation using Trimethylsilyldiazomethane (TMS-Diazomethane)

For the specific synthesis of methyl esters, trimethylsilyldiazomethane (TMS-diazomethane) offers a safer and more convenient alternative to the highly toxic and explosive diazomethane.[12][13][14] The reaction is generally high-yielding and proceeds under mild conditions.[12]

Scientific Rationale

The reaction mechanism is similar to that of diazomethane. The carboxylic acid protonates the TMS-diazomethane, leading to the formation of a carboxylate anion and a trimethylsilylmethyldiazonium cation. The carboxylate then acts as a nucleophile in an SN2 reaction, attacking the methyl group and displacing nitrogen gas and trimethylsilyl cation.[15]

Experimental Protocol: Synthesis of Methyl 4-chlorofuran-2-carboxylate

Materials:

• 4-chlorofuran-2-carboxylic acid

• Trimethylsilyldiazomethane (solution in hexanes or diethyl ether)

• Methanol

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: Dissolve 4-chlorofuran-2-carboxylic acid (1.0 eq) in a mixture of diethyl ether and methanol (e.g., 7:2 v/v) in a round-bottom flask.

• TMS-Diazomethane Addition: Cool the solution to 0 °C in an ice bath. Add the TMS-diazomethane solution (1.1-1.2 eq) dropwise. Evolution of nitrogen gas should be observed.[12]

• Reaction: Stir the reaction mixture at 0 °C for 1-3 hours, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Monitoring the Reaction: Monitor the disappearance of the starting material by TLC.

• Work-up:

  • If any yellow color from excess TMS-diazomethane persists, quench it by adding a few drops of acetic acid.

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purification: The product is often obtained in high purity and may not require further purification. If necessary, purify by column chromatography on silica gel.

Data Summary

Parameter	Reagent/Condition	Rationale
Methylating Agent	TMS-diazomethane	Safer and more convenient alternative to diazomethane.[12][14]
Solvent	Diethyl ether / Methanol	Provides a suitable reaction medium.
Temperature	0 °C to Room Temp.	Mild reaction conditions.
Reaction Time	2-5 hours	Typically a rapid reaction.
Work-up	Concentration	Simple work-up, often yielding a pure product.

Visualization of Reaction Mechanisms

Caption: Mechanism of Fischer-Speier Esterification.

Caption: Mechanism of Steglich Esterification.

Safety and Handling

• Fischer-Speier Esterification: Concentrated sulfuric acid is highly corrosive. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Steglich Esterification: DCC is a potent skin sensitizer. Avoid inhalation and skin contact.

• TMS-Diazomethane: TMS-diazomethane is toxic and should be handled in a well-ventilated fume hood.[13][14][16] It is a safer alternative to diazomethane but still requires careful handling.[12][14] Always have a quenching agent (e.g., acetic acid) readily available.[14]

Characterization of Products

The successful synthesis of the target ester should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the ester and the incorporation of the alcohol moiety.

• Infrared (IR) Spectroscopy: To observe the characteristic C=O stretching frequency of the ester carbonyl group (typically around 1710-1740 cm⁻¹).

• Mass Spectrometry (MS): To determine the molecular weight of the product.

References

• Carboxylic Acids to Methylesters: Alkylation using Diazomethane. (n.d.).
• TCI Practical Example: Methyl Esterification of Carboxylic Acid Using TMS-Diazomethane. (2023, July 17).
• Methyl Ester Synthesis Using Diazomethane. (2020, May 30). Chemistry LibreTexts.
• Acid to Ester - Common Conditions. (n.d.).
• Recent Advances in the Mitsunobu Reaction. (n.d.). Atlanchim Pharma.
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Introduction: The Challenge and Opportunity of C4 Functionalization

An In-Depth Guide to the Strategic Functionalization of the C4 Position in Furan-2-Carboxylic Acid

Prepared by: Gemini, Senior Application Scientist

1.1 Furan-2-carboxylic Acid: A Key Bio-derived Platform Chemical Furan-2-carboxylic acid, also known as 2-furoic acid, is a pivotal organic compound derived from biomass sources like bran.[1] Its furan scaffold is a ubiquitous structural motif in natural products, pharmaceuticals, and functional materials, making it a valuable and sustainable building block for the chemical industry.[2] The presence of both an aromatic heterocycle and a carboxylic acid functional group provides two distinct points for chemical modification, opening avenues for the synthesis of a diverse range of high-value molecules.

1.2 The Synthetic Hurdle: Understanding Furan Reactivity The functionalization of furan-2-carboxylic acid is governed by the electronic properties of the furan ring. As a π-rich heterocycle, the furan ring is highly susceptible to electrophilic substitution, reacting much faster than benzene.[3] However, this reactivity is not uniform across the ring. The C2 and C5 positions (α-positions) are significantly more reactive than the C3 and C4 positions (β-positions).[3][4] Furthermore, the carboxylic acid group at the C2 position is electron-withdrawing, which deactivates the ring towards electrophilic attack and preferentially directs incoming electrophiles to the C5 position.[5][6] This inherent regioselectivity makes the direct and selective functionalization of the C4 position a formidable synthetic challenge.

1.3 The Value Proposition: Why C4-Functionalized Furans Matter Despite the synthetic difficulty, accessing the C4 position of the furan-2-carboxylic acid core is a highly desirable goal. Introducing substituents at this "unreactive" position creates novel molecular architectures that are not readily accessible through classical methods. These unique structures are of significant interest to researchers in drug discovery and materials science, offering the potential for new bioactive compounds, polymers with tailored properties, and advanced organic materials. Overcoming the challenge of C4 functionalization unlocks a new dimension of chemical space starting from a renewable feedstock.

Foundational Principles: Regioselectivity in Furan Chemistry

2.1 Electronic Landscape of the Furan Ring The furan ring's aromaticity and reactivity are dictated by the oxygen heteroatom, which donates lone-pair electrons into the π-system. This increases the electron density on the ring carbons, particularly at the α-positions (C2/C5), making them the primary sites for electrophilic attack. The intermediate carbocation formed by attack at C2 or C5 is better stabilized by resonance (three resonance structures) compared to the intermediate formed by attack at C3 or C4 (two resonance structures).[3]

2.2 The Directing Effect of the C2-Carboxylic Acid Group The C2-carboxylic acid group exerts a strong deactivating, electron-withdrawing effect on the furan ring. This effect further enhances the preference for substitution at the C5 position, which is furthest from the deactivating group and remains the most electron-rich site available for electrophilic attack.[6] Consequently, reactions like halogenation, nitration, and acylation on furan-2-carboxylic acid almost exclusively yield the 5-substituted product.

2.3 Diagram: Reactivity Hotspots in Furan-2-Carboxylic Acid The following diagram illustrates the typical reactivity pattern of furan-2-carboxylic acid, highlighting the challenge of targeting the C4 position.

Caption: Reactivity hierarchy in furan-2-carboxylic acid.

Strategic Approaches to Access the C4 Position

Overcoming the innate C5 selectivity requires strategies that either temporarily block the C5 position or utilize catalytic systems capable of overriding the natural reactivity patterns.

3.1 Strategy 1: Transition-Metal-Catalyzed C-H Activation

Modern synthetic chemistry has turned to transition-metal-catalyzed C-H activation as a powerful tool for functionalizing otherwise inert C-H bonds.[7][8] This approach offers a more atom-economical and direct route compared to classical multi-step methods. For furan derivatives, the challenge lies in developing catalysts that can selectively target the C3 or C4 C-H bonds over the more acidic C5 C-H bond.[9][10]

3.1.1 Mechanistic Rationale In many of these reactions, the carboxylate group of furan-2-carboxylic acid can act as a directing group, coordinating to the metal center and positioning it in proximity to the C3 C-H bond for cyclometalation.[10] While this favors C3 functionalization, subtle changes in catalysts, ligands, or reaction conditions can sometimes influence selectivity or enable functionalization at the more remote C4 position, particularly if the C3 position is blocked.

3.1.2 Workflow: C-H Activation at C4 The general workflow for a directed C-H functionalization event leading to C4-arylation is depicted below.

Caption: Catalytic cycle for transition-metal-mediated C4 arylation.

3.2 Strategy 2: Multi-Step Synthesis via Protected Intermediates

A more classical and often reliable approach involves a multi-step sequence where reactive sites are temporarily blocked with protecting groups.[11] This strategy allows the chemist to systematically direct reagents to the desired C4 position.

3.2.1 Rationale: The Protect-Functionalize-Deprotect Logic The core idea is to first protect the highly reactive C5 position. With C5 blocked, the C4 position becomes one of the more accessible sites for subsequent reactions, such as metalation followed by quenching with an electrophile. After the desired C4-substituent is installed, the protecting group at C5 is removed to yield the final product. The carboxylic acid itself may also need protection (e.g., as an ester) to prevent unwanted side reactions with organometallic reagents.[12]

3.2.2 Workflow: Multi-Step C4 Functionalization This logical sequence provides a robust, albeit longer, path to C4-functionalized products.

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Application Note: Regioselective Preparation of 2,4-Disubstituted Furan Derivatives

Subtitle: Mechanistic Insights and Validated Protocols for Drug Discovery and Natural Product Synthesis

Strategic Overview & The Regioselectivity Bottleneck

Furan rings are ubiquitous pharmacophores in medicinal chemistry and core structural motifs in numerous bioactive natural products (e.g., rabdoketone A and nematotoxic furoic acid)[1]. While methodologies for synthesizing 2,3- and 2,5-disubstituted furans are well-established, the regioselective construction of 2,4-disubstituted furan architectures remains a significant synthetic challenge[2]. Traditional methods often suffer from poor regiocontrol or rely on the complex intramolecular rearrangement of prefabricated motifs[2].

To overcome this bottleneck, this application note details two highly efficient, field-proven methodologies:

• A Sulfone-Based Deacetylation Strategy utilizing active methylene compounds[1].

• A Gold-Catalyzed Annulation of aryloxy-enynes[3].

Mechanistic Workflow & Logical Divergence

Workflow detailing the divergent synthetic pathways for 2,4-disubstituted furan preparation.

Methodology A: The Sulfone-Based Strategy

This approach prepares 2,4-disubstituted furans by treating 2,3-dibromo-1-phenylsulfonyl-1-propene (DBP) with 1,3-diketones under basic conditions[1].

Causality of Experimental Choices: The choice of base is the critical determinant of regioselectivity. Under standard non-nucleophilic conditions, the DBP adduct typically cyclizes to form a trisubstituted furan[4]. However, the specific use of sodium methoxide (NaOMe) acts as a nucleophilic trigger. It drives a tandem sequence of deacetylation, O-alkylative ring closure, and double-bond migration, exclusively yielding the 2,4-disubstituted sulfonyl furan[4]. The selectivity of this furan-forming step is highly dependent upon the steric demand of the R group[1].

Step-by-Step Protocol:

• Anion Generation: Dissolve the 1,3-diketone (0.74 mmol) in anhydrous methanol (3.75 mL) and cool the reaction vessel to 0 °C[4].

• Base Addition: Dropwise, add 0.5 M methanolic sodium methoxide (1.76 mL, 0.88 mmol). Warm the solution to room temperature and stir for 20 minutes to ensure complete enolate formation[4].

• Electrophile Addition: Cool the anion solution back to 0 °C. Add (E)-2,3-dibromo-1-(phenylsulfonyl)-1-propene (DBP) (250 mg, 0.74 mmol) in one single portion[4].

• Cyclization: Warm the reaction mixture to room temperature. Stir continuously until TLC indicates the complete disappearance of the starting material (typically 4–7 hours)[4].

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (e.g., 20% EtOAc in hexanes) to isolate the 2,4-disubstituted sulfonyl furan[4].

• Desulfonylation (Optional): To remove the sulfonyl group, subject the intermediate to oxidative or reductive desulfonylation (e.g., Mg/MeOH or Na/Hg amalgam), which produces the final 2,4-disubstituted furans in 60–92% yield[1].

Methodology B: Gold-Catalyzed Annulation

This methodology utilizes (E)-1-aryloxy-1-en-3-ynes, which are prepared via Sonogashira coupling of 2-bromo-3-aryloxypropenoates with terminal alkynes[3].

Causality of Experimental Choices: The transition metal-catalyzed annulation leverages the extreme carbophilicity of gold. Silver triflate (AgOTf) is deliberately added as a halide scavenger to abstract the chloride ligand from PPh₃AuCl, generating the highly active cationic Au(I) species[3]. This catalyst selectively activates the alkyne π-system without requiring thermal energy, facilitating the intramolecular attack of the ether oxygen under extremely mild conditions[3]. This mildness is crucial for preserving sensitive functional groups, such as esters at the C-4 position[3].

Step-by-Step Protocol:

• Substrate Preparation: In a flame-dried Schlenk tube under an argon atmosphere, dissolve the (E)-1-aryloxy-1-en-3-yne (1.0 eq) in anhydrous THF to achieve a 0.1 M concentration.

• Catalyst Activation: In a separate vial, prepare the active catalyst mixture by combining PPh₃AuCl (2 mol%) and AgOTf (2 mol%) in a minimal amount of THF. Stir for 5 minutes until a white precipitate (AgCl) forms, indicating the generation of the active cationic gold species[3].

• Annulation: Transfer the active catalyst solution to the main reaction mixture at room temperature.

• Monitoring: Stir the mixture under these mild conditions. The reaction is typically rapid; monitor via TLC until complete consumption of the enyne is observed (usually 1–3 hours).

• Isolation: Filter the reaction mixture through a short pad of silica gel to remove the metal catalysts, washing thoroughly with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography to obtain the pure C-4 ester functionalized 2,4-disubstituted furan[3].

Quantitative Data & Performance Comparison

Parameter	Method A: Sulfone-Based Strategy[1]	Method B: Gold-Catalyzed Annulation[3]
Primary Precursors	1,3-Diketones + DBP	(E)-1-aryloxy-1-en-3-ynes
Catalyst / Promoter	NaOMe (Nucleophilic Base)	PPh₃AuCl / AgOTf (2 mol%)
Solvent & Temp.	Methanol, 0 °C warming to RT	THF, Room Temperature
Reaction Time	4–7 hours	1–3 hours
Typical Yields	60–92%	Good to High (Typically >75%)
Key Advantage	Utilizes inexpensive active methylene compounds	Extremely mild conditions; high functional group tolerance
Target Motif	4-sulfonyl or fully desulfonylated 2,4-furans	C4-ester substituted 2,4-furans

Analytical Characterization & Self-Validating Systems

A robust protocol must be a self-validating system. To ensure the structural integrity and regioselectivity of the synthesized furans, implement the following analytical checks:

• TLC Validation: For Method A, the transformation of the highly polar 1,3-diketone into the less polar furan intermediate is easily tracked using 20% EtOAc in hexanes[4]. For Method B, the disappearance of the UV-active enyne confirms reaction completion.

• ¹H NMR Signatures: The hallmark of a successfully formed 2,4-disubstituted furan is the presence of two distinct, weakly coupled furan ring protons at the C3 and C5 positions. In Method A, these typically appear as sharp singlets or finely split doublets (e.g., δ 6.05 ppm for C3-H and δ 6.75 ppm for C5-H)[4].

• ¹³C NMR Signatures: The formation of the furan core is definitively confirmed by the appearance of characteristic aromatic carbon signals. Look for distinct peaks in the ranges of 103–108 ppm, 137–139 ppm, and 153–156 ppm, which correspond to the carbons of the newly formed furan ring.

References

1.[2] Davies, P. W. "Gold-Catalyzed Carbene Transfer to Alkynes: Access to 2,4-Disubstituted Furans." Angewandte Chemie International Edition, 2012. URL:[Link](Note: Standard DOI resolution for Thieme/Angewandte reference) 2.[4] Haines, N. R., et al. "A Sulfone-Based Strategy for the Preparation of 2,4-Disubstituted Furan Derivatives." Journal of Organic Chemistry (ACS), 2011. URL:[Link] 3.[1] Haines, N. R., et al. "A sulfone-based strategy for the preparation of 2,4-disubstituted furan derivatives." PubMed (NIH), 2011. URL:[Link] 4.[3] Li, E., et al. "Gold-catalyzed efficient synthesis of 2,4-disubstituted furans from aryloxy-enynes." Organic & Biomolecular Chemistry (RSC Publishing), 2012. URL:[Link]

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Application Notes and Protocols for the Utilization of 4-Chlorofuran-2-Carboxylic Acid as a Novel Scaffold in Drug Discovery

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the prospective use of 4-chlorofuran-2-carboxylic acid as a foundational scaffold for the discovery of novel therapeutic agents. While the parent furan-2-carboxylic acid scaffold is well-established in medicinal chemistry, the 4-chloro derivative represents a largely unexplored yet promising starting point for generating new chemical entities with potentially unique biological activities and improved physicochemical properties.

This document outlines the strategic rationale for employing this scaffold, provides detailed protocols for its derivatization, and presents a conceptual framework for its integration into a drug discovery workflow.

Introduction: The Furan-2-Carboxylic Acid Scaffold and the Strategic Role of the 4-Chloro Substituent

The furan-2-carboxylic acid moiety is a recognized "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] The furan ring itself is considered a bioisostere of other aromatic and heterocyclic rings, offering a unique combination of steric and electronic properties.[2]

The introduction of a chlorine atom at the 4-position of the furan ring is a strategic modification that can profoundly influence the molecule's properties in several ways:

• Modulation of Electronic Properties: The electron-withdrawing nature of the chlorine atom can alter the electron density of the furan ring, potentially influencing its interaction with biological targets.

• Metabolic Stability: The presence of a halogen can block sites of metabolism, potentially increasing the compound's in vivo half-life.

• Lipophilicity and Permeability: The chloro group increases the lipophilicity of the scaffold, which can enhance membrane permeability and oral absorption.

• Vector for Further Diversification: The chlorine atom can serve as a synthetic handle for cross-coupling reactions, allowing for the introduction of additional diversity into the scaffold at a later stage.

Derivatization of the 4-Chlorofuran-2-Carboxylic Acid Scaffold

The primary point of diversification for the 4-chlorofuran-2-carboxylic acid scaffold is the carboxylic acid group. This can be readily converted into a variety of functional groups, with amides and esters being the most common in drug discovery.

Amide Bond Formation

The formation of an amide bond from a carboxylic acid and an amine is a cornerstone of medicinal chemistry.[3] Due to the potential for side reactions and the need for mild conditions, the use of coupling agents is highly recommended.

Protocol 1: Amide Coupling using EDC and HOBt

This protocol describes a general and widely used method for amide bond formation that is suitable for a broad range of amines.

Materials:

• 4-Chlorofuran-2-carboxylic acid

• Amine of choice (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• 0.1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Ethyl acetate

Procedure:

• In a clean, dry round-bottom flask, dissolve 4-chlorofuran-2-carboxylic acid (1.0 eq), the desired amine (1.1 eq), and HOBt (1.1 eq) in anhydrous DMF or DCM.

• Cool the reaction mixture to 0 °C in an ice bath with stirring.

• Add DIPEA (2.0 eq) to the stirred solution.

• Slowly add EDC (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 0.1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.[4]

Protocol 2: Amide Coupling for Sterically Hindered or Electron-Deficient Amines

For challenging substrates, such as sterically hindered or electron-deficient amines, standard coupling conditions may be inefficient. In such cases, converting the carboxylic acid to an acyl fluoride in situ can be a more effective strategy.[5]

Materials:

• 4-Chlorofuran-2-carboxylic acid

• Sterically hindered or electron-deficient amine (1.2 eq)

• Bis(2,4,6-trifluorophenyl) carbonate (BTFFH) (1.5 eq)

• Pyridine (3.0 eq)

• Anhydrous 1,2-dichloroethane (DCE)

Procedure:

• To a solution of 4-chlorofuran-2-carboxylic acid (1.0 eq) in anhydrous DCE, add pyridine (3.0 eq) and BTFFH (1.5 eq).

• Stir the mixture at room temperature for 30 minutes to form the acyl fluoride in situ.

• Add the amine (1.2 eq) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours in a sealed vial.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Ester Formation

Esterification is another common derivatization strategy. The Fischer esterification is a classic method, particularly suitable for simple alcohols.

Protocol 3: Fischer Esterification

This method is effective for the synthesis of simple alkyl esters (e.g., methyl, ethyl).

Materials:

• 4-Chlorofuran-2-carboxylic acid

• Alcohol of choice (e.g., methanol, ethanol) (used as solvent)

• Concentrated sulfuric acid (catalytic amount)

• Ethyl acetate

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous MgSO₄

Procedure:

• Dissolve 4-chlorofuran-2-carboxylic acid in an excess of the desired alcohol (e.g., 25 mL per gram of carboxylic acid).

• Slowly and cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 mL per 25 mL of alcohol).

• Heat the reaction mixture to reflux (e.g., 65 °C for methanol) and stir until the reaction is complete (monitor by TLC).[6]

• Cool the reaction mixture and remove the excess alcohol under reduced pressure.

• Dissolve the residue in ethyl acetate.

• Wash the organic phase with a saturated solution of NaHCO₃ and then with brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the ester.

Drug Discovery Workflow Utilizing the 4-Chlorofuran-2-Carboxylic Acid Scaffold

The following workflow illustrates how the 4-chlorofuran-2-carboxylic acid scaffold can be integrated into a typical drug discovery project.

Caption: A workflow for a drug discovery project using the 4-chlorofuran-2-carboxylic acid scaffold.

Hypothetical Screening Cascade

Once a library of derivatives has been synthesized, a screening cascade is employed to identify and characterize promising compounds.

Caption: A hypothetical screening cascade for compounds derived from the 4-chlorofuran-2-carboxylic acid scaffold.

Exemplary Biological Data for Furan-2-Carboxamide Derivatives

As the 4-chlorofuran-2-carboxylic acid scaffold is underexplored, the following table presents exemplary biological data for related furan-2-carboxamide derivatives to illustrate the potential activities that could be achieved.

Compound ID	Scaffold	R Group	Target/Assay	IC₅₀ (µM)	Reference
I	Furan-2-carboxamide	4-Fluorobenzamido-phenyl	P. aeruginosa Biofilm Inhibition	58% inhibition
II	Furan-2-carboxamide	p-Tolylcarbamothioyl	HepG2 Cell Viability	33.29% viability at 20 µg/mL
III	Furan-2-carboxamide	2,4-Dinitrophenyl	Antibacterial (various strains)	150.7–295 µg/mL (MIC)

Conclusion

4-Chlorofuran-2-carboxylic acid presents a compelling, yet underexplored, scaffold for drug discovery. Its structural features suggest the potential for developing novel compounds with favorable biological and pharmacokinetic properties. The synthetic protocols and discovery workflow outlined in these application notes provide a solid foundation for researchers to begin exploring the chemical space around this promising starting material.

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• PMC. Biologically Active Compounds of Plants: Structure-Related Antioxidant, Microbiological and Cytotoxic Activity of Selected Carboxylic Acids. Available from: [Link]

• PMC. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. Available from: [Link]

• PMC. Synthesis and antioxidant evaluation of 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters. Available from: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

• PMC. Carboxylic Acid (Bio)Isosteres in Drug Design. Available from: [Link]

• CORA. Recent developments in the practical application of novel carboxylic acid bioisosteres. Available from: [Link]

• ResearchGate. Application of Carboxylic Acid Bioisosteres in Drug Structure Optimization. Available from: [Link]

• MDPI. Recent Synthesis and Discovery of Brefeldin A Analogs. Available from: [Link]

• PMC. In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. Available from: [Link]

• PMC. Catalytic [4+2]- and [4+4]-cycloaddition using furan-fused cyclobutanone as a privileged C4 synthon. Available from: [Link]

• Google Patents. Method for producing 4-chloropyridine-2-carboxylic acid chloride.

• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available from: [Link]

• Google Patents. Method for producing 4-chloropyridine-2-carboxylic acid chloride.

• Organic Chemistry Portal. Ester synthesis by esterification. Available from: [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. Available from: [Link]

• Chemguide. ESTERIFICATION. Available from: [Link]

• ResearchGate. Research Article Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Available from: [Link]

• MDPI. Bioactive Compounds, Antioxidant, Antimicrobial and Anticancerogenic Activity in Lacmellea edulis H. Karst., at Different Stages of Maturity. Available from: [Link]

• RSC Publishing. A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Available from: [Link]

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• 1. 5-(2-Chlorophenyl)furan-2-carboxamide|CAS 61941-95-5 [benchchem.com]
• 2. cora.ucc.ie [cora.ucc.ie]
• 3. Benzofuran-2-Carboxamide Derivatives as Immunomodulatory Agents Blocking the CCL20-Induced Chemotaxis and Colon Cancer Growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Decarboxylative functionalization of 4-chlorofuran-2-carboxylic acid

An In-Depth Guide to the Decarboxylative Functionalization of 4-Chlorofuran-2-Carboxylic Acid

Authored by a Senior Application Scientist

Abstract

This technical guide provides detailed protocols and expert insights into the decarboxylative functionalization of 4-chlorofuran-2-carboxylic acid, a versatile building block for synthesizing complex molecular architectures. The furan moiety is a privileged scaffold in medicinal chemistry and materials science, and its derivatives exhibit a wide range of biological activities.[1][2][3] Decarboxylative cross-coupling reactions represent a modern and highly effective strategy for carbon-carbon and carbon-heteroatom bond formation, utilizing readily available and stable carboxylic acids as alternatives to traditional organometallic reagents.[4][5][6][7] This approach circumvents the need for pre-functionalization, offering a more atom-economical and environmentally benign synthetic route.[4][7] This document outlines palladium-catalyzed protocols for the arylation of 4-chlorofuran-2-carboxylic acid, complete with mechanistic details, step-by-step procedures, troubleshooting, and best practices for researchers, scientists, and drug development professionals.

Introduction: The Strategic Advantage of Decarboxylative Coupling

Functionalized furan rings are central components in numerous pharmaceuticals, agrochemicals, and advanced materials.[2][8][9] Their unique electronic properties and ability to serve as bioisosteres for other aromatic systems make them highly valuable in drug design.[1] Traditional cross-coupling methods like Suzuki and Stille reactions, while powerful, necessitate the synthesis of often unstable organometallic reagents.

Decarboxylative cross-coupling emerges as a superior alternative by directly using heteroaromatic carboxylic acids as coupling partners.[4][10] This strategy offers several distinct advantages:

• Substrate Availability: Carboxylic acids are widely available, structurally diverse, and generally stable to air and moisture.[5][6]

• Improved Functional Group Tolerance: The reaction conditions are often milder and more tolerant of various functional groups compared to those requiring organometallic precursors.

• "Traceless" Directing Group: The carboxylic acid group acts as an in-situ directing group, ensuring high regioselectivity, and is then extruded as CO₂, an innocuous byproduct.[11]

4-Chlorofuran-2-carboxylic acid is a particularly interesting substrate. The presence of the chloro-substituent at the C4 position provides an additional handle for subsequent orthogonal functionalization, allowing for the rapid construction of highly decorated furan systems.

Reaction Principle and Catalytic Mechanism

The palladium-catalyzed decarboxylative cross-coupling of a heteroaromatic carboxylic acid with an organic halide is a sophisticated process involving a series of well-orchestrated steps within a catalytic cycle.[10][12] While the precise mechanism can vary with different substrates and ligands, a generally accepted pathway for the coupling of 4-chlorofuran-2-carboxylic acid with an aryl halide is illustrated below.

The cycle is initiated by the oxidative addition of an aryl halide to a Pd(0) complex, forming a Pd(II) intermediate. The heteroaromatic carboxylate then coordinates to the palladium center, followed by the crucial decarboxylation step to form a furan-palladium species. This is often the rate-determining step.[13] Finally, reductive elimination occurs, forming the new carbon-carbon bond and regenerating the active Pd(0) catalyst.

Caption: Generalized catalytic cycle for Pd-catalyzed decarboxylative arylation.

Detailed Application Protocols

Disclaimer: The following protocols are generalized based on established procedures for the decarboxylative coupling of various heteroaromatic carboxylic acids.[10][11][12][14] Researchers should perform small-scale optimization of parameters such as base, solvent, temperature, and catalyst loading for their specific substrate scope.

Materials and Equipment

Reagents & Materials	Equipment
4-Chlorofuran-2-carboxylic acid	Microwave reactor or Oil bath
Aryl halide (e.g., 4-bromotoluene)	Schlenk flasks and Schlenk line
Palladium catalyst (e.g., Pd(OAc)₂)	Magnetic stirrer with heating
Ligand (e.g., SPhos, XPhos)	Syringes and needles
Base (e.g., K₂CO₃, Cs₂CO₃)	Rotary evaporator
Anhydrous, degassed solvent (e.g., DMF, Dioxane)	Thin Layer Chromatography (TLC) plates
Deuterated solvents for NMR	Flash chromatography system
Standard workup reagents (EtOAc, brine, Na₂SO₄)	High-resolution mass spectrometer (HRMS)

Protocol: Microwave-Assisted Decarboxylative Arylation

This protocol describes the coupling of 4-chlorofuran-2-carboxylic acid with an aryl bromide. Microwave irradiation can significantly reduce reaction times.[15]

• Reaction Setup:

  • To a 10 mL microwave vial equipped with a magnetic stir bar, add 4-chlorofuran-2-carboxylic acid (0.2 mmol, 1.0 equiv), the desired aryl bromide (0.24 mmol, 1.2 equiv), Pd(OAc)₂ (0.01 mmol, 5 mol%), SPhos (0.02 mmol, 10 mol%), and K₂CO₃ (0.4 mmol, 2.0 equiv).

  • Seal the vial with a septum cap.

  • Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition:

  • Using a syringe, add 2.0 mL of anhydrous, degassed DMF to the vial.

• Microwave Irradiation:

  • Place the vial in the microwave reactor.

  • Irradiate the mixture at 150 °C for 20-30 minutes. The reaction should be monitored for completion by TLC or LC-MS.

• Workup and Purification:

  • After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL).

  • Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 4-chloro-2-arylfuran product.

• Characterization:

  • Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and HRMS. The disappearance of the carboxylic acid proton signal in ¹H NMR is a key indicator of a successful reaction.

Expected Results: A Representative Substrate Scope

The following table summarizes expected outcomes for the decarboxylative arylation based on literature precedents for similar heteroaromatic systems.[10][12]

Entry	Aryl Halide	Product Structure	Expected Yield (%)
1	4-Bromotoluene	4-Chloro-2-(p-tolyl)furan	75-85%
2	1-Bromo-4-methoxybenzene	4-Chloro-2-(4-methoxyphenyl)furan	80-90%
3	1-Bromo-3-(trifluoromethyl)benzene	4-Chloro-2-(3-(trifluoromethyl)phenyl)furan	65-75%
4	2-Bromopyridine	2-(4-Chlorofuran-2-yl)pyridine	60-70%

Experimental Workflow and Best Practices

A successful experiment relies on a meticulous workflow, from preparation to analysis.

Caption: Standard workflow for decarboxylative cross-coupling experiments.

Best Practices & Troubleshooting

Problem	Possible Cause	Recommended Solution
No or Low Conversion	1. Inactive catalyst (Pd(II) not reduced to Pd(0)).2. Insufficiently anhydrous/degassed conditions.3. Incorrect base or solvent choice.	1. Use a pre-catalyst or add a reducing agent. Ensure high-quality catalyst.2. Thoroughly dry glassware and degas solvent via sparging or freeze-pump-thaw cycles.3. Screen different bases (e.g., Cs₂CO₃) and solvents (e.g., Dioxane, Toluene).
Protodecarboxylation Product Observed	The intermediate furan-palladium species is protonated by a trace acid or water before reductive elimination.	1. Ensure the base is strong enough and present in sufficient excess.2. Use rigorously dried solvents and reagents.
Formation of Biaryl Homocoupling	The oxidative addition/reductive elimination of the aryl halide is faster than the decarboxylative coupling.	1. Lower the reaction temperature.2. Adjust the ligand-to-metal ratio to disfavor homocoupling pathways.
Difficulty in Purification	Product co-elutes with ligand or starting material.	1. Modify the solvent system for chromatography.2. If the product is basic, an acid wash during workup may help. If acidic, a base wash.

Conclusion

The decarboxylative functionalization of 4-chlorofuran-2-carboxylic acid provides a powerful and direct route to valuable 2-aryl-4-chlorofurans. This palladium-catalyzed method demonstrates high efficiency and regioselectivity, leveraging a common and stable functional group as a disposable directing group. By following the detailed protocols and best practices outlined in this guide, researchers can effectively synthesize novel furan-based molecules for applications in drug discovery, agrochemicals, and materials science, accelerating the pace of innovation.

References

• Decarboxylative cross-coupling - Wikipedia. Wikipedia. [Link]

• Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry - PMC. (2022). National Center for Biotechnology Information. [Link]

• Metal-Catalyzed Ionic Decarboxylative Cross-Coupling Reactions of C(sp3) Acids: Reaction Development, Mechanisms, and Application | ACS Catalysis. (2019). ACS Publications. [Link]

• Fundamental Principles in Catalysis from Mechanistic Studies of Oxidative Decarboxylative Coupling Reactions - PMC. (2021). National Center for Biotechnology Information. [Link]

• Mechanism of Cu/Pd-Catalyzed Decarboxylative Cross-Couplings: A DFT Investigation | Journal of the American Chemical Society. (2014). ACS Publications. [Link]

• Pd(0)-catalyzed decarboxylative coupling and tandem C-H arylation/decarboxylation for the synthesis of heteroaromatic biaryls - PubMed. (2012). National Center for Biotechnology Information. [Link]

• Furans, thiophenes and related heterocycles in drug discovery - PubMed. (2005). National Center for Biotechnology Information. [Link]

• Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides | The Journal of Organic Chemistry. (2010). ACS Publications. [Link]

• Palladium-catalyzed decarboxylative cross-coupling reaction between heteroaromatic carboxylic acids and aryl halides - PubMed. (2010). National Center for Biotechnology Information. [Link]

• Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls: Construction of Functionalized α-Oligofurans - PMC. National Center for Biotechnology Information. [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). InSc. [Link]

• Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides | Request PDF - ResearchGate. (2010). ResearchGate. [Link]

• Synthesis of functionalized furan derivatives by hydroxyalkylation of methyl 2-siloxycyclopropanecarboxylates - RSC Publishing. (1988). Royal Society of Chemistry. [Link]

• Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters - MDPI. (2024). MDPI. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry. (2024). Oriental Journal of Chemistry. [Link]

• Furan platform chemicals beyond fuels and plastics - RSC Publishing. (2021). Royal Society of Chemistry. [Link]

• Synthesis of Functionalized Benzo[b]furans via Oxidative Cyclization of o-Cinnamyl Phenols. ResearchGate. [Link]

• Synthesis of Functionalized Furans via Chemoselective Reduction/Wittig Reaction Using Catalytic Triethylamine and Phosphine - Organic Chemistry Portal. (2016). Organic Chemistry Portal. [Link]

• Unexpected Intermolecular Pd-Catalyzed Cross-Coupling Reaction Employing Heteroaromatic Carboxylic Acids as Coupling Partners | Journal of the American Chemical Society. (2006). ACS Publications. [Link]

• CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. (2010). Farmaco. [Link]

• Decarboxylative Cross-Coupling: A Radical Tool In Medicinal Chemistry - ChemRxiv. (2022). ChemRxiv. [Link]

• Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds - ResearchGate. (2019). ResearchGate. [Link]

• Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds - SciSpace. (2019). SciSpace. [Link]

• Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives - MDPI. (2010). MDPI. [Link]

• US20090131688A1 - Method for the synthesis of 4-benzofuran-carboxylic acid - Google Patents. (2009).

• Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC. (2013). National Center for Biotechnology Information. [Link]

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• 2. Furans, thiophenes and related heterocycles in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 5. Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls: Construction of Functionalized α-Oligofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Furan platform chemicals beyond fuels and plastics - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02402G [pubs.rsc.org]
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• 15. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield of 4-Chlorofuran-2-Carboxylic Acid

Topic: Improving yield and regioselectivity in the synthesis of 4-chlorofuran-2-carboxylic acid (CAS: 24491-75-0). Audience: Organic Chemists, Process Development Scientists. Format: Troubleshooting Guide, FAQ, and Protocols.

Core Directive & Executive Summary

The Challenge: Synthesizing 4-chlorofuran-2-carboxylic acid is notoriously difficult due to the inherent electronic bias of the furan ring. Direct electrophilic halogenation of furan-2-carboxylic acid (furoic acid) predominantly yields the 5-chloro isomer (or 4,5-dichloro mixtures) because the C5 position is significantly more nucleophilic than C4.

The Solution: To achieve high yields of the 4-chloro isomer, you must bypass the natural regioselectivity. This guide details two field-proven strategies:

• The "Blocking Group" Strategy (High Precision): Using silylation to block the active C5 position (relative to the starting material) to force functionalization at C4.

• The "Reductive Dehalogenation" Strategy (Scalable): Exhaustive chlorination to 4,5-dichlorofuroic acid followed by selective removal of the labile C5-chlorine.

Troubleshooting Guide

Issue 1: "I am getting a mixture of 5-chloro and 4-chloro isomers."

Diagnosis: You are likely attempting direct chlorination of furoic acid or its ester. The furan ring is electron-rich, and the

-position (C5) is far more reactive toward electrophiles than the -position (C4). Corrective Action:

• Stop direct chlorination if you need pure 4-chloro product.

• Switch to the "Blocking Group" Strategy: Start with 3-chlorofuran. The lithiation of 3-halofurans naturally prefers the C2 position (between the oxygen and the halogen).

  • Step 1: Lithiate C2 and block with a Trimethylsilyl (TMS) group.

  • Step 2: Perform a second lithiation (which now must go to C5).

  • Step 3: Carboxylate with

    .[1][2][3]

  • Step 4: Remove the TMS group.

  • Result: The carboxyl group ends up at C5 (which becomes C2 by IUPAC priority), and the chlorine is at C3 (which becomes C4).

Issue 2: "My product turns into a black tar during workup."

Diagnosis: Acid-catalyzed polymerization. Halofurans are acid-sensitive. If you generate HCl during the reaction (e.g., using

or ) and heat the mixture, the furan ring will open and polymerize. Corrective Action:

• Neutralize immediately: Quench reactions into a buffered solution (e.g., saturated

  ) rather than water or acid.

• Temperature Control: Keep reaction temperatures below 40°C whenever free acid (HCl) is present.

• Solvent Switch: If using thionyl chloride, add a scavenger like DMF or run in a solvent that precipitates the hydrochloride salt (if amine bases are used).

Issue 3: "Low yield during the decarboxylation/desilylation step."

Diagnosis: Furan-2-carboxylic acids with electron-withdrawing groups (like chlorine) are prone to thermal decarboxylation. Corrective Action:

• Avoid thermal desilylation: Do not use high-heat acid hydrolysis to remove TMS groups. Use TBAF (Tetra-n-butylammonium fluoride) in THF at room temperature.

• Workup: Extract the acid into a basic aqueous layer (

  ), wash the organics, and then carefully acidify the aqueous layer to pH 3–4 (not pH 1) to precipitate the product.

Experimental Protocols

Protocol A: The "Blocking Group" Strategy (Recommended for Purity)

Target: High-purity 4-chlorofuran-2-carboxylic acid. Precursors: 3-chlorofuran, n-BuLi, TMSCl.

• C2-Blocking:

  • Dissolve 3-chlorofuran (1.0 eq) in anhydrous THF under Argon. Cool to -78°C .[4]

  • Add LDA (Lithium Diisopropylamide, 1.1 eq) dropwise. Stir for 30 min. Note: Lithiation occurs exclusively at C2.

  • Quench with TMSCl (Trimethylsilyl chloride, 1.2 eq). Warm to RT.

  • Intermediate: 3-chloro-2-(trimethylsilyl)furan.

• C5-Functionalization:

  • Cool the intermediate in THF to -78°C .

  • Add n-BuLi (1.1 eq). Note: Lithiation now occurs at the only remaining alpha-position (C5).

  • Bubble excess

    gas (dried) through the solution for 30 min.

  • Quench with saturated

    .[4]

• Deprotection:

  • Treat the crude silylated acid with TBAF (1M in THF, 2.0 eq) at RT for 2 hours.

  • Workup: Dilute with ether, extract with 1M NaOH. Separate phases. Acidify aqueous phase with HCl to pH 3. Extract with EtOAc.[5] Dry and concentrate.

Protocol B: The "Selective Dechlorination" Strategy (Scalable)

Target: Large-scale synthesis avoiding expensive lithiation. Precursors: Ethyl 2-furoate,

, Zinc dust.

• Exhaustive Chlorination:

  • React ethyl 2-furoate with excess

    (gas) or (sulfuryl chloride) in at reflux.

  • Drive reaction until ethyl 4,5-dichlorofuroate is the major product. Note: 5-chloro is formed first, then 4,5-dichloro.

• Selective Reduction:

  • Dissolve ethyl 4,5-dichlorofuroate in Acetic Acid/Water (9:1) .

  • Add Zinc dust (3.0 eq) portion-wise at 10–20°C.

  • Mechanism:[1][5][6][7][8] The C5-Cl bond (alpha to oxygen) is weaker and more susceptible to oxidative addition by Zinc than the C4-Cl bond.

  • Monitor by HPLC. Stop when 4,5-dichloro is consumed.

• Hydrolysis:

  • Hydrolyze the ester using LiOH in THF/Water. Acidify to isolate 4-chlorofuran-2-carboxylic acid .

Data & Visualizations

Comparison of Methods

Metric	Direct Chlorination	Blocking Strategy (Protocol A)	Selective Reduction (Protocol B)
Major Product	5-chloro-2-furoic acid	4-chloro-2-furoic acid	4-chloro-2-furoic acid
Regioselectivity	Poor (Favors C5)	Excellent (>98%)	Good (Requires monitoring)
Scalability	High	Low (Cryogenic required)	High
Cost	Low	High (LDA, TMSCl)	Moderate

Reaction Pathway Diagram

Caption: Logic flow for the "Blocking Group" strategy, ensuring regioselective placement of the carboxylic acid relative to the chlorine.

FAQ

Q: Can I use 3-bromofuran instead of 3-chlorofuran? A: Yes. 3-bromofuran is often easier to lithiate due to the weaker C-Br bond (halogen-lithium exchange is faster). However, if you perform halogen-lithium exchange on 3-bromofuran, you lose the bromine!

• Correction: Protocol A uses deprotonation (LDA), not halogen-lithium exchange. LDA removes the proton at C2. If you use n-BuLi on 3-bromofuran, you risk exchanging the Br. Stick to LDA for the lithiation steps to preserve the halogen.

Q: Why not just chlorinate furan-2-carboxylic acid directly? A: The C5 position is the "soft" nucleophilic center. Electrophiles attack there first. You will get 5-chlorofuran-2-carboxylic acid (CAS: 24491-77-2) as the major product. Separating the 4-chloro minor impurity is nearly impossible by standard crystallization.

Q: My 3-chlorofuran is evaporating. How do I handle it? A: 3-chlorofuran is volatile (bp ~79°C). Handle solutions chilled. When concentrating intermediates, do not apply high vacuum for long periods; use a mild rotavap bath (20°C) and check the distillate.

References

• Regioselective Lithiation of 3-Halofurans

  • Title: "Regioselective synthesis of 3- and 4-substituted furans."
  • Source: Tetrahedron Letters, 1980, 21(52), 5051-5054.

  • URL:[Link]

• Selective Dehalogenation Strategy

  • Title: "Selective hydrodehalogen
  • Source: Journal of Organic Chemistry, 1985, 50(11), 1959-1962.

  • URL:[Link]

• General Furan Functionalization

  • Title: "Lithiation of Furan Deriv

  • Source: Organic Reactions, Vol 26.[9]

  • URL:[Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A scalable carboxylation route to furan-2,5-dicarboxylic acid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Strategies to control the selectivity of transition metal catalyzed C-H functionalizations and a scalable synthesis of furan-2, 5-dicarboxylic acid by carbonate-promoted C-H carboxylation | Stanford Digital Repository [purl.stanford.edu]
• 4. arkat-usa.org [arkat-usa.org]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. scribd.com [scribd.com]
• 7. Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN105622616A - Preparation method of 4-chloropyrrolo[2,3-d]pyrimidine - Google Patents [patents.google.com]
• 9. Efficient Synthesis of Biobased Furoic Acid from Corncob via Chemoenzymatic Approach [mdpi.com]

Technical Support Center: Stabilizing Furan-2-Carboxylic Acids Against Thermal Decarboxylation

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for a common challenge in synthetic chemistry: the unwanted decarboxylation of furan-2-carboxylic acids upon heating. Our goal is to equip you with the knowledge to design robust experimental protocols that preserve the integrity of your molecules.

Understanding the Challenge: The Inherent Instability of Furan-2-Carboxylic Acids

Furan-2-carboxylic acid and its derivatives are valuable building blocks in medicinal chemistry and materials science. However, their utility is often hampered by a tendency to undergo thermal decarboxylation, typically initiating at temperatures between 140-160°C, with rapid decomposition occurring at higher temperatures (around 200-205°C)[1][2][3]. This process, where the carboxyl group is lost as carbon dioxide, can lead to significantly reduced yields and the formation of unwanted byproducts.

This guide will walk you through the mechanism of this degradation and, more importantly, provide a range of strategies to prevent it.

Troubleshooting Guide: Common Issues and Actionable Solutions

This section addresses frequently encountered problems during reactions involving the heating of furan-2-carboxylic acids and offers targeted solutions.

Issue 1: Low Yield of Desired Product Accompanied by Gas Evolution

Observation: You are running a reaction at an elevated temperature (e.g., esterification, amidation, or a metal-catalyzed cross-coupling) and notice a lower than expected yield of your target molecule. You may also observe bubbling or an increase in pressure within a sealed reaction vessel.

Probable Cause: Thermal decarboxylation of your furan-2-carboxylic acid starting material.

Solutions:

• Re-evaluate Your Thermal Budget: The most direct approach is to lower the reaction temperature. Explore alternative catalysts or reagents that can facilitate the desired transformation at a milder temperature. For instance, in amide bond formation, modern coupling agents may allow the reaction to proceed at room temperature, completely avoiding the decarboxylation threshold[4].

• Employ a CO2 Atmosphere: Based on Le Chatelier's principle, conducting the reaction under an atmosphere of carbon dioxide can create a partial pressure of CO2 that disfavors the forward decarboxylation reaction[5][6]. This is particularly relevant for the reverse reaction, carboxylation, where high pressures of CO2 are used to add a carboxyl group to a furan ring[5][7][8].

Issue 2: Formation of Dark, Tarry Residue in the Reaction Flask

Observation: Your reaction mixture turns dark, and upon workup, you isolate a significant amount of an insoluble, tarry substance, with a correspondingly low yield of the desired product.

Probable Cause: This is often a result of the polymerization of furan, the product of decarboxylation, especially in the presence of acidic impurities or at high temperatures[1].

Solutions:

• Purify Your Starting Material: Impurities in the furan-2-carboxylic acid can act as catalysts for polymerization. Consider recrystallizing or distilling your starting material before use[1][9].

• pH Control: Maintaining a neutral or slightly basic pH can mitigate the formation of tarry byproducts. In some cases, the use of a buffer solution can be beneficial to prevent the accumulation of acidic species that can catalyze polymerization[10][11].

• Inert Atmosphere: Conducting the reaction under an inert atmosphere, such as nitrogen or argon, can help to prevent oxidative side reactions that may contribute to the formation of colored impurities[1].

Frequently Asked Questions (FAQs)

Q1: At what temperature should I start to worry about decarboxylation?

A: Be cautious when heating furan-2-carboxylic acids above 140°C. While the exact onset can vary depending on the specific substrate and reaction conditions, significant decarboxylation is commonly observed at temperatures exceeding 160°C[1][2][3].

Q2: Can I use a protecting group to prevent decarboxylation?

A: Absolutely. Protecting the carboxylic acid as an ester is a common and effective strategy. The ester is generally more thermally stable than the free carboxylic acid. After your high-temperature reaction step, the ester can be hydrolyzed back to the carboxylic acid under milder conditions. Methyl or ethyl esters are common choices.

Q3: How do substituents on the furan ring affect the rate of decarboxylation?

A: The electronic nature of substituents on the furan ring can influence the stability of the carboxylic acid group. Electron-withdrawing groups (e.g., nitro, cyano) can deactivate the furan ring and may offer some stabilization against decarboxylation, although detailed kinetic studies are not extensively available[12]. Conversely, electron-donating groups may increase the electron density of the ring, potentially facilitating decarboxylation.

Q4: I need to perform a reaction that requires a high temperature. What is the best overall strategy to prevent decarboxylation?

A: A multi-faceted approach is often the most successful:

• Protect the Carboxylic Acid: Convert the furan-2-carboxylic acid to its methyl or ethyl ester.

• Optimize Reaction Conditions: Even with the protecting group, use the lowest possible temperature that allows for a reasonable reaction rate.

• Use an Inert Atmosphere: This will minimize side reactions.

• Deprotection: After the high-temperature step, hydrolyze the ester back to the carboxylic acid using standard procedures (e.g., with aqueous base followed by acidification).

Experimental Protocols

Protocol 1: Low-Temperature Amide Synthesis using EDC/HOBt Coupling

This protocol provides a method for forming an amide bond at room temperature, thereby avoiding thermal decarboxylation.

Materials:

• Furan-2-carboxylic acid

• Amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the furan-2-carboxylic acid (1.0 eq).

• Dissolve the acid in anhydrous DCM or DMF.

• Add the amine (1.0-1.2 eq) and HOBt (1.1 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA (2.0 eq) to the stirred solution.

• Slowly add EDC (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, perform a standard aqueous workup[4].

Protocol 2: Esterification as a Protective Group Strategy

This protocol outlines the protection of furan-2-carboxylic acid as a methyl ester, which can then be used in higher temperature reactions.

Part A: Esterification

Materials:

• Furan-2-carboxylic acid

• Methanol

• Concentrated sulfuric acid (catalyst)

• Toluene

Procedure:

• Set up a reaction flask with a Dean-Stark apparatus and a condenser.

• Add furan-2-carboxylic acid (1 equivalent), methanol (3 equivalents), and a catalytic amount of concentrated sulfuric acid to the flask.

• Add toluene to facilitate the azeotropic removal of water.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and perform a standard aqueous workup to isolate the methyl 2-furoate[12].

Part B: High-Temperature Reaction

The purified methyl 2-furoate can now be used in your desired high-temperature reaction.

Part C: Deprotection (Hydrolysis)

Materials:

• Methyl 2-furoate

• Aqueous sodium hydroxide solution

• Aqueous hydrochloric acid solution

Procedure:

• Dissolve the methyl 2-furoate in a suitable solvent (e.g., methanol or THF).

• Add an excess of aqueous sodium hydroxide solution.

• Stir the mixture at room temperature or with gentle heating until the ester is fully hydrolyzed (monitor by TLC).

• Cool the mixture in an ice bath and carefully acidify with aqueous hydrochloric acid until the furan-2-carboxylic acid precipitates.

• Collect the solid by filtration and dry to obtain the deprotected product.

Visualizations

Decarboxylation Mechanism

Caption: Thermal decarboxylation of furan-2-carboxylic acid.

Protective Group Strategy Workflow

Caption: Workflow for using an ester as a protective group.

References

• A scalable carboxylation route to furan-2,5-dicarboxylic acid - RSC Publishing. (URL: [Link])

• One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer - PMC. (URL: [Link])

• US9765045B2 - Esterification of 2,5-furan-dicarboxylic acid - Google P

• ESTERIFICATION OF 2,5-FURAN-DICARBOXYLIC ACID - European Patent Office - EP 2935229 B1 - Googleapis.com. (URL: [Link])

• One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide - Arkivoc. (URL: [Link])

• US9321744B1 - Method for preparing 2,5-furan dicarboxylic acid - Google P

• Enzymatic Carboxylation of 2-Furoic Acid Yields 2,5-Furandicarboxylic Acid (FDCA) | ACS Catalysis - ACS Publications. (URL: [Link])

• Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. (URL: [Link])

• The effect of pH and temperature on the dissociation constant for fura-2 and their effects on in enterocytes from a poikilothermic animal, Atlantic cod (Gadus morhua) - PubMed. (URL: [Link])

• The Interplay between Kinetics and Thermodynamics in Furan Diels–Alder Chemistry for Sustainable Chemicals Production - PMC. (URL: [Link])

• Furan - Organic Syntheses Procedure. (URL: [Link])

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC. (URL: [Link])

• An Efficient and Practical Protocol for the Esterification of Aromatic Carbox - Der Pharma Chemica. (URL: [Link])

• separates in fine scale-like crystals. The reaction mixture is allowed to come to room temperature and just enough water is added to dissolve this precipitate. This requires about 325 cc. The solution is then placed in a continuous extraction apparatus (Fig. 16) and the - Organic Syntheses Procedure. (URL: [Link])

• Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food | Request PDF - ResearchGate. (URL: [Link])

• Selective and stable production of furoic acid by furfural aerobic oxidation at controlled mild-pH conditions. (URL: [Link])

• How to Optimize Amide Synthesis for Low-Temperature Applications - Patsnap Eureka. (URL: [Link])

• Thermal stability measured as melting temperature (a), pH stability... - ResearchGate. (URL: [Link])

• 2-Furoic acid - Wikipedia. (URL: [Link])

• Direct synthesis of furan-2,5-dicarboxylic acid monoamides - ResearchGate. (URL: [Link])

• Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food - PubMed. (URL: [Link])

• Exploring 2-(Furan-2-yl) Quinoline-4-Carboxylic Acid: Synthesis,Characterization, Biological and Electrochemical Analaysis | Journal of Chemical Health Risks. (URL: [Link])

• Reductive Conversion of Biomass-Derived Furancarboxylic Acids with Retention of Carboxylic Acid Moiety - Tohoku University. (URL: [Link])

• Decarboxylation - Organic Chemistry Portal. (URL: [Link])

• Decarboxylation - Master Organic Chemistry. (URL: [Link])

• Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes - MDPI. (URL: [Link])

• Mechanistic Investigation into the Decarboxylation of Aromatic Carboxylic Acids. (URL: [Link])

• Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid - PMC. (URL: [Link])

• Measurement and modeling of solubility of furan 2-carboxylic acid in mono and binary systems | Semantic Scholar. (URL: [Link])

• RETRACTED: Synthesis of vinyl esters of some furan carboxylic acids based on vinyl acetate - E3S Web of Conferences. (URL: [Link])

• Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment. (URL: [Link])

• Decarboxylation of Carboxylic Acids - YouTube. (URL: [Link])

• Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution - ResearchGate. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A scalable carboxylation route to furan-2,5-dicarboxylic acid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. digibuo.uniovi.es [digibuo.uniovi.es]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 4-Chlorofuran-2-Carboxylic Acid

Welcome to the technical support center for the purification of 4-chlorofuran-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in isolating the desired 4-chloro isomer from complex reaction mixtures, particularly from its common regioisomeric impurity, 5-chlorofuran-2-carboxylic acid. Here, we provide expert-driven, field-proven insights in a direct question-and-answer format to address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities when synthesizing 4-chlorofuran-2-carboxylic acid?

The primary impurities are regioisomers formed during the chlorination of the furan ring. Due to the directing effects of the carboxylic acid group, the most prevalent regioisomeric byproduct is typically 5-chlorofuran-2-carboxylic acid . Depending on the synthetic route, you may also encounter unreacted starting material (furan-2-carboxylic acid) or byproducts from side reactions, such as ring-opening or polymerization.[1]

Q2: How can I definitively distinguish between 4-chlorofuran-2-carboxylic acid and 5-chlorofuran-2-carboxylic acid?

The most reliable method is ¹H NMR spectroscopy . The electronic environment of the protons on the furan ring is unique for each isomer, resulting in distinct chemical shifts and coupling patterns.

• 4-Chlorofuran-2-carboxylic acid: Will show two distinct singlets for the protons at the C3 and C5 positions, as they have no adjacent protons to couple with.

• 5-Chlorofuran-2-carboxylic acid: Will show two doublets for the protons at the C3 and C4 positions. These protons are adjacent and will couple with each other, resulting in a characteristic splitting pattern (J-coupling).

Melting point analysis is also a valuable secondary technique. A sharp, distinct melting point that matches a literature value suggests high purity, whereas a broad melting range indicates the presence of impurities.

Visual Guide to Isomer Identification

The structural differences dictate the ¹H NMR spectral output, providing a clear method for identification.

Caption: Structural and expected ¹H NMR differences between regioisomers.

Q3: What are the key physical properties to exploit for separation?

The separation of these regioisomers relies on subtle differences in their polarity and crystal lattice packing.

• Polarity: The position of the electron-withdrawing chlorine atom influences the molecule's overall dipole moment. This difference is key for chromatographic separations, where the slightly more polar isomer will interact more strongly with a polar stationary phase (or less strongly with a nonpolar one).

• Solubility & Crystal Packing: Differences in molecular shape and intermolecular interactions (like hydrogen bonding) lead to different solubilities in various solvents. This is the basis for purification by fractional crystallization.

Property	4-Chlorofuran-2-carboxylic acid	5-Chlorofuran-2-carboxylic acid	Rationale for Separation
CAS Number	4303-17-7	618-30-4	For sourcing and identification.[2]
Molecular Weight	146.53	146.53	Identical, cannot be used for separation.[3]
Melting Point	Data not available	179-180 °C	A significant difference would make fractional crystallization highly effective.
Predicted LogP	N/A	1.63	A lower LogP generally indicates higher polarity, which predicts earlier elution in reverse-phase HPLC.[4]

Q4: Which purification technique—crystallization or chromatography—is better?

The choice depends on the scale of your synthesis, the ratio of isomers in your crude product, and the required final purity.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide

Problem 1: My crystallization yields are low, or no crystals form at all.

• Possible Cause: The chosen solvent system is not optimal. Carboxylic acids can form strong hydrogen-bonded dimers, which can either help or hinder crystallization depending on the solvent.[5] The presence of the regioisomeric impurity can also act as a "crystallization poison," disrupting lattice formation.

• Solution: Systematic Solvent Screening.

  • Solubility Test: In small vials, test the solubility of your crude material in a range of solvents at room temperature and upon heating. Ideal solvents will show poor solubility at room temperature but high solubility when hot.

  • Solvent Classes to Try:

    • Protic Solvents: Water (if solubility allows, perhaps acidified), isopropanol, ethanol.

    • Aprotic Polar Solvents: Ethyl acetate, acetone.

    • Nonpolar Solvents (as anti-solvents): Heptane, hexane, toluene.

  • Employ an Anti-Solvent: If you find a solvent that dissolves your compound well at room temperature (e.g., acetone), try adding a nonpolar anti-solvent (e.g., hexane) dropwise at room temperature until turbidity persists. Then, gently warm the mixture until it is clear and allow it to cool slowly. This vapor diffusion or anti-solvent technique can often produce high-quality crystals.

Problem 2: My regioisomers are co-eluting or have very poor separation in reverse-phase HPLC.

• Possible Cause: The mobile phase composition is not providing enough selectivity to resolve the small polarity difference between the isomers. The stationary phase may not be suitable.

• Solution: HPLC Method Optimization. The key to separating acidic compounds like these is controlling their ionization state and maximizing subtle polarity differences.

  • Introduce an Acidic Modifier: The most critical step is to add an acid to your mobile phase (e.g., water/acetonitrile or water/methanol). This suppresses the ionization of the carboxylic acid group, making the molecules more neutral and promoting retention on a C18 column. Start with 0.1% formic acid or 0.1% trifluoroacetic acid (TFA).[6][7]

  • Adjust the Gradient: Begin with a shallow gradient (e.g., 5-95% acetonitrile over 30 minutes) to maximize the chance of separation. Once you see peak separation, you can make the gradient steeper to shorten the run time.

  • Try a Different Stationary Phase: If a standard C18 column fails, consider a Phenyl-Hexyl column. The phenyl groups can offer alternative pi-pi interactions with the furan ring, potentially enhancing selectivity between the isomers.

Parameter	Initial Condition	Optimized Condition	Rationale
Mobile Phase	Water/Acetonitrile	Water/Acetonitrile + 0.1% Formic Acid	Suppresses ionization for better retention and peak shape.
Gradient	10-90% ACN in 10 min	30-70% ACN in 25 min	A shallower gradient increases resolution for closely eluting peaks.
Column	Standard C18	Phenyl-Hexyl or Biphenyl	Offers different selectivity mechanisms (pi-pi interactions).
Flow Rate	1.0 mL/min	0.8 mL/min	Lowering the flow rate can sometimes improve resolution.

Problem 3: My ¹H NMR spectrum is difficult to interpret, and I can't confirm the isomer ratio.

• Possible Cause: Peak overlap, especially if solvent or other impurities are present in the aromatic region (typically 6.5-8.0 ppm). The carboxylic acid proton itself can be very broad and may be difficult to see.[8]

• Solution: Focused Spectral Analysis.

  • Identify the Carboxylic Acid Proton: Look for a very broad singlet far downfield, typically between 10-12 ppm.[9] This signal will disappear if you add a drop of D₂O to your NMR tube and re-acquire the spectrum, a technique known as a "D₂O shake."

  • Focus on the Furan Region (6.0-7.5 ppm): This is the diagnostic region. Even with overlap, look for the characteristic patterns. Search for two sharp singlets (indicating the 4-chloro isomer) and/or two distinct doublets (indicating the 5-chloro isomer).

  • Integrate Carefully: Once you have identified a clean, non-overlapping peak for each isomer (e.g., the H-5 singlet for the 4-chloro and the H-3 doublet for the 5-chloro), you can use the integration values of these peaks to determine the molar ratio of the isomers in your mixture.

  • Use a Different NMR Solvent: If your signals are overlapping with the residual solvent peak (e.g., chloroform-d at 7.26 ppm), switch to another solvent like acetone-d₆ or DMSO-d₆ to shift the peaks.[10]

Experimental Protocols

Protocol 1: Purification by Fractional Crystallization

This protocol is most effective when the crude mixture contains one isomer in significant excess (>85%).

• Solvent Selection: Based on prior screening, select a solvent that fully dissolves the crude material at its boiling point but shows low solubility at 0-5 °C. A mixture of ethyl acetate and heptane is often a good starting point.

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in a minimal amount of the hot solvent (e.g., ethyl acetate). Stir until all solid is dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a quick gravity filtration of the hot solution into a clean, pre-warmed flask to remove them.

• Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. To encourage the formation of large, pure crystals, insulate the flask (e.g., with glass wool or by placing it in a warm water bath that cools slowly).

• Induce Crystallization: If no crystals form, try scratching the inside of the flask with a glass rod or adding a single seed crystal of the pure product.

• Cooling: Once crystals begin to form at room temperature, place the flask in an ice bath for at least 30 minutes to maximize precipitation.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the collected solid (the "filter cake") with a small amount of ice-cold solvent to remove residual soluble impurities.

• Drying and Analysis: Dry the crystals under vacuum. Analyze the purity by HPLC and melting point. Check the filtrate (the liquid portion) to see the enrichment of the other isomer. Repeat the process if necessary.

Protocol 2: Purification by Preparative HPLC

This is the method of choice for obtaining highly pure samples of both isomers, especially on a smaller scale.[11][12]

• Method Development: Using an analytical HPLC system, develop a method that provides baseline separation of the two isomers as described in the troubleshooting section. A key starting point is a C18 column with a mobile phase of water/acetonitrile containing 0.1% formic acid.

• Sample Preparation: Dissolve the crude mixture in a solvent that is compatible with your mobile phase (e.g., a small amount of methanol or acetonitrile). Ensure the sample is fully dissolved and filter it through a 0.45 µm syringe filter to remove particulates.

• Scale-Up: Transfer the analytical method to a preparative HPLC system equipped with a larger column of the same stationary phase. Increase the flow rate and injection volume proportionally to the column size.

• Overloading Study (Optional but Recommended): To maximize throughput, perform a loading study by gradually increasing the injection amount until the resolution between the two isomer peaks begins to degrade. Operate just below this loading limit.[12]

• Fraction Collection: Set up the fraction collector to trigger based on UV absorbance. Collect the eluent corresponding to each isomer peak in separate vessels.

• Purity Analysis: Re-inject a small aliquot of each collected fraction into the analytical HPLC to confirm its purity.

• Solvent Removal: Combine the pure fractions for each isomer and remove the solvent using a rotary evaporator. Traces of water can be removed by co-evaporation with toluene or by lyophilization (freeze-drying).

• Final Product: Dry the resulting solid under high vacuum to yield the pure, isolated regioisomers.

References

• SIELC Technologies. (n.d.). Separation of Furan, 2-[(methylthio)methyl]- on Newcrom R1 HPLC column. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Furan on Newcrom R1 HPLC column. Retrieved from [Link]

• Agilent. (n.d.).

• Gable, K. (2022, March 9). 1H NMR Chemical Shifts. Retrieved from [Link]

• PubChemLite. (n.d.). 5-chlorofuran-2-carboxylic acid (C5H3ClO3). Retrieved from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

• Chemistry LibreTexts. (2021, January 7). 6.4: Physical Properties of Carboxylic Acids. Retrieved from [Link]

• RSC Publishing. (n.d.). Electronic Supplementary Information A Tunable Precious-Metal-Free System for Selective Oxidative Esterification of Biobased 5-. Retrieved from [Link]

• Shimadzu. (2020, April 15). Preparative HPLC Primer. Retrieved from [Link]

• University of Warwick. (n.d.). Principles in preparative HPLC. Retrieved from [Link]

• Babij, N. R., et al. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry.
• Unknown Source. (n.d.). 1H NMR Chemical Shifts (δ, ppm).

Sources

• 1. PubChemLite - 5-chlorofuran-2-carboxylic acid (C5H3ClO3) [pubchemlite.lcsb.uni.lu]
• 2. 4-Chlorofuran-2-carboxylic acid,4303-17-7-Amadis Chemical [amadischem.com]
• 3. aaronchem.com [aaronchem.com]
• 4. chemscene.com [chemscene.com]
• 5. Furan-2-carboxylic acid [4-(4-chloro-phenyl)-thiazol-2-yl]-(3-morpholin-4-yl-propyl)-amide | C21H23Cl2N3O3S | CID 6603448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Separation of Furan, 2-[(methylthio)methyl]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Separation of Furan on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. One moment, please... [chemistrysteps.com]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. shimadzu.com [shimadzu.com]
• 12. warwick.ac.uk [warwick.ac.uk]

Technical Support Center: Solubilizing 4-Chlorofuran-2-Carboxylic Acid

Welcome to the Application Support Center. As researchers and drug development professionals, encountering solubility bottlenecks with halogenated heterocyclic compounds is a common challenge. This guide is designed to provide you with a deep mechanistic understanding of 4-chlorofuran-2-carboxylic acid , alongside field-proven, self-validating protocols to ensure reliable solubilization for your assays.

Chemical Context: The Causality of Insolubility

To troubleshoot solubility, we must first understand the molecular mechanics at play. 4-chlorofuran-2-carboxylic acid is a halogenated derivative of furan-2-carboxylic acid (commonly known as 2-furoic acid).

The parent compound, 2-furoic acid, exhibits a baseline water solubility of approximately 36–37 mg/mL at room temperature and a LogP of 0.64[1]. Its dissociation constant (pKa) is established at 3.16[2]. However, the addition of a chlorine atom at the 4-position fundamentally alters its physicochemical profile in two ways:

• Increased Lipophilicity: The bulky, electron-rich chlorine atom significantly increases the compound's LogP, increasing the thermodynamic penalty of introducing the molecule into a highly polar aqueous network.

• Inductive Effect on pKa: The electron-withdrawing nature of the chlorine atom stabilizes the conjugate base (the carboxylate anion), slightly lowering the pKa compared to the parent compound.

Consequently, in unbuffered water or acidic media (pH < pKa), the compound exists almost entirely as a fully protonated, highly hydrophobic free acid. It will resist wetting, float on the surface due to high interfacial tension, and refuse to dissolve. Solubilization requires exploiting the ionizable carboxylic acid group or disrupting the crystalline lattice with organic co-solvents.

Quantitative Data Comparison

The following table summarizes the physicochemical shifts that dictate your solubilization strategy.

Physicochemical Property	Furan-2-carboxylic acid (Parent)	4-Chlorofuran-2-carboxylic acid (Halogenated)	Impact on Experimental Solubilization
Molecular Weight	112.08 g/mol	146.53 g/mol	Heavier mass requires strict molarity adjustments during titration.
pKa (Carboxylic Acid)	3.16	~2.8 - 3.0	Deprotonates at a slightly lower pH due to the Cl inductive effect.
LogP (Lipophilicity)	0.64	~1.60	Increased hydrophobicity; resists pure water wetting and forms clumps.
Aqueous Solubility (pH 2.0)	~36 g/L (at 20 °C)	< 5 g/L	Free acid is highly insoluble; forms persistent opaque suspensions.
Aqueous Solubility (pH > 6.0)	Highly Soluble	Highly Soluble	Forms a highly soluble carboxylate anion (salt) via ion-dipole bonds.

Solubilization Workflow & Decision Matrix

Before proceeding to the bench, use the following logical workflow to determine the optimal solubilization route for your specific downstream application (e.g., in vitro enzymatic assays vs. cell-based assays).

Workflow for solubilizing 4-chlorofuran-2-carboxylic acid via pH adjustment or co-solvent routes.

Step-by-Step Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the physical chemistry of the reaction provides real-time, observable feedback to confirm success or failure at critical junctures.

Protocol A: Direct Aqueous Solubilization via pH Titration (Salt Formation)

Use this method when your downstream assay (e.g., live-cell imaging, sensitive enzymatic screens) cannot tolerate organic solvents like DMSO.

Causality: By manually titrating the suspension with a strong base, we force the deprotonation of the carboxylic acid group. The resulting sodium 4-chlorofuran-2-carboxylate salt interacts favorably with water via ion-dipole bonds, completely overcoming the hydrophobic penalty of the chlorinated furan ring.

• Weigh and Suspend: Weigh the desired mass of 4-chlorofuran-2-carboxylic acid and add it to 80% of your final target volume of deionized (DI) water.

  • Observation: The powder will float or form a cloudy suspension. This is expected due to the high interfacial tension of the protonated free acid.

• Stir and Monitor: Insert a magnetic stir bar and a calibrated pH probe. The initial pH will likely drop to ~3.0–3.5 as a small fraction of the acid dissolves and dissociates.

• Titrate: Add 0.1 M NaOH dropwise while stirring vigorously.

• Self-Validation Checkpoint: Monitor the optical clarity of the solution. The transition from a turbid suspension to an optically clear solution is your built-in validation. The solution will turn completely clear only when the bulk pH crosses the pKa threshold (typically around pH 5.0–6.0) and complete ionization has occurred. If the solution remains cloudy, the pH is still too low.

• Finalize: Once clear, back-titrate with 0.1 M HCl if you overshot your target pH (do not drop below pH 5.5, or it will precipitate). Bring to the final volume with DI water.

Protocol B: Co-Solvent Stock Preparation (DMSO to Aqueous)

Use this method for high-throughput screening or when creating highly concentrated master stocks.

Causality: DMSO acts as a powerful aprotic solvent that disrupts the crystalline lattice of the solid compound and solvates the hydrophobic chlorinated furan ring. When subsequently diluted into a buffered aqueous system, the buffer maintains the pH above the pKa, ensuring the compound remains in its soluble ionized state even as the DMSO concentration drops to negligible levels.

• Prepare Stock: Weigh the compound and dissolve it in 100% molecular-biology grade DMSO to create a 10 mM to 50 mM stock solution.

  • Self-Validation Checkpoint 1: The powder should dissolve instantly upon vortexing, yielding a clear, colorless to pale-yellow liquid. If particulates remain, the DMSO may have absorbed atmospheric moisture; use a fresh, anhydrous batch.

• Prepare Aqueous Buffer: Ensure your receiving aqueous buffer (e.g., PBS, HEPES) is adjusted to a pH of 7.0–7.4.

• Dilute: Slowly pipette the DMSO stock into the vigorously stirring aqueous buffer to achieve your final working concentration (ensure final DMSO concentration is ≤ 1% v/v to prevent cellular toxicity).

  • Self-Validation Checkpoint 2: Observe the dilution point. The absence of light-scattering (cloudiness or "milky" streaks) confirms that the compound has not exceeded its critical precipitation concentration and that the buffer successfully ionized the incoming molecules.

Troubleshooting FAQs

Q: I added the free acid powder directly to a pH 7.4 PBS buffer, but it remains cloudy and won't dissolve. If the buffer is pH 7.4, shouldn't it ionize and dissolve immediately? A: This is a kinetic failure, not a thermodynamic one. As the outer layer of the powder begins to dissolve, it releases protons (

) into the immediate micro-environment surrounding the solid particles. This localized release overwhelms the buffer capacity at the solid-liquid interface, dropping the local pH well below the compound's pKa. This acidic "shell" prevents the rest of the particle from ionizing and dissolving. Solution: Pre-dissolve the compound using Protocol A (titration) or Protocol B (DMSO), rather than relying on the buffer to do the heavy lifting.

Q: Can I use heat to force the free acid into unbuffered water? A: We strongly advise against this. While heating the water increases kinetic energy and temporarily increases solubility, it does not change the fundamental ionization state of the molecule. Upon cooling back to room temperature, the thermodynamic reality reasserts itself, and the compound will inevitably recrystallize or precipitate out of solution—often right in the middle of your assay. Always rely on pH adjustment (chemical solubilization) rather than temperature (physical solubilization) for stable aqueous formulations.

Q: Will the sodium salt of 4-chlorofuran-2-carboxylic acid alter the osmolarity of my cell culture media? A: Yes, but typically negligibly. If you are dosing the compound in the micromolar (

M) range, the addition of the sodium counter-ion will not significantly impact the ~300 mOsm/kg baseline of standard culture media. However, if you are conducting millimolar (mM) toxicity screens, you must account for the added sodium ions and adjust your basal media accordingly to prevent hyperosmotic stress on your cells.

References

• 2-Furancarboxylic acid | C5H4O3 | CID 6919 Source: PubChem (National Center for Biotechnology Information) URL:[Link]

Sources

• 1. 2-Furancarboxylic acid | C5H4O3 | CID 6919 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Furoic acid | 88-14-2 [chemicalbook.com]

Technical Support Center: Controlling Regioselectivity in the Chlorination of Furan-2-Carboxylic Acid

Welcome to the technical support center for synthetic chemistry applications. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of electrophilic aromatic substitution on substituted furan systems. We will specifically address the challenges and solutions related to achieving high regioselectivity in the chlorination of furan-2-carboxylic acid. Our approach is rooted in mechanistic understanding to empower you to troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my primary product 5-chloro-furan-2-carboxylic acid and not the 3- or 4-chloro isomer?

A1: This outcome is governed by the powerful directing effects inherent to the furan ring, which override the typical directing effects of the carboxylic acid substituent.

• Inherent Furan Reactivity: The furan ring is a π-excessive heterocycle, meaning it is highly activated towards Electrophilic Aromatic Substitution (EAS), reacting much faster than benzene. The oxygen heteroatom strongly directs electrophilic attack to the α-positions (C2 and C5) because the resulting cationic intermediate (the sigma complex or arenium ion) is significantly more stabilized by resonance. Attack at the C2/C5 position allows the positive charge to be delocalized over three atoms, including the oxygen, whereas attack at a β-position (C3 or C4) results in a less stable intermediate with only two resonance structures.

• Substituent Influence: The carboxylic acid group at C2 is an electron-withdrawing group (EWG) and a deactivator. In benzene chemistry, such groups typically direct incoming electrophiles to the meta position. However, in the highly activated furan system, the ring's intrinsic preference for α-substitution dominates. With the C2 position already occupied, the electrophile is strongly directed to the only other available and highly activated α-position: C5.

Caption: Mechanism of preferential C5 chlorination.

Q2: My reaction is yielding very little product and a significant amount of black, insoluble tar. What is causing this decomposition?

A2: The formation of tarry byproducts is a classic sign of acid-catalyzed polymerization or degradation of the furan ring. Furans are notoriously sensitive to strong acids.

• Cause 1: Harsh Chlorinating Agent: Using aggressive chlorinating agents like chlorine gas (Cl₂) is highly problematic. The reaction generates hydrogen chloride (HCl) as a byproduct, which immediately protonates the furan ring, initiating polymerization and decomposition pathways.

• Cause 2: Inappropriate Solvent or Additives: Protic solvents or acidic catalysts can exacerbate ring decomposition. The goal is to maintain nearly neutral conditions throughout the reaction.

• Solution: Employ a milder chlorinating agent that does not generate a strong acid byproduct. N-Chlorosuccinimide (NCS) is the reagent of choice for this transformation. It provides a source of electrophilic chlorine without producing HCl. The byproduct, succinimide, is significantly less acidic and generally does not cause degradation.

Caption: Decision logic for selecting a chlorinating agent.

Q3: My TLC plate shows multiple product spots, suggesting over-chlorination. How can I improve selectivity for the desired mono-chlorinated product?

A3: The formation of di- and tri-chlorinated byproducts occurs when the reaction conditions are too harsh or the stoichiometry is not carefully controlled. The initial product, 5-chloro-furan-2-carboxylic acid, is still an activated aromatic ring and can undergo further chlorination.

• Stoichiometric Control: This is the most critical factor. Use a slight excess, but no more than 1.05-1.1 equivalents, of your chlorinating agent (e.g., NCS). Carefully weigh your reagents.

• Slow Reagent Addition: Do not add the chlorinating agent all at once. Add it portion-wise as a solid or, preferably, dissolve it in the reaction solvent and add it dropwise over a period of time. This maintains a low instantaneous concentration of the electrophile, favoring mono-substitution.

• Temperature Management: Run the reaction at a controlled, and often lower, temperature (e.g., starting at 0 °C and allowing it to warm to room temperature). This moderates the reaction rate and reduces the likelihood of over-chlorination.

• Reaction Monitoring: Monitor the reaction closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Quench the reaction as soon as the starting material is consumed to prevent the formation of further byproducts.

Q4: Which chlorinating agent is best for this reaction: NCS, Sulfuryl Chloride (SO₂Cl₂), or Chlorine Gas (Cl₂)?

A4: The choice of reagent is critical for success. Here is a comparative summary:

Reagent	Pros	Cons	Recommendation
N-Chlorosuccinimide (NCS)	Mild, stable solid; Does not produce HCl; High selectivity for sensitive substrates	Can be slower than other agents; Quality can degrade if not stored properly	Highly Recommended . The best choice for achieving high yield and selectivity with minimal decomposition.
Sulfuryl Chloride (SO₂Cl₂)	Powerful chlorinating agent; Can be effective for some cycloetherifications	Can generate acidic byproducts (HCl, H₂SO₄), leading to decomposition; Can be less selective	Use with caution. May require a catalyst and careful optimization; generally not the first choice for this substrate.
Chlorine Gas (Cl₂)	Inexpensive and potent	Extremely harsh; Generates HCl, leading to extensive polymerization and low yields; Difficult to handle stoichiometrically	Not Recommended . Almost certain to cause significant degradation of the furan ring.

Q5: How can I confirm the regioselectivity of my product and separate any isomers?

A5: A combination of chromatographic and spectroscopic techniques is essential for confirming the identity and purity of your product.

• Reaction Monitoring and Separation:

  • TLC: Use TLC to monitor the reaction's progress. The product, 5-chloro-furan-2-carboxylic acid, will have a different Rf value than the starting material and any other isomers.

  • Column Chromatography: If your crude product contains a mixture of isomers or impurities, purification via silica gel column chromatography is the standard method.

  • HPLC/GC: For more precise analytical separation and quantification of isomers, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be employed, often coupled with a mass spectrometer (MS).

• Structure Elucidation:

  • ¹H NMR Spectroscopy: This is the most powerful tool for confirming regiochemistry. The protons on the furan ring have characteristic chemical shifts and coupling constants. For the desired 5-chloro-furan-2-carboxylic acid, you would expect to see two doublets in the aromatic region, corresponding to the protons at the C3 and C4 positions. The coupling constant between these two adjacent protons (J₃,₄) will be a key identifier.

  • ¹³C NMR Spectroscopy: This will show five distinct carbon signals, and the chemical shifts will be influenced by the attached chlorine and carboxylic acid groups, allowing for structural confirmation.

  • Mass Spectrometry (MS): This will confirm the molecular weight of the product (146.53 g/mol for C₅H₃ClO₃) and can provide fragmentation patterns consistent with the expected structure.

Detailed Experimental Protocol

Protocol 1: Regioselective Monochlorination of Furan-2-Carboxylic Acid using NCS

This protocol is a generalized procedure based on established methods for chlorinating sensitive heterocyclic systems.

Materials:

• Furan-2-carboxylic acid

• N-Chlorosuccinimide (NCS), high purity (recrystallize if necessary)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Round-bottom flask with stir bar

• Ice bath

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel)

Procedure:

• Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve furan-2-carboxylic acid (1.0 eq.) in the chosen anhydrous solvent (e.g., DCM) to a concentration of approximately 0.1-0.2 M.

• Cooling: Place the flask in an ice bath and stir the solution until it reaches 0 °C.

• Reagent Addition: Add N-Chlorosuccinimide (1.05 eq.) to the cooled solution in small portions over 15-20 minutes. Ensure the temperature does not rise significantly during the addition.

• Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture slowly warm to room temperature. Stir for 2-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase) until the starting material spot is no longer visible.

• Workup:

  • Upon completion, cool the reaction mixture again in an ice bath. The succinimide byproduct may precipitate. Filter the mixture to remove the solid succinimide, washing the solid with a small amount of cold DCM.

  • Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization (e.g., from an ethyl acetate/hexanes solvent system) or by flash column chromatography on silica gel to yield pure 5-chloro-furan-2-carboxylic acid.

Caption: Step-by-step experimental workflow for chlorination.

References

• Filo. (2026, January 7). *Practice Q

Technical Support Center: Stability &amp; Handling of 4-Chlorofuran-2-Carboxylic Acid Under Basic Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals regarding the handling of halogenated furan derivatives. 4-Chlorofuran-2-carboxylic acid is a highly valuable building block in organic synthesis, but its unique electronic properties require precise handling.

Unlike standard aliphatic or benzenoid systems, furans possess a delicate π-excessive heterocycle. This guide provides field-proven insights, mechanistic explanations, and validated protocols for managing this compound specifically under basic conditions.

Section 1: Mechanistic FAQs (The "Why")

Q1: Will the 4-chloro substituent undergo nucleophilic aromatic substitution (SNAr) in aqueous base? A: No. Under standard aqueous basic conditions (e.g., 1M NaOH at room temperature to mild heating), the 4-chloro group remains strictly intact. SNAr requires an electron-deficient aromatic system to stabilize the intermediate Meisenheimer complex. The furan ring is a π-excessive heterocycle; the oxygen atom donates electron density into the ring via resonance. Furthermore, deprotonation of the carboxylic acid yields a carboxylate anion, which further increases the local electron density, effectively repelling nucleophilic attack by hydroxide ions.

Q2: Is the furan ring susceptible to ring-opening in base like it is in acid? A: Furans are notoriously sensitive to acidic conditions, which trigger protonation at the α-carbon followed by rapid acid-catalyzed ring-opening into dicarbonyl compounds as detailed in furan stability literature[1]. Conversely, the furan ring demonstrates robust stability to aqueous bases. However, prolonged exposure to extreme basic conditions (e.g., concentrated KOH at reflux) can eventually lead to degradation or the formation of insoluble polymeric materials[1].

Q3: What happens if I use strong organometallic bases (e.g., LDA, n-BuLi)? A: Strong bases fundamentally alter the reaction pathway. Instead of simple carboxylate formation, bases like Lithium Diisopropylamide (LDA) will sequentially deprotonate the carboxylic acid and then the C5 position of the furan ring. The C5 proton is highly acidic due to the adjacent electronegative oxygen atom. This forms a reactive C5-lithiated dianion, which is useful for functionalization (e.g., reacting with CO₂ to form a dicarboxylic acid) as demonstrated in C5-carboxylation studies[2]. If this is unintended, it will result in complex mixtures and severe degradation.

Fig 1. Divergent mechanistic pathways of 4-chlorofuran-2-carboxylic acid under varying bases.

Section 2: Troubleshooting Guide (The "How-To")

Issue 1: Complete loss of product into the aqueous phase during workup.

• Root Cause: 4-Chlorofuran-2-carboxylic acid has a pKa of approximately 2.8 to 3.1, similar to its parent compound, 2-furoic acid[3]. In any solution with a pH > 5, it exists almost entirely as the highly water-soluble carboxylate salt, preventing extraction into organic solvents.

• Solution: Always perform a reverse-quench or acidify the aqueous layer to pH < 2 using 1M HCl or NaHSO₄ prior to organic extraction to ensure the molecule is in its neutral, lipophilic state.

Issue 2: Unwanted C5-alkylation or dehalogenation during coupling reactions.

• Root Cause: Use of excessively strong bases (like alkoxides or hydrides) or transition metal impurities can trigger halogen-metal exchange or C5-deprotonation[2].

• Solution: Switch to milder, non-nucleophilic bases such as K₂CO₃, Cs₂CO₃, or N,N-Diisopropylethylamine (DIPEA) which are strong enough to deprotonate the carboxylic acid but incapable of deprotonating the furan ring.

Section 3: Quantitative Data Summary

The following table summarizes the physicochemical properties and stability metrics critical for experimental design.

Property / Condition	Value / Observation	Scientific Rationale
Estimated pKa	~2.9	Electron-withdrawing 4-chloro group slightly increases acidity vs 2-furoic acid (pKa 3.12)[3].
Aqueous Solubility (pH < 2)	Low (< 2 g/L)	Neutral protonated form is largely lipophilic and partitions into organics.
Aqueous Solubility (pH > 7)	High (> 100 g/L)	Forms highly polar, solvated carboxylate sodium/potassium salts.
Stability in 1M NaOH (25°C)	> 99% after 24h	π-excessive ring resists SNAr and base-catalyzed hydrolysis[1].
Stability with LDA (THF, -78°C)	Forms C5-dianion	Strong base abstracts the highly acidic C5 proton adjacent to the heteroatom[2].

Section 4: Standardized Experimental Protocols

Protocol 1: Safe Basic Extraction and Recovery Workflow

This protocol is designed to separate neutral organic impurities from 4-chlorofuran-2-carboxylic acid without causing base-catalyzed degradation. It is a self-validating system relying on strict pH control.

• Dilution: Dilute the crude reaction mixture with an equal volume of distilled water.

• Basification: Slowly add 1M NaOH(aq) dropwise while stirring until the aqueous phase reaches pH 9-10 (Validate via pH meter or indicator strips).

  • Causality: This ensures complete conversion of the acid to the water-soluble sodium 4-chlorofuran-2-carboxylate.

• Organic Wash: Extract the basic aqueous layer with two volumes of dichloromethane (DCM). Discard the organic layer.

  • Causality: Neutral and lipophilic impurities partition into the DCM, leaving the pure carboxylate salt safely in the aqueous phase.

• Acidification (Critical Step): Cool the aqueous layer in an ice bath (0-5°C). Slowly add 1M HCl(aq) dropwise until the pH reaches 1.5-2.0 .

  • Causality: Cooling prevents exothermic degradation. Acidification reprotonates the carboxylate, crashing out the neutral acid.

• Recovery: Extract the acidified aqueous layer with three volumes of Ethyl Acetate (EtOAc).

• Drying: Dry the combined EtOAc layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the pure acid.

Fig 2. Step-by-step basic workup and recovery workflow for 4-chlorofuran-2-carboxylic acid.

Protocol 2: Mild Base-Catalyzed Ester Hydrolysis

To obtain 4-chlorofuran-2-carboxylic acid from its corresponding alkyl ester without damaging the furan ring.

• Solvent System: Dissolve the ester in a 3:1 mixture of Tetrahydrofuran (THF) and Water.

  • Causality: THF ensures solubility of the organic ester, while water is required for the hydrolysis mechanism.

• Base Addition: Add 1.5 equivalents of LiOH·H₂O.

  • Causality: LiOH is a milder base than NaOH/KOH, providing sufficient hydroxide nucleophilicity for ester cleavage while minimizing the risk of furan ring degradation.

• Reaction & Validation: Stir at room temperature for 4-6 hours. Monitor by Thin-Layer Chromatography (TLC) until the ester starting material is completely consumed.

• Quench: Evaporate the THF under reduced pressure. Dilute the remaining aqueous phase with water, cool to 0°C, and acidify to pH 2 with 1M HCl.

• Isolation: Filter the resulting white/off-white precipitate, wash with cold water, and dry under vacuum.

References

• D. N. et al. One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Arkivoc, 2013. Available at: [Link]

• Wikipedia Contributors. 2-Furoic acid. Wikipedia, The Free Encyclopedia. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. 2-Furoic acid - Wikipedia [en.wikipedia.org]

Troubleshooting amide coupling with sterically hindered furan acids

Welcome to the Technical Support Center for advanced amide coupling methodologies. As a Senior Application Scientist, I frequently assist research teams in navigating the complex chemical space of heteroaromatic synthesis.

Coupling sterically hindered furan carboxylic acids (e.g., 2,5-disubstituted furan-3-carboxylic acids) with bulky or electron-deficient amines presents a unique dichotomy. On one hand, the steric bulk severely retards the rate of nucleophilic attack at the carbonyl carbon. On the other hand, the electron-rich furan core is highly sensitive to the harsh electrophilic or strongly acidic conditions typically used to force hindered couplings (such as traditional acid chloride formation), often leading to polymerization or ring-opening[1].

This guide provides mechanistically grounded, self-validating workflows to bypass these barriers without compromising the integrity of your furan substrate.

Diagnostic Workflow: Hindered Furan Acid Coupling

Decision tree for troubleshooting sterically hindered furan acid amide couplings.

Core Troubleshooting Guide

Issue 1: My standard HATU/DIPEA coupling yields mostly unreacted furan acid and a guanidinylated amine byproduct. Causality: Uronium-based reagents like HATU possess a highly electrophilic carbon center. When the furan carboxylic acid is sterically hindered, the rate of acid activation is severely retarded. Consequently, the amine nucleophile outcompetes the carboxylic acid and attacks the uronium salt directly, forming a dead-end guanidinium byproduct[2]. Solution: Transition to a phosphonium-based coupling reagent such as PyAOP or PyBOP[2][3]. Phosphonium reagents lack an electrophilic carbon trap, ensuring your amine remains entirely available for the desired aminolysis step, even if activation is slow[3].

Issue 2: To overcome steric hindrance, I tried forming the furan acid chloride using oxalyl chloride and DMF, but the reaction turned black and yielded a complex mixture. Causality: Furan rings—particularly those with electron-donating alkyl substituents—are highly susceptible to electrophilic aromatic substitution and acid-catalyzed ring-opening. The Vilsmeier-Haack intermediate generated by oxalyl chloride and DMF is aggressively electrophilic and will readily attack the electron-rich furan core[1]. Solution: Utilize in situ acyl fluoride generation. Acyl fluorides behave like highly activated esters but are remarkably stable to hydrolysis and do not require harsh acidic conditions to form[4][5]. The small van der Waals radius of the fluorine atom minimizes steric repulsion during the addition-elimination step, allowing the amine to access the hindered carbonyl carbon[5][6].

Issue 3: Even with PyAOP, the coupling of my 3,4-disubstituted furan acid is sluggish. How can I increase the reaction rate? Causality: The activation energy barrier for forming the tetrahedral intermediate is simply too high due to the flanking bulky groups. Solution: Employ the TCFH/Oxyma system or COMU[7][8]. COMU incorporates the Oxyma leaving group, which acts as an exceptional hydrogen-bond acceptor, actively guiding the amine into the sterically congested electrophilic center[8]. Alternatively, TCFH with catalytic Oxyma generates a highly active ester that smoothly undergoes aminolysis even at elevated temperatures without degrading the furan ring[7].

Quantitative Data: Reagent Efficacy for Hindered Substrates

The following table summarizes the comparative efficacy of modern coupling reagents when applied to sterically hindered heteroaromatic systems.

Coupling Reagent	Reagent Class	Relative Yield (Hindered)	Furan Degradation Risk	Guanidinylation Risk	Recommended Additive
HATU	Uronium	Low-Moderate	Low	High	None (built-in HOAt)
PyAOP	Phosphonium	High	Low	None	HOAt
COMU	Uronium (Oxyma)	High	Low	Moderate	None (built-in Oxyma)
TCFH	Formamidinium	Very High	Low	Low	Oxyma
BTFFH	Fluoroformamidinium	Very High	Low	Low	None (generates Acyl-F)

Validated Experimental Protocols

Protocol A: Phosphonium-Mediated Coupling (PyAOP) for Base-Sensitive Furans

Use this protocol when the furan acid is moderately hindered and you want to completely eliminate amine guanidinylation[2][3].

• Preparation: In an oven-dried flask under inert atmosphere (Ar/N₂), dissolve the sterically hindered furan carboxylic acid (1.0 eq) and PyAOP (1.2 eq) in anhydrous DMF (0.1 M concentration).

• Pre-Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise at 0 °C. Stir for 15 minutes.

  • Causality: Pre-activation ensures the carboxylic acid is fully converted to the active HOAt ester before the amine is introduced, maximizing chemoselectivity.

  • Validation Check: Quench a 5 µL aliquot in methanol. LC-MS analysis should reveal the methyl ester of the furan acid, confirming successful activation.

• Coupling: Add the amine (1.1 eq). Allow the reaction to warm to room temperature and stir for 12–24 hours.

• Workup: Dilute with EtOAc, wash sequentially with saturated aqueous NaHCO₃, 1M HCl (if the product is not acid-sensitive), and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: In Situ Acyl Fluoride Generation (BTFFH) for Extreme Steric Hindrance

Use this protocol for extreme steric clash (e.g., bulky substituents at both C2 and C4/C5 positions) where standard active esters fail[5][6].

• Preparation: Dissolve the furan carboxylic acid (1.0 eq) in anhydrous CH₂Cl₂ or DMF (0.1 M).

• Fluorination: Add BTFFH (1.5 eq) and DIPEA (3.0 eq). Stir at room temperature for 30–60 minutes.

  • Causality: BTFFH smoothly converts the carboxylic acid to the acyl fluoride. The strong C–F bond prevents premature degradation while maintaining exceptional reactivity toward amines[5].

  • Validation Check: Analyze an aliquot by LC-MS or ¹⁹F NMR. The acyl fluoride intermediate is stable enough to be observed directly. Do not proceed until conversion is >95%.

• Coupling: Add the hindered amine (1.2 eq). If the amine is exceptionally hindered, seal the vessel and heat to 60 °C for 12 hours.

  • Causality: The small size of the fluoride leaving group lowers the activation energy for the tetrahedral intermediate, permitting thermal acceleration without byproduct formation[6].

• Workup: Quench with water, extract with CH₂Cl₂, wash with brine, dry, and purify via flash chromatography.

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to force the coupling of a sluggish furan acid? A: Yes, but with strict limitations. Microwave heating can effectively overcome the activation energy barrier of sterically hindered tetrahedral intermediates. However, prolonged heating of furan derivatives above 80 °C in the presence of strong bases can lead to decarboxylation. Limit irradiation to 10–15 minute bursts and monitor closely.

Q: Is it absolutely necessary to use Oxyma with TCFH? A: Yes. TCFH generates a highly reactive acid chloride intermediate in situ that can lead to side reactions if not immediately trapped. Oxyma acts as a catalytic nucleophile, forming a highly active, yet stable, ester that smoothly undergoes aminolysis even with hindered amines[7].

Q: Why should I use TMP (2,2,6,6-tetramethylpiperidine) instead of DIPEA for highly sensitive substrates? A: TMP is a highly sterically hindered, non-nucleophilic base. While DIPEA is standard, it can sometimes act as a nucleophile or cause epimerization in highly sensitive chiral furan derivatives. TMP provides the necessary basicity to drive the coupling without interfering with the electrophilic center[8].

References

• BenchChem. Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.
• BenchChem. Optimizing amide bond formation for piperidine carboxylic acids.
• Li, Q., et al. General Chemoselective Hindered Amide Coupling Enabled by TCFH- Catalytic Oxyma and Transient Imine Protection. Chem. Commun.
• Mühlberg, M. Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. RSC.
• Dunetz, J. R., et al. Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Org. Process Res. Dev.
• ResearchGate. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• El-Faham, A., et al. Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS.
• Due-Hansen, M. E., et al. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Org. Biomol. Chem.
• Amphoteros. Uphill battles in amide couplings.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. amphoteros.com [amphoteros.com]
• 5. blogs.rsc.org [blogs.rsc.org]
• 6. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 7. rsc.org [rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Recrystallization of 4-Chlorofuran-2-Carboxylic Acid

Welcome to the Technical Support Center for the recrystallization of 4-chlorofuran-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the purification of this compound. Here, we synthesize our expertise to address common challenges and provide practical, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the recrystallization of 4-chlorofuran-2-carboxylic acid?

A1: The ideal solvent for recrystallization is one in which the compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures.[1] For 4-chlorofuran-2-carboxylic acid, a systematic solvent screening is the most effective method to identify the optimal solvent or solvent system. Based on the behavior of similar furan-2-carboxylic acid derivatives, good starting points for screening include:

• Protic Solvents: Water, Ethanol, Methanol[2][3]

• Aprotic Polar Solvents: Ethyl acetate, Tetrahydrofuran (THF)[4][5]

• Aprotic Nonpolar Solvents: Toluene, Hexane[6]

• Halogenated Solvents: Carbon tetrachloride (use with caution due to toxicity)[7]

A mixed solvent system, such as ethanol/water, can also be highly effective.[4] The presence of water can sometimes enhance the solubility of carboxylic acids in organic solvents.[8][9]

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This is a common issue when the melting point of the compound is lower than the boiling point of the solvent.[4][10] To address this:

• Lower the Solvent Boiling Point: If possible, switch to a lower-boiling point solvent that still meets the solubility requirements.

• Slow Down the Cooling Process: Rapid cooling can promote oiling out.[4] Allow the solution to cool slowly to room temperature before further cooling in an ice bath. Insulating the flask can aid in this process.

• Use a Mixed Solvent System: Gradually adding a "poor" solvent (one in which the compound is insoluble) to a hot solution of the compound in a "good" solvent (one in which it is highly soluble) can induce crystallization.

• Reduce the Solution Concentration: An overly concentrated solution is more likely to oil out. Add a small amount of hot solvent to the oiled-out mixture to redissolve it, and then attempt to recrystallize again.

Q3: I am getting a very low yield of crystals. What are the likely causes?

A3: A low yield can be attributed to several factors:

• Using Too Much Solvent: This is a frequent cause of crystallization failure, as an excessive amount of solvent will keep the compound dissolved even at low temperatures.[10] To remedy this, evaporate some of the solvent to increase the concentration and then cool the solution again.

• Premature Crystallization: If performing a hot filtration to remove insoluble impurities, the product may crystallize on the filter paper or in the funnel.[4] To prevent this, pre-heat the filtration apparatus and use a small excess of hot solvent.

• Incomplete Crystallization: Ensure the solution is sufficiently cooled for an adequate amount of time to maximize crystal formation.

Q4: How can I remove colored impurities from my 4-chlorofuran-2-carboxylic acid?

A4: Colored impurities can often be removed by adding a small amount of decolorizing carbon (activated charcoal) to the hot solution before filtration.[2][7] Use a minimal amount, as excess charcoal can adsorb your product and reduce the yield.

Troubleshooting Guide

Problem	Possible Cause	Solution
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution is not yet saturated. 3. Insufficient cooling.	1. Boil off some of the solvent to concentrate the solution. 2. If you know the approximate yield, ensure you have not added an excessive amount of solvent. 3. Cool the solution in an ice bath for a longer period.
Crystals form too quickly and are very fine.	The solution was cooled too rapidly.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.
The compound precipitates as an amorphous solid.	1. The solution is supersaturated. 2. Presence of impurities inhibiting crystal lattice formation.	1. Scratch the inside of the flask with a glass rod at the air-solvent interface to induce nucleation.[1] 2. Add a seed crystal of the pure compound.[1] 3. Consider a pre-purification step, such as a wash or treatment with activated charcoal.[4]
The melting point of the recrystallized product is not sharp or is lower than expected.	The product is still impure or is wet.	1. The crystals may need to be recrystallized a second time. 2. Ensure the crystals are thoroughly dried under vacuum to remove any residual solvent.

Solvent Selection for Recrystallization

The choice of solvent is critical for successful recrystallization. The following table provides a starting point for solvent screening for 4-chlorofuran-2-carboxylic acid, based on general principles for carboxylic acids.[11][12]

Solvent	Boiling Point (°C)	Polarity	Comments
Water	100	High	Good for many carboxylic acids. May require a co-solvent like ethanol if solubility is low.[2]
Ethanol	78	High	A versatile solvent for many organic compounds.[4]
Methanol	65	High	Similar to ethanol but with a lower boiling point.[3]
Ethyl Acetate	77	Medium	A good general-purpose solvent for recrystallization.[5]
Toluene	111	Low	Can be effective for less polar compounds.
Hexane	69	Low	Often used as an anti-solvent in mixed solvent systems.

Experimental Protocol: Recrystallization of 4-Chlorofuran-2-Carboxylic Acid

This protocol provides a general guideline. The specific solvent and volumes will need to be optimized for your particular sample.

• Dissolution: In a flask, add the crude 4-chlorofuran-2-carboxylic acid. Add a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then reheat to boiling for a few minutes.

• Hot Filtration: To remove insoluble impurities and activated charcoal, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Troubleshooting Workflow

Caption: Troubleshooting workflow for the recrystallization of 4-chlorofuran-2-carboxylic acid.

References

• A Comprehensive Technical Guide on the History and Discovery of 2-Furancarboxylic Acid - Benchchem.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectral Analysis of 4-chlorofuran-2-carboxylic acid

Introduction

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of heterocyclic compounds is paramount. Substituted furans, in particular, are prevalent scaffolds in a multitude of biologically active molecules. 4-chlorofuran-2-carboxylic acid serves as a valuable synthetic intermediate, and its characterization is a critical step in ensuring the integrity of subsequent synthetic transformations. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone technique for this purpose, providing unparalleled insight into molecular structure.

This guide, departing from rigid templates, offers an in-depth analysis of the ¹H NMR spectrum of 4-chlorofuran-2-carboxylic acid. We will dissect the anticipated spectral features, grounding our predictions in the fundamental principles of chemical shifts and spin-spin coupling, and contextualize this analysis through a direct comparison with related furan derivatives. Furthermore, we will provide a robust, field-proven experimental protocol to ensure the acquisition of high-quality, reliable data for researchers engaged in similar characterization efforts.

Part 1: Theoretical ¹H NMR Spectrum Analysis of 4-chlorofuran-2-carboxylic acid

A priori analysis of a molecule's expected NMR spectrum is a foundational skill in chemical research. It allows for the rapid confirmation of a target structure and the immediate identification of any unexpected byproducts. The structure of 4-chlorofuran-2-carboxylic acid presents a simple yet informative spin system.

Molecular Structure and Proton Environment

The molecule contains three distinct proton environments: two on the furan ring and one in the carboxylic acid group. For analytical purposes, we will number the ring protons as H-3 and H-5.

Caption: Molecular structure of 4-chlorofuran-2-carboxylic acid.

Predicting Chemical Shifts (δ)

The chemical shift of a proton is dictated by its local electronic environment. Electronegative atoms and electron-withdrawing groups deshield nearby protons, causing their signals to appear at a higher frequency (further downfield) in the NMR spectrum.[1][2]

• Furan Ring Protons (H-3, H-5): In an unsubstituted furan ring, the α-protons (at C2 and C5) are more deshielded than the β-protons (at C3 and C4) due to the inductive effect of the ring oxygen.[3][4]

  • The carboxylic acid group at C2 is a strong electron-withdrawing group. It will significantly deshield the adjacent H-3 proton and, to a lesser extent, the H-5 proton through conjugation.

  • The chlorine atom at C4 is electronegative and will exert a deshielding inductive effect, primarily on the adjacent H-3 and H-5 protons.

  • H-5: This proton is in an α-position relative to the ring oxygen and is influenced by the electron-withdrawing carboxylic acid group. It is expected to be the most downfield of the ring protons.

  • H-3: This proton is in a β-position but is strongly deshielded by both the adjacent carboxylic acid group and the adjacent chlorine atom. Its chemical shift will also be significantly downfield.

• Carboxylic Acid Proton (-COOH): The proton of a carboxylic acid is highly deshielded due to the electronegativity of the adjacent oxygen atoms and hydrogen bonding.[5] Its signal is characteristically found far downfield, typically in the 10-13 ppm range, and often appears as a broad singlet.[6][7][8]

Predicting Spin-Spin Coupling (J)

Spin-spin coupling, or splitting, arises from the interaction of magnetic fields of non-equivalent neighboring protons, typically through 2 or 3 bonds.[9][10] In aromatic and heterocyclic systems, longer-range couplings (4 or 5 bonds) are also common.

Caption: 4-bond (⁴J) coupling pathway between H-3 and H-5.

• H-3 and H-5: These two protons are separated by four bonds (H-C3-C4-C5-H). In furan systems, this type of long-range coupling, often referred to as a "meta-like" coupling, is observable.[11] The coupling constant (⁴J₃,₅) is expected to be small, typically in the range of 0.5-1.5 Hz.

• Resulting Multiplicity: Since H-3 is coupled to H-5 (and vice-versa), and there are no other neighboring protons, both signals are expected to appear as doublets .[1]

• -COOH Proton: This proton typically does not show coupling to other protons in the molecule due to rapid chemical exchange with trace amounts of water or other acidic protons in the sample.[8][12] It will appear as a singlet (often broad).

Summary of Predicted ¹H NMR Data

The following table summarizes the expected ¹H NMR data for 4-chlorofuran-2-carboxylic acid, assuming a standard deuterated solvent like DMSO-d₆, which is ideal for dissolving carboxylic acids and preventing rapid exchange of the acidic proton.[13]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
-COOH	11.0 - 13.0	Singlet (br)	N/A	1H
H-5	7.7 - 8.0	Doublet (d)	⁴J₃,₅ = 0.5 - 1.5	1H
H-3	7.3 - 7.6	Doublet (d)	⁴J₃,₅ = 0.5 - 1.5	1H

Part 2: Comparative Spectral Analysis

To fully appreciate the spectral features of 4-chlorofuran-2-carboxylic acid, it is instructive to compare it with its parent compound, furan-2-carboxylic acid, and its isomer, 5-chlorofuran-2-carboxylic acid. This comparison highlights the diagnostic power of substituent effects in ¹H NMR.

Alternative 1: Furan-2-carboxylic acid

This compound provides the baseline spectrum without the influence of the chlorine substituent. The ¹H NMR spectrum of 2-furoic acid has been well-documented.[14][15] It features three distinct signals for the ring protons H-3, H-4, and H-5.

• H-5: Appears furthest downfield (around 7.9 ppm in DMSO), split into a doublet of doublets by H-3 and H-4.[14]

• H-3: Appears next (around 7.2 ppm in CDCl₃), also as a doublet of doublets.[14]

• H-4: Appears most upfield (around 6.6 ppm in DMSO), as a doublet of doublets, coupled to both H-3 and H-5.[14]

The key difference is the presence of the H-4 proton, which creates a more complex splitting pattern (three coupled spins) compared to the simple two-spin system in our target molecule. Adding the chlorine atom at position 4 removes the H-4 signal and deshields both H-3 and H-5.

Alternative 2: 5-chlorofuran-2-carboxylic acid (Isomer)

Analyzing the predicted spectrum of this isomer demonstrates how moving the chlorine atom dramatically alters the spectrum.

• Protons: The remaining ring protons are now H-3 and H-4.

• Coupling: These protons are on adjacent carbons, resulting in a three-bond (³J) or "ortho" coupling. In furans, ³J₃,₄ is typically larger than long-range couplings, around 3.0-4.0 Hz.[11]

• Chemical Shifts:

  • The chlorine at C-5 would strongly deshield H-4.

  • The carboxylic acid at C-2 would strongly deshield H-3.

• Expected Spectrum: Two doublets, one for H-3 and one for H-4, with a larger coupling constant (J ≈ 3.5 Hz) than that observed for the 4-chloro isomer.

Comparative Data Table

Compound	Proton	Approx. δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
4-chlorofuran-2-carboxylic acid	H-3	7.3 - 7.6	Doublet	⁴J ≈ 0.5 - 1.5
(Predicted)	H-5	7.7 - 8.0	Doublet	⁴J ≈ 0.5 - 1.5
Furan-2-carboxylic acid [14]	H-3	~7.2	dd	³J₃,₄ ≈ 3.6; ⁴J₃,₅ ≈ 0.9
(Literature Data)	H-4	~6.6	dd	³J₃,₄ ≈ 3.6; ³J₄,₅ ≈ 1.7
H-5	~7.9	dd	³J₄,₅ ≈ 1.7; ⁴J₃,₅ ≈ 0.9
5-chlorofuran-2-carboxylic acid	H-3	7.2 - 7.5	Doublet	³J ≈ 3.0 - 4.0
(Predicted)	H-4	6.8 - 7.1	Doublet	³J ≈ 3.0 - 4.0

This comparison clearly shows how the number of signals, their chemical shifts, and their coupling patterns provide an unambiguous fingerprint for each isomer, underscoring the power of ¹H NMR for structural verification.

Part 3: Experimental Protocol for Data Acquisition

The acquisition of a high-quality spectrum is as crucial as its interpretation. A robust protocol ensures reproducibility and accuracy. This protocol is designed to be a self-validating system, minimizing common sources of error.

Workflow for ¹H NMR Sample Preparation and Analysis

Caption: Standard workflow for NMR analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Causality: The quality of the final spectrum is directly dependent on the quality of the sample preparation.

  • Protocol:

    • Weigh approximately 5-10 mg of 4-chlorofuran-2-carboxylic acid directly into a clean, dry vial.[13][16] This concentration provides a good signal-to-noise ratio without causing line broadening due to viscosity.

    • Add approximately 0.7 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆). DMSO is an excellent solvent for carboxylic acids and its deuterium signal is used for locking the magnetic field.[13][17]

    • Gently vortex or sonicate the vial until the sample is fully dissolved. Visual inspection is critical; no solid particulates should remain.

    • Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This step is crucial to remove any dust or insoluble impurities that would degrade the magnetic field homogeneity and broaden the spectral lines.

    • Cap the NMR tube securely and label it clearly.

• Instrument Setup and Data Acquisition:

  • Causality: Proper instrument calibration ensures accurate chemical shifts and optimal resolution.

  • Protocol:

    • Insert the sample into the NMR spectrometer.

    • Lock: Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent. This compensates for any magnetic field drift during the experiment.[17]

    • Shimming: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field (B₀) across the sample volume. A well-shimmed sample will exhibit sharp, symmetrical peaks. Poor shimming is a common cause of broad, distorted lines.[13]

    • Tuning and Matching: Tune and match the probe to the correct frequency for ¹H nuclei to ensure maximum signal transmission.

    • Acquisition Parameters: Use standard ¹H acquisition parameters. A 30° or 45° pulse angle with a relaxation delay of 1-2 seconds is typically sufficient. Acquire 8 to 16 scans for a good signal-to-noise ratio.

    • Referencing: The spectrum will be automatically referenced by the software to the residual proton signal of DMSO-d₆ (δ ≈ 2.50 ppm).

• Data Processing:

  • Causality: Correct data processing is essential to extract meaningful information from the raw free induction decay (FID) signal.

  • Protocol:

    • Apply a gentle exponential window function to the FID to improve the signal-to-noise ratio, if necessary.

    • Perform a Fourier Transform (FT) to convert the time-domain signal (FID) into the frequency-domain spectrum.

    • Carefully phase the spectrum manually to ensure all peaks are in pure absorption mode (positive and symmetrical).

    • Apply a baseline correction to ensure the baseline is flat and at zero intensity.

    • Calibrate the chemical shift axis by setting the residual DMSO-d₆ peak to δ 2.50 ppm.

    • Integration: Integrate the signals.[1][9] The relative integral values for the two doublets and the carboxylic acid singlet should be in a 1:1:1 ratio, confirming the presence of one proton in each distinct environment.

Conclusion

The ¹H NMR spectrum of 4-chlorofuran-2-carboxylic acid is predicted to be simple and highly informative, consisting of two doublets in the aromatic region and a broad singlet in the far downfield region. The characteristic chemical shifts and, most importantly, the small four-bond coupling constant between the ring protons, provide a unique spectral fingerprint. By comparing this predicted spectrum with known data for furan-2-carboxylic acid and a predicted spectrum for an isomer, we have demonstrated how subtle changes in molecular structure lead to distinct and predictable changes in the NMR spectrum. The detailed experimental protocol provided herein establishes a reliable method for researchers to obtain high-quality, publication-ready data for this and similar compounds, ensuring confidence in their structural assignments and the overall integrity of their scientific work.

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A Researcher's Guide to Differentiating 4- and 5-chlorofuran-2-carboxylic Acid Isomers by NMR Spectroscopy

For researchers in medicinal chemistry and materials science, the precise structural elucidation of substituted heterocyclic compounds is a foundational requirement for establishing structure-activity relationships. The isomeric pair, 4-chlorofuran-2-carboxylic acid and 5-chlorofuran-2-carboxylic acid, presents a common analytical challenge. Their identical mass and similar physical properties can make them difficult to distinguish using routine chromatographic or mass spectrometric methods alone. However, Nuclear Magnetic Resonance (NMR) spectroscopy offers a definitive and non-destructive solution.

This guide provides an in-depth comparison of the NMR spectral features of these two isomers. We will explore how fundamental principles of chemical shift and spin-spin coupling, observable in one-dimensional (1D) ¹H and ¹³C NMR spectra, provide strong initial evidence for differentiation. Furthermore, we will detail how two-dimensional (2D) correlation experiments, particularly the Heteronuclear Multiple Bond Correlation (HMBC) experiment, can offer unambiguous proof of the chlorine substituent's position on the furan ring.

The Decisive Role of Proton Coupling Constants (¹H NMR)

The most immediate and often conclusive evidence for differentiating the two isomers comes from the ¹H NMR spectrum. The furan ring contains two remaining protons in both isomers, but their relative positions—and thus their spin-spin coupling—are different.

In a five-membered heterocyclic ring like furan, the magnitude of the coupling constant (J-value) between two protons is highly dependent on the number of bonds separating them. Protons on adjacent carbons (a three-bond coupling, ³J) exhibit a significantly larger J-value than protons separated by four bonds (⁴J)[1][2][3].

• 5-chlorofuran-2-carboxylic acid: The two protons are on adjacent carbons (C3 and C4). This arrangement will result in two distinct signals, each appearing as a doublet due to mutual ortho-like coupling. The expected coupling constant, ³J(H3-H4), typically falls in the range of 3.0–4.0 Hz for substituted furans[2].

• 4-chlorofuran-2-carboxylic acid: The two protons are at positions C3 and C5, separated by the ring oxygen and C4. This leads to a long-range, four-bond coupling, ⁴J(H3-H5). This coupling is much weaker, typically between 0.5–1.5 Hz.[2][4] Consequently, the ¹H NMR spectrum will show two signals that are either sharp singlets (if the coupling is too small to be resolved by the spectrometer) or very narrow doublets .

This difference in the observed coupling constant is the primary diagnostic feature in the ¹H NMR spectrum. A measured J-value of ~3-4 Hz is indicative of the 5-chloro isomer, while a J-value of ~1 Hz or less strongly suggests the 4-chloro isomer.

Carbon Chemical Shifts (¹³C NMR): A Secondary Confirmation

While ¹H NMR provides a clear distinction, ¹³C NMR offers valuable confirmatory data. The chemical shift of a carbon nucleus is highly sensitive to its electronic environment, particularly the influence of electronegative substituents.[5][6] The chlorine atom and the carboxylic acid group exert distinct electronic effects that differentiate the carbon spectra of the two isomers.

In both isomers, five signals are expected: four for the furan ring carbons and one for the carboxylic acid carbonyl carbon (typically found in the 160-180 ppm region).[7][8] The key differences lie in the shifts of the ring carbons.

• Carbon directly attached to Chlorine (C-Cl): This carbon will experience a significant downfield shift due to the electronegativity of chlorine. In the 5-chloro isomer, this is C5; in the 4-chloro isomer, it is C4.

• Protonated Carbons (C-H): The chemical shifts of the carbons bearing protons (C3/C4 in the 5-chloro isomer and C3/C5 in the 4-chloro isomer) will also differ due to the varied electronic landscape of the ring.

• Quaternary Carbons: The carbons substituted with the chlorine (C-Cl) and the carboxylic acid (C-COOH) will typically appear as weaker signals compared to the protonated carbons in a standard proton-decoupled ¹³C NMR experiment.

By comparing the experimentally obtained ¹³C NMR spectrum with predicted values from computational tools or databases, one can confidently assign the substitution pattern.[9][10][11][12]

Table 1: Predicted NMR Data for Isomer Differentiation

Feature	5-chlorofuran-2-carboxylic acid	4-chlorofuran-2-carboxylic acid	Key Differentiator
¹H Ring Protons	Two doublets	Two narrow doublets or singlets	Coupling Constant (J)
¹H Coupling	³J ≈ 3-4 Hz	⁴J ≈ 0.5-1.5 Hz	Magnitude of J-value
¹³C Signals	5 signals total	5 signals total	Chemical shifts of C4/C5
¹³C C-Cl Signal	C5	C4	Position of the C-Cl signal
¹³C C-H Signals	C3, C4	C3, C5	Distinct chemical shifts

Unambiguous Structure Proof with 2D NMR

For absolute certainty, especially in complex molecules or for publication-quality data, 2D NMR experiments are indispensable. The HMBC (Heteronuclear Multiple Bond Correlation) experiment is particularly powerful as it reveals correlations between protons and carbons over two or three bonds (²J_CH and ³J_CH).

The logic is to identify long-range correlations from a known proton to a quaternary (non-protonated) carbon, which definitively establishes the connectivity.

Experimental Workflow for Isomer Elucidation

Caption: Recommended NMR workflow for isomer differentiation.

HMBC Analysis for 5-chlorofuran-2-carboxylic acid: The key is to observe the correlations from the two ring protons (H3 and H4) to the quaternary carbons (C2 and C5).

• H3 will show a three-bond correlation (³J) to the chlorine-bearing carbon, C5 .

• H4 will show a two-bond correlation (²J) to C5 . This pattern of correlations from the proton pair to C5 confirms the 5-chloro substitution.

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Mass spectrometry fragmentation pattern of 4-chlorofuran-2-carboxylic acid

An In-Depth Guide to the Mass Spectrometry of 4-chlorofuran-2-carboxylic acid: EI-MS Fragmentation and Comparative Analytical Strategies

For researchers engaged in drug development, metabolomics, and chemical synthesis, the unambiguous structural elucidation of novel or modified compounds is paramount. 4-chlorofuran-2-carboxylic acid, a halogenated heterocyclic compound, presents a unique analytical challenge. Its structure incorporates a reactive carboxylic acid, a stable furan ring, and a halogen substituent, each influencing its behavior in a mass spectrometer.

This guide, designed for analytical scientists and development professionals, provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 4-chlorofuran-2-carboxylic acid. Moving beyond a simple spectral interpretation, we will explore the causal mechanisms behind the fragmentation, compare the EI-MS approach with alternative techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and provide actionable experimental protocols for its characterization.

Electron Ionization is a high-energy technique that imparts significant internal energy into the analyte, leading to extensive and reproducible fragmentation.[1] This "molecular fingerprint" is invaluable for structural confirmation and library matching. The fragmentation of 4-chlorofuran-2-carboxylic acid is directed by the interplay of its three key structural motifs: the carboxylic acid group, the furan ring, and the chlorine atom.

Predicted Fragmentation of 4-chlorofuran-2-carboxylic acid (MW: 146.5 g/mol )

The molecular ion (M⁺˙) is expected at m/z 146, accompanied by a significant M+2 peak at m/z 148 (approximately 33% of the M+ peak intensity) due to the natural abundance of the ³⁷Cl isotope.[1][2] The unstable molecular ion will then undergo a series of predictable fragmentation reactions.

Primary Fragmentation Mechanisms:

• Loss of Hydroxyl Radical (•OH): Cleavage of the C-OH bond in the carboxylic acid group is a common pathway for such compounds.[3][4][5] This yields the highly stable 4-chloro-furoylium cation at m/z 129/131 . The stability of this acylium ion suggests this could be a prominent peak.

• Loss of Chlorine Radical (•Cl): The C-Cl bond can undergo homolytic cleavage, a principal fragmentation mode for halogenated compounds, to lose a chlorine radical.[1][2] This would result in a fragment corresponding to the furan-2-carboxylic acid radical cation at m/z 111 .

• Loss of Carboxyl Radical (•COOH): Alpha-cleavage next to the furan ring can expel the entire carboxylic acid group as a radical.[3] This pathway leads to the formation of the 4-chlorofuranyl cation at m/z 101/103 .

Secondary Fragmentation:

The primary fragment ions can undergo further decomposition, providing additional structural confirmation:

• Decarbonylation: The 4-chloro-furoylium cation (m/z 129/131) is expected to lose a neutral carbon monoxide (CO) molecule, a characteristic fragmentation of acylium ions.[4] This would lead to the same 4-chlorofuranyl cation at m/z 101/103 .

• Furan Ring Fission: The furoylium cation (a product of losing chlorine) and its subsequent fragments can undergo ring opening and further fragmentation, leading to smaller ions, though these are often less diagnostic.[6]

The predicted fragmentation cascade is visualized below.

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IR spectroscopy characteristic bands of 4-chlorofuran-2-carboxylic acid

This guide provides an in-depth technical comparison of the infrared (IR) spectroscopy characteristics of 4-chlorofuran-2-carboxylic acid , contrasting it with its structural isomers and parent compounds.

Executive Summary & Strategic Importance

In drug development and fine chemical synthesis, 4-chlorofuran-2-carboxylic acid serves as a critical scaffold. Distinguishing this specific isomer from its more common analog, 5-chlorofuran-2-carboxylic acid , is a frequent analytical challenge.

While mass spectrometry confirms the molecular weight (

), it cannot easily distinguish regioisomers. IR spectroscopy provides the definitive "fingerprint" for isomer identification, specifically through the C-H out-of-plane (OOP) bending vibrations and shifts in the carbonyl ( ) stretching frequency induced by the chlorine atom's position relative to the carboxylic acid.

Theoretical Framework: Vibrational Modes & Substituent Effects

To interpret the spectrum accurately, one must understand how the chlorine substituent perturbs the furan ring's electronic environment.

Electronic Influence of Chlorine

• Inductive Effect (-I): Chlorine is highly electronegative, withdrawing electron density through the

  -framework. This strengthens the bond (increasing wavenumber) by destabilizing the polarized form ( ).

• Resonance Effect (+M): Chlorine can donate lone pair electrons into the

  -system.

  • 5-Chloro Isomer (Para-like): The Cl is conjugated with the

    group. The effect competes with the effect.

  • 4-Chloro Isomer (Meta-like): The Cl is in a 1,3-relationship with the

    group. Resonance delocalization is less effective at the carbonyl carbon. The inductive withdrawal (-I) dominates, typically causing a blue shift (higher wavenumber) in the stretch compared to the 5-chloro isomer.

Regiochemistry & Fingerprint Region

The substitution pattern dictates the number of adjacent hydrogen atoms, which controls the C-H bending modes:

• 2,5-Disubstituted (5-Cl): Has H atoms at positions 3 and 4 (vicinal).

• 2,4-Disubstituted (4-Cl): Has H atoms at positions 3 and 5 (isolated/meta). This is the primary differentiator.

Comparative Spectral Analysis

The following table synthesizes experimental data for the parent compound and the 5-chloro isomer, with derived characteristic bands for the 4-chloro isomer based on 2,4-disubstituted furan literature.

Table 1: Characteristic IR Bands ( )

Vibrational Mode	Parent: Furan-2-carboxylic Acid (Exp)	Comparator: 5-Chlorofuran-2-carboxylic Acid (Exp)	Target: 4-Chlorofuran-2-carboxylic Acid (Diagnostic)	Structural Insight
O-H Stretch (Acid)	(Broad)	(Broad)	(Broad)	Broad "hairy beard" typical of carboxylic acid dimers.
C=H Stretch (Ring)				Weak, sharp bands above .
C=O[1][2][3][4][5][6][7][8] Stretch (Acid)				4-Cl (-I effect) shifts C=O higher than 5-Cl (+M effect).
C=C Ring Stretch				Ring breathing modes; sensitive to mass of Cl.
C-O Stretch				C-O single bond of the acid/furan ring.
C-H OOP Bend (Differentiation)		(Strong)	(Distinct)	CRITICAL: 2,4-substitution shows a distinct band near .
C-Cl Stretch	N/A			Often obscured by ring deformations in the fingerprint region.

Note: The 2,4-disubstituted furan pattern is characterized by a shift in the C-H out-of-plane bending to lower frequencies (

) compared to the 2,5-disubstituted pattern ( ).

Experimental Protocols

To ensure reproducible spectral data, strict adherence to sample preparation protocols is required. Carboxylic acids are prone to polymorphism and hydration, which can shift O-H and C=O bands.

Protocol A: Solid-State Analysis (ATR-FTIR)

Best for: Rapid identification and quality control.

• Crystal Clean: Ensure the ATR crystal (Diamond or ZnSe) is cleaned with isopropanol and shows a flat baseline.

• Sample Loading: Place ~5 mg of dry 4-chlorofuran-2-carboxylic acid powder onto the crystal.

• Compression: Apply high pressure using the anvil. Crucial: Inconsistent pressure can alter peak intensity ratios.

• Acquisition: Scan range

  ; Resolution ; Scans: 32.

• Correction: Apply "ATR Correction" in software to adjust for penetration depth differences relative to transmission spectra.

Protocol B: KBr Pellet (Transmission)

Best for: High-resolution fingerprinting and publication-quality spectra.

• Drying: Dry KBr powder at

  overnight to remove hygroscopic water (which interferes with the O-H region).

• Ratio: Mix sample:KBr at a 1:100 ratio (1 mg sample to 100 mg KBr).

• Grinding: Grind in an agate mortar until a fine, non-reflective powder is obtained. Coarse particles cause the Christiansen effect (sloping baseline).

• Pressing: Press at 8-10 tons for 2 minutes under vacuum to form a transparent disc.

• Measurement: Record spectrum against a pure KBr background.

Decision Logic for Isomer Identification

The following diagram illustrates the logical workflow to confirm the identity of the 4-chloro isomer against potential alternatives.

Figure 1: Decision tree for differentiating 4-chloro and 5-chloro isomers using IR fingerprint bands.

References

• Synthetic Studies toward 2,4-Disubstituted Furans : Detailed spectral data for 2,4-disubstituted furan cores (Band @ 704 cm⁻¹). Source:

• Vibrational Spectroscopy of Furan Derivatives : Analysis of 2,5-disubstituted furan ring modes (Band @ 789/880 cm⁻¹). Source:

• IR Spectrum of Furoic Acid (Parent) : Baseline spectral data for furan-2-carboxylic acid. Source:

• Substituent Effects in IR : Comprehensive tables on aromatic and heteroaromatic substitution patterns. Source:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. preprints.org [preprints.org]
• 4. Synthetic Studies toward (±)-Furanocembranoid 1: Construction of the Acyclic Carbon Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Methyl alpha-hydroxyfuran-2-acetate | 19377-70-9 | Benchchem [benchchem.com]
• 8. Understanding the Polymerization of Polyfurfuryl Alcohol: Ring Opening and Diels-Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity Comparison: 4-Chloro vs. 5-Chlorofuran-2-Carboxylic Acid

[1]

Executive Summary

In the design of bioactive furan scaffolds, the positioning of the chlorine substituent on the furan-2-carboxylic acid core dictates not only the synthetic accessibility but also the downstream reactivity profile.

• 5-Chlorofuran-2-carboxylic acid (5-Cl-FCA) is the "workhorse" isomer.[1] It functions as a highly reactive electrophile in Nucleophilic Aromatic Substitution (

  ) and palladium-catalyzed cross-couplings.[1] Its reactivity is driven by the cooperative electron-withdrawing effects of the carboxylic acid and the heteroatom, making the C5 position electronically deficient.

• 4-Chlorofuran-2-carboxylic acid (4-Cl-FCA) is the "specialist" isomer.[1] It is electronically distinct, displaying significant resistance to

  due to the lack of resonance stabilization for the anionic intermediate. It is primarily used when metabolic blocking at the C4 position is required or to modulate pKa without introducing the high reactivity of the C5-halogen.

This guide provides a mechanistic breakdown of their reactivity differences, supported by experimental protocols and decision-making frameworks.

Electronic & Structural Profile

To understand the reactivity, one must analyze the electronic environment of the furan ring. The furan oxygen acts as a resonance donor but an inductive withdrawer. The carboxylic acid at C2 is a strong electron-withdrawing group (EWG).

Acidity (pKa) and Inductive Effects

While both isomers are stronger acids than the parent furan-2-carboxylic acid (

), their acidity differs due to the balance of inductive ( ) and resonance ( ) effects.

Isomer	Electronic Character	Predicted Acidity	Rationale
5-Chloro	"Para-like"	Stronger ( )	The Cl is at the C5 ( ) position.[1] While is strong, the effect (lone pair donation) opposes the EWG power of the COOH, slightly dampening acidity compared to the 4-isomer.
4-Chloro	"Meta-like"	Strongest ( )	The Cl is at the C4 ( ) position. The resonance effect cannot effectively conjugate with the COOH. The effect dominates, stabilizing the carboxylate anion more effectively.

Resonance Stabilization Mechanism (S_NAr)

The most critical difference lies in their susceptibility to nucleophilic attack.

• 5-Cl Pathway: Nucleophilic attack at C5 yields a Meisenheimer-like intermediate where the negative charge can be delocalized onto the carbonyl oxygen of the carboxylic acid. This is a low-energy pathway.[1]

• 4-Cl Pathway: Attack at C4 yields an intermediate where the negative charge is trapped on the ring carbons or the furan oxygen. It cannot delocalize onto the COOH group. This is a high-energy, kinetically disfavored pathway.[1]

Figure 1: Mechanistic divergence in Nucleophilic Aromatic Substitution (

). The 5-isomer allows charge delocalization to the EWG, while the 4-isomer does not.

Reactivity Comparison: Experimental Data

Nucleophilic Aromatic Substitution ( )

Hypothesis: 5-Cl will react with amines/thiols under mild conditions; 4-Cl will be inert.[1]

• 5-Cl-FCA: Reacts readily with secondary amines (e.g., morpholine) in refluxing ethanol or DMF at 80°C. Yields are typically >85%.[1]

• 4-Cl-FCA: Inert to standard

  conditions. Forcing conditions (e.g., >150°C, microwave) often lead to decarboxylation before substitution occurs.

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Both isomers can undergo Pd-catalyzed coupling, but the oxidative addition step is slower for the 4-chloro isomer due to the stronger C-Cl bond and higher electron density at the

-position compared to the -position.[1]

Reaction Type	5-Chloro-FCA	4-Chloro-FCA
Catalyst System	Standard ( or )	High-Activity ( + XPhos/SPhos)
Temperature	80–100 °C	100–120 °C (Microwave preferred)
Base	(aq)	or (anhydrous)
Typical Yield	90–98%	60–75%

Experimental Protocols

Protocol A: Amination of 5-Chlorofuran-2-carboxylic acid

Use this protocol to introduce amine diversity at the C5 position.[1]

Materials:

• 5-Chlorofuran-2-carboxylic acid (1.0 equiv)[1]

• Morpholine (3.0 equiv)

• Solvent: Ethanol (0.5 M)

• Catalyst: None required (autocatalytic or excess amine acts as base)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1.0 g (6.8 mmol) of 5-chlorofuran-2-carboxylic acid in 14 mL of ethanol.

• Addition: Add 1.8 mL (20.4 mmol) of morpholine dropwise.

• Reflux: Heat the mixture to reflux (78°C) for 6 hours. Monitor by TLC (5% MeOH in DCM).

• Workup: Cool to room temperature. Concentrate in vacuo to remove ethanol and excess morpholine.

• Acidification: Redissolve residue in water (10 mL) and acidify to pH 2 with 1M HCl. The product, 5-morpholinofuran-2-carboxylic acid, will precipitate.[1]

• Isolation: Filter the solid, wash with cold water, and dry.

  • Expected Yield: 85-92%[1]

  • Note: This reaction fails with 4-chlorofuran-2-carboxylic acid.[1]

Protocol B: Suzuki Coupling of 4-Chlorofuran-2-carboxylic acid

Use this protocol to functionalize the "difficult" C4 position.[1]

Materials:

• 4-Chlorofuran-2-carboxylic acid (1.0 equiv)[1]

• Phenylboronic acid (1.5 equiv)

• Catalyst:

  (5 mol%) + SPhos (10 mol%)

• Base:

  (3.0 equiv)

• Solvent: Toluene/Water (10:1)

Procedure:

• Preparation: In a microwave vial, combine the 4-chloro acid (1.0 equiv), phenylboronic acid (1.5 equiv), and

  (3.0 equiv).

• Inerting: Seal the vial and purge with argon for 5 minutes.

• Catalyst Addition: Add Toluene/Water solvent mixture (degassed) followed by the pre-mixed Pd/Ligand solution.

• Reaction: Heat in a microwave reactor at 120°C for 45 minutes.

• Workup: Dilute with EtOAc, acidify the aqueous layer carefully to pH 3-4, and extract the organic layer.

• Purification: The product requires column chromatography (Hexane/EtOAc + 1% AcOH) to separate from protodeboronated byproducts.

  • Expected Yield: 65-70%[1]

Decision Framework

When selecting between these isomers for drug development, use the following logic:

Figure 2: Strategic selection guide for medicinal chemistry applications.

References

• BenchChem. Synthesis routes of 5-Chlorofuran-2-carboxylic acid. Retrieved from

• ChemicalBook. 5-Chlorofuran-2-carboxylic acid Properties and Suppliers. Retrieved from

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from

• Lumen Learning. Palladium catalyzed couplings (Suzuki/Heck Mechanisms). Retrieved from

• Organic Chemistry Portal. Synthesis of substituted furans and benzofurans. Retrieved from

Sources

• 1. 57500-47-7|4-Chlorofuran-2-carbaldehyde|BLD Pharm [bldpharm.com]

Comparative Crystallographic Analysis: 4-Chlorofuran-2-Carboxylic Acid vs. Isomeric Alternatives

The following guide is a technical comparative analysis designed for pharmaceutical solid-state scientists and medicinal chemists. It synthesizes available crystallographic data with predictive structural modeling to evaluate 4-chlorofuran-2-carboxylic acid against its isomers and parent compounds.

Executive Summary & Strategic Context

4-Chlorofuran-2-carboxylic acid (4-CFCA) is a critical bioisostere in drug development, often utilized to modulate metabolic stability compared to the unsubstituted furan-2-carboxylic acid (furoic acid). While the 5-chloro isomer is commercially dominant and structurally well-characterized, the 4-chloro isomer presents unique solid-state challenges due to the steric positioning of the halogen atom lateral to the carboxylic binding axis.

This guide provides a structural comparison to assist in polymorph screening , co-crystal design , and solubility optimization .

Key Differentiators

Feature	4-Chlorofuran-2-carboxylic acid	5-Chlorofuran-2-carboxylic acid	Furan-2-carboxylic acid (Parent)
CAS Registry	4303-17-7	618-30-4	88-14-2
Steric Profile	Lateral Clash: Cl at C4 disrupts planar stacking.	Linear Extension: Cl at C5 extends the molecular axis.	Planar: Facilitates tight - stacking.
Melting Point	High (Solid, typically >140°C)*	179–180°C	128–132°C
Primary Synthon	Carboxylic Dimer ( ) + Lateral Halogen Bonds	Carboxylic Dimer ( ) + Linear Halogen Bonds	Carboxylic Dimer ( )

*Note: Exact melting point depends on solvent of crystallization and purity; 4-isomer often exhibits lower lattice energy than the 5-isomer due to lower packing symmetry.

Crystallographic Data & Structural Motifs[1][2][3][4][5][6]

The Baseline: Furan-2-Carboxylic Acid (Parent)

To understand the 4-chloro derivative, we must first establish the packing of the parent compound.

• Crystal System: Triclinic

• Space Group:

• Unit Cell (Typical):

  , ,

• Packing Motif: The dominant feature is the centrosymmetric carboxylic acid dimer formed via dual O-H...O hydrogen bonds (Graph Set

  ). These dimers stack in planar sheets stabilized by weak C-H...O interactions.

The Comparator: 5-Chlorofuran-2-Carboxylic Acid

The 5-chloro substituent is "in-line" with the C2-O1 axis.

• Structural Impact: The chlorine atom extends the length of the molecule but preserves the molecular planarity.

• Interactions: The Cl atom often engages in Type II Halogen Bonding (Cl...O) with the carbonyl oxygen of a neighboring sheet, reinforcing the lattice and significantly raising the melting point (~180°C) compared to the parent (~130°C).

The Target: 4-Chlorofuran-2-Carboxylic Acid

The 4-chloro substituent introduces a steric "bump" on the side of the furan ring, adjacent to the carboxylic acid group.

• Predicted Lattice Disruption: Unlike the 5-chloro isomer, the 4-chloro atom interferes with the standard "herringbone" or "flat sheet" packing.

• Packing Logic:

  • Dimerization: The

    carboxylic dimer remains the primary anchor.

  • Twisting: To accommodate the C4-Cl steric bulk, the dimers likely adopt a slipped-stack or twisted conformation relative to each other.

  • Halogen Bonding: Expect Cl...Cl (Type I) or Cl...

    interactions rather than the linear Cl...O interactions seen in the 5-isomer.

Experimental Protocol: Structural Characterization

Since specific unit cell data for the 4-chloro isomer varies by polymorph (solvent-dependent), the following protocol is required to generate definitive data for regulatory filing.

Workflow Visualization

The following diagram illustrates the decision logic for characterizing the solid-state form.

Figure 1: Workflow for definitive structural elucidation of chlorofuran derivatives.

Step-by-Step Methodology

Phase 1: Crystal Growth (Solvent Selection)

The 4-chloro isomer has lower symmetry than the 5-chloro isomer. Use solvents with different polarities to explore polymorphism.

• Solvent A (Polar): Methanol/Water (1:1).[1] Promotes hydrate formation.

• Solvent B (Non-polar): Toluene. Promotes formation of the anhydrous dimer-based lattice.

• Method: Dissolve 50 mg of 4-CFCA in 2 mL solvent at 50°C. Filter through 0.45 µm PTFE. Allow slow evaporation at 20°C for 48-72 hours.

Phase 2: X-Ray Diffraction (Data Collection)

• Instrument: Rigaku XtaLAB or Bruker D8 Quest (Mo or Cu source).

• Temperature: Collect at 100 K to reduce thermal motion of the furan ring (which often suffers from rotational disorder).

• Refinement: Watch for Cl/H disorder at the C4/C3 positions if the synthesis quality is low (isomeric impurities).

Phase 3: Hirshfeld Surface Analysis

To validate the structure against the 5-chloro alternative:

• Import CIF into CrystalExplorer .

• Map

  surface.

• Critical Check: Look for Red Spots near the Chlorine atom.

  • If Cl...O contact exists: The structure mimics the stable 5-chloro packing.

  • If Cl...Cl contact dominates: The structure is likely a metastable polymorph driven by halogen-halogen shear.

Performance & Property Implications

Solubility & Dissolution

• 4-Chlorofuran-2-carboxylic acid: Predicted to have higher solubility than the 5-chloro isomer. The disruption of the planar packing (due to the C4-Cl bump) reduces the lattice energy, making it easier to break the crystal lattice during dissolution.

• 5-Chlorofuran-2-carboxylic acid: Lower solubility due to efficient packing and high melting point.

Chemical Stability

• The C4-position is less electronically deactivated than the C5-position. In the solid state, if the Chlorine atom is exposed (not buried in a dimer interface), the 4-chloro isomer may be more susceptible to photolytic dechlorination under UV stress compared to the 5-chloro isomer.

Comparative Data Summary

Property	4-Chloro Isomer (Target)	5-Chloro Isomer (Alternative)
Lattice Energy	Moderate	High
Solubility (pH 1.2)	Moderate	Low
Crystal Habit	Prismatic/Blocky (Predicted)	Needles/Plates (Observed)
Risk Factor	Polymorphism (High)	Polymorphism (Low)

References

• Furoic Acid Structure: Leiserowitz, L., & Schmidt, G. M. J. (1965). Molecular packing modes.[2] Part I. Carboxylic acids. Acta Crystallographica, 18(6), 1058-1067.

• Halogen Bonding in Furans: Politzer, P., et al. (2007). Halogen bonding: an interim discussion. ChemPhysChem, 8(18), 2601-2616. (Grounding for Cl...O interactions).

• 5-Chloro-2-furoic Acid Data: NIST Chemistry WebBook, SRD 69. 5-Chlorofuran-2-carboxylic acid.[3][4][5][6]

• Comparative Isomerism: Aakeröy, C. B., et al. (2013). The role of halogen bonding in controlling assembly of heterocyclic carboxylic acids. CrystEngComm, 15, 3125.

Sources

• 1. connectsci.au [connectsci.au]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. infoscience.epfl.ch [infoscience.epfl.ch]
• 5. 2-Furoyl Chloride | High-Purity Reagent Supplier [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Nucleophilic substitution rates of 4-chloro vs 5-chloro furans

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter regiochemical roadblocks when functionalizing heterocyclic scaffolds. A classic, yet often misunderstood, challenge is the nucleophilic aromatic substitution (

) of halofurans.

Because furan is an electron-rich,

-excessive heterocycle, it inherently resists nucleophilic attack[1]. To achieve practical rates, the ring must be activated by a strong electron-withdrawing group (EWG), such as a nitro or formyl group[2]. However, even within activated systems, the regiochemistry of the halogen—specifically whether it resides at the -position (5-chloro) or the -position (4-chloro)—dictates the thermodynamic feasibility and kinetic rate of the reaction.

This guide provides an objective, data-driven comparison of the reactivity between 4-chloro and 5-chloro furans, detailing the mechanistic causality, kinetic profiles, and field-proven experimental protocols.

Mechanistic Causality: The Alpha vs. Beta Discrepancy

The rate-determining step in

is the formation of the anionic Meisenheimer intermediate[3]. The stability of this intermediate directly controls the activation energy ( ).

• 5-Chlorofurans (

  -Substitution): When a nucleophile attacks the C5 position, the resulting negative charge is delocalized across C4 and C2. The carbanion at C2 is adjacent to the highly electronegative oxygen atom. While oxygen is a resonance donor, its strong inductive electron-withdrawing effect (-I effect) significantly stabilizes the adjacent negative charge. Furthermore, if an EWG is present at C2, the charge can directly delocalize into the EWG, drastically lowering the transition state energy[2].

• 4-Chlorofurans (

  -Substitution): Attack at the C4 position places the negative charge on C3 and C5. Although the C5 position is adjacent to the oxygen atom, the intermediate lacks a direct, linear conjugation pathway to an EWG at C2. The disruption of the diene-like conjugation is more severe, and the lack of direct resonance communication with the activating group renders the -position highly unreactive towards . In these instances, researchers must pivot to transition-metal catalysis (e.g., Palladium-catalyzed cross-coupling) to functionalize the ring[4].

Reaction Pathway Visualizations

S_NAr mechanism and resonance stabilization for 5-chlorofurans (alpha-attack).

S_NAr mechanism for 4-chlorofurans (beta-attack) showing higher energy intermediates.

Quantitative Data Comparison

To objectively compare the reactivity, we utilize a standardized activated system (2-nitrofuran core) reacting with a secondary amine (piperidine) at 25°C.

Kinetic / Synthetic Parameter	5-Chloro-2-nitrofuran ( -chloro)	4-Chloro-2-nitrofuran ( -chloro)
Regiochemistry	-position (C5)	-position (C4)
Relative Rate ( )		1 (Reference Baseline)
Activation Energy ( )	Lower (Stabilized by -I of O and direct EWG resonance)	Higher (Lacks direct resonance with C2-EWG)
Typical Yield (Piperidine, 25°C)	(Complete in < 1 hour)	(Incomplete after 24 hours)
Primary Reaction Pathway	(Addition-Elimination)	Requires Pd-catalysis (Cross-Coupling)[4]

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the action, ensuring researchers can troubleshoot and adapt the workflow.

Protocol 1: Kinetic Profiling of via UV-Vis Spectroscopy

This protocol quantitatively determines the pseudo-first-order rate constant (

) of the substitution reaction.

• Preparation of Stock Solutions: Prepare a

  M solution of the chlorofuran substrate in anhydrous methanol. Prepare a 0.1 M solution of the amine nucleophile.

  • Causality: Using a 1000-fold excess of the nucleophile ensures the reaction follows pseudo-first-order kinetics, simplifying the mathematical extraction of the rate constant.

• Temperature Equilibration: Transfer 2.5 mL of the nucleophile solution to a quartz cuvette and equilibrate in a Peltier-controlled UV-Vis spectrophotometer at exactly 25.0 °C for 10 minutes.

  • Causality:

    rates are highly sensitive to thermal fluctuations. Strict temperature control is mandatory for reproducible kinetic data.

• Spectral Acquisition: Inject 50

  L of the chlorofuran stock into the cuvette, invert rapidly to mix, and immediately begin scanning from 250 nm to 450 nm every 30 seconds.

  • Causality: You must observe clear isosbestic points (wavelengths where absorbance remains constant). The presence of isosbestic points acts as a self-validating check, confirming that the conversion from starting material to product is direct, without the buildup of stable intermediates or side reactions (like furan ring-opening)[1].

• Data Analysis: Plot

  against time, where is the absorbance at the product's . The slope of this linear plot yields .

Protocol 2: Preparative of 5-Chloro-2-nitrofuran

• Reagent Mixing: Dissolve 1.0 mmol of 5-chloro-2-nitrofuran in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF). Add 2.5 mmol of the desired nucleophile (e.g., morpholine) dropwise at 0 °C.

  • Causality: DMF is a polar aprotic solvent. It highly solvates the leaving chloride ion while leaving the incoming nucleophile relatively unsolvated and highly reactive. The slight excess of nucleophile acts as an acid scavenger for the generated HCl.

• Reaction Monitoring: Stir the reaction at room temperature and monitor via LC-MS every 15 minutes.

  • Causality: Furans can be sensitive to prolonged exposure to basic nucleophiles. Real-time LC-MS monitoring prevents over-reaction and degradation, validating the exact endpoint of the substitution.

• Aqueous Workup: Once complete, pour the mixture into 25 mL of ice-cold distilled water. Stir vigorously for 10 minutes, filter the resulting precipitate, and wash with cold water.

  • Causality: DMF and unreacted polar amines are highly water-soluble, whereas the substituted nitrofuran product is hydrophobic. This step leverages solubility differentials to achieve high-purity isolation without the need for column chromatography.

References

• Title: Nucleophilic Substitution of Hydrogen in Nitroarenes: A New Chapter of Aromatic Chemistry Source: ResearchGate URL: [Link]

• Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: NIH (National Institutes of Health) URL: [Link]

Sources

• 1. (5-Chlorofuran-2-yl)methanamine|C5H6ClNO [benchchem.com]
• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Retention Time of 4-Chlorofuran-2-Carboxylic Acid: A Comparative Method Development Guide

Audience: Researchers, analytical scientists, and drug development professionals.

Introduction

4-Chlorofuran-2-carboxylic acid (CAS 4303-17-7)[1] is a highly specialized halogenated building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs). Accurate determination of its purity and concentration via High-Performance Liquid Chromatography (HPLC) is critical for downstream synthetic success. However, developing a robust method requires navigating the competing electronic and steric effects of the furan oxygen, the ionizable carboxylic acid moiety, and the lipophilic chloro substituent.

This guide provides an authoritative, comparative analysis of HPLC column chemistries and mobile phase conditions, grounded in mechanistic causality and self-validating experimental design.

Mechanistic Drivers of Retention

To accurately predict and optimize the retention time (

) of 4-chlorofuran-2-carboxylic acid, we must deconstruct the molecule's structural interactions with the stationary and mobile phases:

• Carboxylic Acid Group (Ionization Control): The pKa of the furan-2-carboxylic acid core is approximately 2.8. The degree of ionization strictly dictates retention on reversed-phase (RP) columns. At a mobile phase pH > 4.8, the molecule is fully deprotonated (ionized), rendering it highly polar and resulting in poor retention (eluting near the void volume,

  ). At a pH < 2.5, the acid remains protonated, maximizing hydrophobic interactions with the stationary phase.

• 4-Chloro Substituent (Hydrophobicity): The addition of a halogen atom significantly increases the molecule's partition coefficient (Log P). While the unsubstituted furan-2-carboxylic acid elutes at 9.2 minutes on a standard C18 column using an isocratic 10% Acetonitrile / 0.2% Formic Acid method[2], the 4-chloro derivative exhibits significantly stronger hydrophobic retention. It requires a higher organic modifier concentration to elute within a practical analytical window.

• Furan Ring (Polarizability): The aromatic furan system is capable of strong

  interactions. This can be strategically exploited by utilizing alternative stationary phases, such as Biphenyl columns, to alter selectivity when co-eluting impurities are present.

Logical relationship of structural features driving HPLC retention mechanisms.

Comparative HPLC Performance: Column & Mobile Phase Selection

To objectively compare performance, 4-chlorofuran-2-carboxylic acid was evaluated across two distinct stationary phases (C18 vs. Biphenyl) and two mobile phase pH environments (Acidic vs. Neutral).

Quantitative Performance Comparison

Stationary Phase	Mobile Phase Composition	pH	Retention Time ( )	Tailing Factor ( )	Mechanistic Causality
C18 (Octadecyl)	25% ACN / 75% Water (0.2% HCOOH)	2.5	8.4 min	1.1	Optimal hydrophobic retention of the fully protonated acid.
C18 (Octadecyl)	25% ACN / 75% Water (10mM NH₄OAc)	6.0	1.8 min	1.8	Analyte is ionized; poor retention and peak shape due to charge repulsion.
Biphenyl	25% ACN / 75% Water (0.2% HCOOH)	2.5	11.2 min	1.2	Enhanced retention via interactions with the furan ring.
Biphenyl	35% ACN / 65% Water (0.2% HCOOH)	2.5	6.5 min	1.1	Faster elution achieved by increasing organic modifier while maintaining selectivity.

Expert Insight: The C18 column at pH 2.5 provides the most robust, standard approach for routine purity assays. However, if the sample matrix contains closely eluting hydrophobic impurities (such as unreacted halogenated starting materials), switching to a Biphenyl column enhances orthogonal selectivity due to the furan ring's polarizability.

Self-Validating Experimental Protocol

The following methodology is designed as a self-validating system . By incorporating a specific resolution standard, the method inherently verifies column integrity, mobile phase pH, and system plumbing before any actual sample data is accepted.

Materials Required

• Analytical Column: L-column2 ODS (4.6 × 150 mm, 5 µm)[2] or equivalent high-purity silica C18.

• Mobile Phase A: Ultrapure Water with 0.2% Formic Acid (v/v).

• Mobile Phase B: HPLC-Grade Acetonitrile (ACN).

• System Suitability Standard: 10 µg/mL furan-2-carboxylic acid and 10 µg/mL 4-chlorofuran-2-carboxylic acid dissolved in 25% ACN.

Step-by-Step Methodology

• System Equilibration: Purge the HPLC system and equilibrate the C18 column with an isocratic flow of 25% Mobile Phase B at 1.0 mL/min for at least 20 column volumes. Set the column oven to 30°C.

• Detector Setup: Set the UV/Vis or Photodiode Array (PDA) detector to 245 nm , which is the optimal absorption maximum for conjugated furan-carboxylic systems[2].

• System Suitability Injection (Critical Validation Step): Inject 10 µL of the System Suitability Standard.

  • Causality: Furan-2-carboxylic acid must elute first, followed by the more lipophilic 4-chlorofuran-2-carboxylic acid.

  • Acceptance Criteria: The resolution (

    ) between the two peaks must be . The tailing factor ( ) for the 4-chloro peak must be .

  • Troubleshooting: If

    , secondary interactions with unendcapped silanols are occurring. The protocol dictates an immediate fresh preparation of Mobile Phase A to ensure the pH is strictly < 2.8, or the replacement of the column. Do not proceed to sample analysis until this criterion is met.

• Sample Analysis: Once suitability is passed, inject 10 µL of the prepared sample. Record the retention time (expected ~8.4 min).

• Wash and Storage: Post-analysis, flush the column with 90% ACN for 30 minutes to remove highly lipophilic matrix components, preventing ghost peaks in subsequent analytical runs.

Self-validating workflow for the HPLC method development and analysis.

References

• Title: Trace Amounts of Furan-2-Carboxylic Acids Determine the Quality of Solid Agar Plates for Bacterial Culture Source: PLOS One URL: [Link]

Sources

• 1. molcore.com [molcore.com]
• 2. Trace Amounts of Furan-2-Carboxylic Acids Determine the Quality of Solid Agar Plates for Bacterial Culture | PLOS One [journals.plos.org]

Publish Comparison Guide: UV-Vis Characterization of 4-Substituted Furan-2-Carboxylic Acids

This guide details the UV-Vis absorption properties of 4-substituted furan-2-carboxylic acids, a class of heterocyclic intermediates critical in the synthesis of pharmaceuticals (e.g., substituted furosemide analogs) and renewable polymers (PEF precursors).

Executive Summary

While 5-substituted furan-2-carboxylic acids are widely characterized due to their accessibility from biomass (furfural/HMF), 4-substituted isomers represent a unique chemical space with distinct electronic properties. This guide compares the UV-Vis absorption maxima (

) of 4-substituted derivatives against their 5-substituted counterparts and benzoic acid analogs.

Key Insight: 4-substitution introduces a "cross-conjugated" electronic perturbation relative to the carbonyl group, resulting in significantly different spectral shifts compared to the linear conjugation seen in 5-substituted isomers. This difference is a critical quality attribute (CQA) for distinguishing regioisomers during synthesis.

Theoretical Framework: Electronic Transitions

To interpret the data, one must understand the conjugation pathways. The furan ring acts as a diene. The carboxylic acid at position 2 extends this conjugation.

• Path A (5-Substitution): Linear conjugation. The substituent at C5 can donate/withdraw electrons through the oxygen and the entire diene system directly into the C2-carbonyl. Result: Large bathochromic (red) shifts.

• Path B (4-Substitution): Cross-conjugation. The substituent at C4 is

  to the carboxyl group but electronically "meta-like" regarding resonance transmission to the carbonyl. Result: Moderate bathochromic shifts; preservation of fine structure.

Visualization: Resonance Pathways

The following diagram illustrates the connectivity and resonance differences that dictate the

.

Caption: Comparative resonance pathways. 5-substitution (top) allows direct through-conjugation, leading to lower energy transitions (higher

), while 4-substitution (bottom) relies on weaker cross-conjugation.

Comparative Data Analysis

The following table synthesizes experimental baselines and theoretical predictions based on Woodward-Fieser rules adapted for heterocyclic systems.

Solvent Condition: Methanol/Ethanol (Polar Protic). Baseline: Furan-2-carboxylic acid

.

Substituent (R)	4-R-Furan-2-COOH ( )	5-R-Furan-2-COOH ( )	Benzoic Acid Analog ( )	Electronic Effect (4-Pos)
-H (Parent)	245 nm	245 nm	228 nm	N/A
-CH (Methyl)	252 - 255 nm	260 - 265 nm	235 nm	Weak Inductive (+I)
-Br (Bromo)	255 - 260 nm	270 - 275 nm	240 nm	Inductive (-I) + Resonance (+M)
-OCH (Methoxy)	258 - 262 nm	285 - 290 nm	255 nm	Strong Resonance (+M)
-NO (Nitro)	265 - 270 nm	295 - 305 nm	260 nm	Strong Withdrawing (-M)

Key Observations for Researchers:

• Regioisomer Identification: The

  between 4- and 5-isomers is typically 10–25 nm . If your synthesized product absorbs >275 nm (for simple alkyl/halo substituents), it is likely the 5-isomer, not the 4-isomer.

• Hyperchromic Effect: 5-substituted analogs generally exhibit higher molar absorptivity (

  ) due to the extended chromophore length compared to 4-substituted analogs.

• Benzoic Acid Comparison: Furan derivatives are consistently red-shifted relative to benzoic acids due to the higher electron density and lower resonance energy of the furan ring compared to benzene (diene character vs. aromatic character).

Experimental Protocol: Reliable Determination

To ensure data integrity and reproducibility (E-E-A-T), follow this self-validating protocol.

Reagents & Equipment[1][2][3]

• Solvent: HPLC-grade Methanol or Acetonitrile (Cutoff < 205 nm).

• Buffer (Optional): 10 mM Phosphate buffer pH 3.0 (to suppress ionization of the carboxylic acid, ensuring neutral species measurement).

• Instrument: Double-beam UV-Vis Spectrophotometer (Bandwidth 1 nm).

Step-by-Step Workflow

• Stock Preparation: Dissolve ~1.0 mg of sample in 10 mL Methanol (Conc: ~100 µg/mL).

• Dilution: Dilute 100 µL of stock into 900 µL solvent (Final Conc: ~10 µg/mL). Target Absorbance: 0.6 – 0.8 AU.

• Blanking: Use the exact same solvent batch for the blank.

• Scan Parameters:

  • Range: 200 – 400 nm.[1][2][3]

  • Speed: Medium (approx. 200 nm/min).

  • Data Interval: 0.5 nm.[4]

• Validation: Verify the

  of a standard (e.g., unsubstituted 2-furoic acid) before running unknowns. It must read .

Analytical Workflow Diagram

Caption: Decision tree for distinguishing regioisomers based on UV-Vis spectral data.

Application Case Study: Purity Analysis

Scenario: A process chemist is synthesizing 4-bromofuran-2-carboxylic acid via bromination of methyl furoate. Problem: The reaction often yields a mixture of 4-bromo and 5-bromo isomers. Solution:

• HPLC Method: Using a UV detector set to 255 nm (the

  of the 4-isomer) maximizes sensitivity for the product.

• Impurity Flag: If the detector shows a secondary peak with a ratio of Abs(275nm)/Abs(255nm) > 1, it confirms the presence of the 5-bromo impurity, as the 5-isomer absorbs more strongly at longer wavelengths.

References

• General Furan Spectroscopy: Spectroscopic Properties of Furan Derivatives. NIST Chemistry WebBook, SRD 69. Link

• Substituent Effects:Electronic Absorption Spectra of Heterocyclic Compounds. Advances in Heterocyclic Chemistry.

• Comparative Data (5-Substituted): Synthesis and Characterization of 5-Aryl-2-Furoic Acids. MDPI Molecules. Link

• Experimental Validation: UV-Vis Spectrum of 2-Furancarboxylic Acid. SIELC Technologies. Link

• Synthesis & Isomerism:Regioselective bromination of furoic acid derivatives. Journal of Organic Chemistry (General synthesis context).

Sources

• 1. ukaazpublications.com [ukaazpublications.com]
• 2. Furan, 2-methyl- [webbook.nist.gov]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. 2-Furancarboxylic acid | C5H4O3 | CID 6919 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Chlorofuran-2-carboxylic Acid

Editorial Note: The safe management of chemical waste is a cornerstone of responsible research. This guide provides a detailed operational and disposal plan for 4-Chlorofuran-2-carboxylic acid. As no specific Safety Data Sheet (SDS) is readily available for this exact compound, the following procedures are synthesized from established protocols for chlorinated organic compounds and safety data for structurally analogous furan derivatives.[1][2] This document is intended to supplement, not replace, your institution's specific Environmental Health and Safety (EHS) protocols. Always consult with your EHS department for final guidance and to ensure compliance with local, state, and federal regulations.

Hazard Profile and Waste Classification: A Proactive Approach

Understanding the anticipated hazards of 4-Chlorofuran-2-carboxylic acid is fundamental to its safe handling and disposal. Based on its structure—a chlorinated heterocyclic carboxylic acid—we must presume it possesses properties of toxicity, corrosivity, and environmental persistence until proven otherwise.

Waste Classification: This compound must be classified as Halogenated Organic Waste .[3] This is the single most critical determination for its disposal pathway. Halogenated waste streams are segregated because their high-temperature incineration requires specialized scrubbers to neutralize the resulting acidic gases, such as hydrogen chloride.[4] Mixing this waste with non-halogenated solvents can lead to dangerous reactions and complicates the entire disposal process.[3][5] Improper disposal of chlorinated organic residues can lead to environmental contamination, as they are often toxic and non-biodegradable.[4][6]

Inferred Hazard & Safety Summary

The following table summarizes the anticipated hazard profile and the requisite personal protective equipment (PPE), based on data from similar chemical structures like 2-Chlorofuran-3-carboxylic acid and 5-Chlorobenzofuran-2-carboxylic acid.[7][8]

Hazard Category (Inferred)	Anticipated GHS Classification	Required Precautions & Personal Protective Equipment (PPE)
Acute Toxicity / Corrosivity	Skin Corrosion/Irritation, Category 2; Serious Eye Damage/Irritation, Category 1/2.[7][8]	Primary Engineering Control: Always handle within a certified chemical fume hood. Gloves: Wear chemical-resistant gloves (nitrile is a suitable minimum). Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn if there is a splash risk.[7] Lab Attire: A flame-retardant lab coat and closed-toe shoes are required.
Inhalation Toxicity	Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory irritation).[7]	Use only in a well-ventilated area, preferably a chemical fume hood, to avoid breathing dust or vapors.[1][7]
Environmental Hazard	Hazardous to the Aquatic Environment.	Do not allow the product or its solutions to enter drains, soil, or waterways.[7] All waste must be collected for proper disposal.
Combustion Byproducts	Not available.	Upon thermal decomposition, expect the generation of irritating and highly toxic gases, including carbon oxides and hydrogen chloride.[7]

Step-by-Step Disposal and Decontamination Protocol

This protocol provides a self-validating system for the safe collection and disposal of 4-Chlorofuran-2-carboxylic acid waste. Each step is designed to ensure regulatory compliance and personnel safety.

Step 1: Waste Segregation and Containment

The principle of causality here is simple: proper segregation at the source prevents downstream complications.

• Designate a Waste Container: Use a dedicated, leak-proof container with a secure screw-top cap.[1][9] The container must be constructed of a chemically compatible material (e.g., high-density polyethylene).

• Solid Waste Collection: Collect all solid 4-Chlorofuran-2-carboxylic acid waste, including contaminated weigh paper, pipette tips, gloves, and other consumables, directly into this designated container.

• Liquid Waste Collection: If the compound is in a solvent, collect it in a designated liquid waste container, also labeled as "Halogenated Organic Waste."

• Critical Segregation: Do NOT mix this waste with non-halogenated organic waste, aqueous waste, or strong oxidizing agents.[3][7]

Step 2: Hazardous Waste Labeling

Accurate labeling is a non-negotiable safety and regulatory requirement. Immediately upon adding the first piece of waste, the container must be labeled.

Your EHS department will provide official hazardous waste tags, but the container itself should be clearly marked with the following information:

• The words "Hazardous Waste" [6]

• Full Chemical Name: "4-Chlorofuran-2-carboxylic acid"

• Hazard Identification: "Corrosive," "Irritant," "Marine Pollutant."

Step 3: On-Site Accumulation

Waste containers must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Location: The SAA should be at or near the point of generation and under the control of laboratory personnel.

• Container Status: Keep the waste container securely closed at all times, except when adding waste.[1][5]

• Storage Conditions: Store in a cool, dry, and well-ventilated location away from general traffic.[8]

Step 4: Final Disposal and Incineration

Final disposal must be managed through your institution's EHS office or a licensed hazardous waste contractor.[6][10]

• Request Pickup: Once the waste container is full (no more than 90%) or you are finished with the process, submit a chemical waste pickup request to your EHS department.

• Method of Destruction: The validated and accepted method for chlorinated organic compounds is high-temperature incineration.[4] This process decomposes the material into gaseous byproducts like carbon dioxide and hydrogen halides, which are then neutralized in a scrubber system to prevent atmospheric pollution.[4]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is critical to mitigate exposure and contamination.

• Evacuate & Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control & Ventilate: Ensure the chemical fume hood is operational. Restrict access to the spill area.

• Don PPE: Wear the appropriate PPE as detailed in the hazard table, including a lab coat, goggles, and chemical-resistant gloves.

• Contain & Absorb: For a solid spill, carefully sweep up the material and place it in the designated hazardous waste container.[8] For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand, or Chemizorb®).[2][11] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect & Dispose: Using non-sparking tools, collect the absorbed material and place it into your hazardous waste container.[2]

• Decontaminate: Clean the spill area thoroughly with soap and water, collecting the cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department.

Visual Workflow for Disposal

The following diagram outlines the logical decision-making process for the proper disposal of 4-Chlorofuran-2-carboxylic acid waste.

Caption: Decision workflow for handling 4-Chlorofuran-2-carboxylic acid waste.

References

• Patsnap Eureka. (2025, July 3). Furan Derivatives: Plant-Based Monomers for Sustainable Polymers. Patsnap.
• Process for Disposal of Chlorinated Organic Residues. (n.d.). Industrial & Engineering Chemistry Process Design and Development.
• Merck Millipore. (2021, June 30). Safety Data Sheet.
• AK Scientific, Inc. (n.d.). 2-Chlorofuran-3-carboxylic acid Safety Data Sheet.

• Fisher Scientific. (2025, December 25). SAFETY DATA SHEET: 5-Chlorobenzofuran-2-carboxylic acid. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzI4BzlA0jIMwnIE2ZDECXvm5R7UCZ1R6Wfs91lD6a0AMibJswYOGLs_CYs7TplljpHpXHaYl9uNM4YJ6TQ45kegEodxlpemySTrEeenwW-jHuoUi1udEOPqEJx5r6kV-Wl9gdn5vTuTNiof2gjYRmwTWgKKdbCRABRL6TuTBO3MDZ1NWy0kGw9wMxT5in0ZjVqjgYiXTAGn3cpOjHWXWgNzbS04sLMj87kxd3GtHoYv87AkuTewRYXg9ZX8ohQtFMWyfJ5h1PvBPjXEM0cOiIxDitdKe_jQ==]([Link]

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• 2. benchchem.com [benchchem.com]
• 3. bucknell.edu [bucknell.edu]
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• 5. ethz.ch [ethz.ch]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 9. web.mit.edu [web.mit.edu]
• 10. businesswaste.co.uk [businesswaste.co.uk]
• 11. merckmillipore.com [merckmillipore.com]

A Senior Application Scientist's Guide to Handling 4-Chlorofuran-2-carboxylic Acid: Essential Safety and Operational Protocols

This guide provides essential safety and logistical information for the handling, storage, and disposal of 4-Chlorofuran-2-carboxylic acid. As a trusted partner in your research, we aim to provide value beyond the product itself, ensuring you can work safely and effectively. The following protocols are designed for researchers, scientists, and drug development professionals.

Hazard Assessment: Understanding the Risk Profile

4-Chlorofuran-2-carboxylic acid is an organic compound featuring a furan ring, a carboxylic acid group, and a chlorine atom.[1] The carboxylic acid group confers acidic properties, while the chlorinated organic structure necessitates special disposal considerations.[5] Based on analogous compounds, a summary of anticipated hazards is presented below.

Hazard Classification	Anticipated Effect	Rationale / Supporting Evidence from Analogues
Skin Corrosion/Irritation	Causes skin irritation; may cause burns with prolonged contact.	2-Furoic acid and 5-Chlorobenzofuran-2-carboxylic acid are classified as skin irritants.[2][3] Carboxylic acids, in general, can be corrosive to skin.
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.	Analogues like 2-Furoic acid are known to cause serious eye damage.[3] This is a common hazard for acidic, dusty powders.
Respiratory Irritation	May cause respiratory irritation if inhaled as dust.	The parent compound, 2-Furoic acid, is a known respiratory irritant.[4] Fine chemical powders are easily aerosolized.
Environmental Hazard	Halogenated organic compounds require specific disposal to prevent environmental harm.	Chlorinated organic wastes can form toxic byproducts like dioxins during improper incineration and must be segregated.[6]

Personal Protective Equipment (PPE): Your Primary Line of Defense

A multi-layered PPE approach is mandatory. The logic is to create redundant barriers to prevent any contact with the chemical.

Primary Engineering Controls

All work involving the handling of solid 4-Chlorofuran-2-carboxylic acid or its solutions must be performed inside a certified chemical fume hood. The fume hood not only provides critical vapor and dust containment but also acts as a physical shield.[2] Ensure an eyewash station and safety shower are immediately accessible.[2]

Required Personal Protective Equipment

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles AND a full-face shield.	Goggles provide a seal against dust and splashes. The face shield protects the entire face from splashes during solution preparation or transfers.[2]
Body Protection	Flame-resistant lab coat, fully buttoned with tight-fitting cuffs.	Provides a primary barrier against incidental contact and small spills.
Hand Protection	Double-gloving is required. Inner Glove: Nitrile Outer Glove: Neoprene or Butyl rubber	The inner nitrile glove provides dexterity and a backup barrier. The outer glove provides robust protection against acids and chlorinated compounds.[7][8] Nitrile alone is not recommended for chlorinated solvents.[8] Always inspect gloves for integrity before use.[9]
Respiratory Protection	Generally not required within a fume hood. If weighing or handling outside a hood is unavoidable, a NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases is necessary.	A formal respiratory protection program, including fit-testing, is required for respirator use.[3]

Glove Selection Logic: A Deeper Dive

Choosing the correct glove material is critical. The table below outlines the suitability of common lab gloves for the anticipated hazards of a chlorinated organic acid.

Glove Material	Suitability for Organic Acids	Suitability for Chlorinated Compounds	Recommendation
Latex	Good (for dilute)	Poor	Not Recommended [8]
Nitrile	Good (for mild acids)	Poor to Fair	Recommended as Inner Glove Only [7][8]
Neoprene	Excellent	Fair to Good	Recommended as Outer Glove [8]
Butyl Rubber	Excellent	Poor	Recommended as Outer Glove [8]
Viton™	Excellent	Excellent	Best Choice for Outer Glove (if available) [10]

Operational and Disposal Plans: A Step-by-Step Guide

Safe handling is a systematic process. The following workflow minimizes exposure at every stage.

Preparation and Handling Protocol

• Area Preparation : Designate a specific area within the fume hood for the procedure. Ensure all necessary equipment (spatulas, weigh boats, glassware, waste containers) is inside the hood before starting.

• Don PPE : Put on all required PPE, starting with the lab coat, then inner gloves, then outer gloves, and finally eye/face protection.

• Weighing : If possible, use a balance inside the fume hood. If not, tare your container, handle the chemical in the hood, seal the container, and then weigh it outside. This minimizes the potential for dust exposure.

• Dissolution : When making solutions, always add the acid slowly to the solvent, never the other way around, to control any exothermic reactions.

• Post-Handling Decontamination : After handling, wipe down the work surface, spatula, and any other equipment with a suitable solvent (e.g., 70% ethanol) and dispose of the wipes in the designated halogenated waste container.

• Doff PPE : Remove PPE in the reverse order it was put on. Remove outer gloves first, then the face shield and goggles, then the lab coat, and finally the inner gloves. Wash hands thoroughly with soap and water immediately after.[9]

Spill Management Protocol

• Alert & Evacuate : Alert personnel in the immediate area. If the spill is large or outside of the fume hood, evacuate the lab.

• Assess : For a small spill inside a fume hood, you may proceed with cleanup only if you are trained and have the proper materials.

• Contain : Use a spill kit with a neutralizer for acids, such as sodium bicarbonate. Create a dike around the spill with absorbent material to prevent it from spreading.[9]

• Neutralize & Absorb : Carefully apply the neutralizer from the outside in. Once neutralized, absorb the material with vermiculite or another compatible absorbent.

• Collect & Dispose : Scoop the absorbed material into a designated "Halogenated Spill Debris" waste container.

• Decontaminate : Clean the spill area with soap and water. Collect the cleaning materials for hazardous waste disposal.

Waste Disposal Plan: A Critical Step

The "halogenated" classification is paramount for waste disposal. Halogenated and non-halogenated waste streams must never be mixed.[5][6][11]

• Designated Waste Container : Use a clearly labeled, dedicated container for "Halogenated Organic Waste." The container should be made of a material compatible with acidic and chlorinated waste (e.g., glass or appropriate plastic).[6][12]

• Segregation :

  • Solid Waste : Unused chemical, contaminated weigh boats, and gloves go into the solid halogenated waste stream.

  • Liquid Waste : Solutions containing 4-Chlorofuran-2-carboxylic acid must be collected in the liquid halogenated waste container.

  • Aqueous Waste : Do not neutralize and pour aqueous solutions down the drain. They must be collected as hazardous aqueous halogenated waste.

• Labeling : Ensure the waste container label includes the words "Hazardous Waste," "Halogenated," and lists all chemical constituents by their full names.[5]

• Storage : Keep waste containers sealed when not in use and store them in a secondary containment bin within a designated satellite accumulation area.

Workflow Diagram: Safe Handling of 4-Chlorofuran-2-carboxylic Acid

Caption: A logical workflow for the safe handling of 4-Chlorofuran-2-carboxylic acid.

References

• University of California, Riverside. Gloves - Tables of Properties and Resistances. UC Riverside Environmental Health & Safety. [Link]

• Braun Research Group. Standard Operating Procedure for Halogenated Organic Liquids. Northwestern University. [Link]

• University of Toledo. OSHA Glove Selection Chart. University of Toledo Environmental Health and Safety. [Link]

• State University of New York College of Environmental Science and Forestry. Chemical Waste Management. SUNY ESF. [Link]

• CP Lab Safety. Glove Compatibility Chart. CP Lab Safety. [Link]

• Auckland Microfab. (2012). Cleanroom Waste Disposal Protocol. University of Auckland. [Link]

• RiskAssess. Chemical Waste Containers for Chemical Waste Disposal. RiskAssess. [Link]

• SHIELD Scientific. Ultimate Guide to Chemical Resistant Disposable Gloves. SHIELD Scientific. [Link]

• ResearchGate. (2013). Organic solvents disposal strategies?. ResearchGate. [Link]

• Wikipedia. 2-Furoic acid. Wikipedia. [Link]

• Research and Reviews. (2023). Exploring the Physical and Chemical Properties of Carboxylic Acid and their Derivatives. Journal of Chemistry. [Link]

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• 6. Chemical Waste Containers for Chemical Waste Disposal - RiskAssess [riskassess.com.au]
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